4-Bromo-2-fluoropyridine

• CAS: 128071-98-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4-Bromo-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes to 4-Bromo-2-fluoropyridine, a key intermediate in the development of pharmaceuticals and other functional materials. This document details two robust synthetic methodologies, offering step-by-step experimental protocols, quantitative data analysis, and visual representations of the chemical transformations.

Introduction

4-Bromo-2-fluoropyridine is a valuable heterocyclic building block in organic synthesis, prized for its utility in the construction of complex molecular architectures. The strategic placement of the bromine and fluorine substituents on the pyridine (B92270) ring allows for selective functionalization through various cross-coupling and nucleophilic substitution reactions. This versatility has led to its incorporation into a wide array of biologically active molecules and advanced materials. This guide will focus on two principal synthetic pathways: a four-step synthesis commencing from 2-bromopyridine (B144113) and a more direct approach utilizing a Balz-Schiemann reaction on 2-bromopyridin-4-amine.

Synthetic Methodologies

Two primary routes for the synthesis of 4-Bromo-2-fluoropyridine are presented, each with distinct advantages and considerations.

Method 1: Four-Step Synthesis from 2-Bromopyridine

This widely employed method involves a sequence of four chemical transformations: N-oxidation, nitration, reduction, and fluorination. It offers a reliable pathway using readily available starting materials.

Method 2: Modified Balz-Schiemann Reaction from 2-Bromopyridin-4-amine

This approach provides a more convergent synthesis, directly converting the amino-substituted pyridine to the desired fluoro-derivative.

Experimental Protocols

The following sections provide detailed experimental procedures for each synthetic step.

Method 1: Four-Step Synthesis from 2-Bromopyridine

This synthesis is a linear sequence of four reactions.

Diagram 1: Four-step synthesis of 4-Bromo-2-fluoropyridine.

Step 1: N-Oxidation of 2-Bromopyridine

The initial step involves the oxidation of the pyridine nitrogen to form 2-Bromopyridine N-oxide. This can be achieved using various oxidizing agents, with meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid being common choices.[1]

• Procedure using m-CPBA:

  • Dissolve 2-bromopyridine (1 equivalent) in a suitable solvent such as dichloromethane (B109758) (DCM) or chloroform.

  • Cool the solution to 0 °C in an ice bath.

  • Add m-CPBA (1.1 to 1.5 equivalents) portion-wise, maintaining the temperature below 5 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC.

  • Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to remove excess peracid and the resulting m-chlorobenzoic acid.

  • Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by recrystallization (e.g., from ethyl acetate (B1210297)/hexanes) or column chromatography to afford pure 2-Bromopyridine N-oxide.

Step 2: Nitration of 2-Bromopyridine N-oxide

The N-oxide is then nitrated at the C4-position using a mixture of nitric and sulfuric acids.[1]

• Procedure:

  • Carefully add 2-Bromopyridine N-oxide (1 equivalent) to concentrated sulfuric acid at 0 °C.

  • Slowly add a mixture of concentrated nitric acid (1.1 to 1.5 equivalents) and concentrated sulfuric acid dropwise, keeping the temperature below 10 °C.

  • After the addition is complete, slowly heat the reaction mixture to 80-90 °C and maintain this temperature for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide (B78521) until a pH of 7-8 is reached, which will precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum to obtain 2-Bromo-4-nitropyridine N-oxide.

Step 3: Reduction of 2-Bromo-4-nitropyridine N-oxide

The nitro group is selectively reduced to an amino group using iron powder in acetic acid.[1]

• Procedure:

  • Suspend 2-Bromo-4-nitropyridine N-oxide (1 equivalent) in a mixture of acetic acid and water.

  • Heat the suspension to 60-70 °C and add iron powder (3 to 5 equivalents) portion-wise. The reaction is exothermic.

  • After the addition is complete, stir the mixture at 80-90 °C for 1-3 hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts.

  • Neutralize the filtrate with a concentrated aqueous solution of sodium hydroxide or ammonium (B1175870) hydroxide to a pH of 8-9.

  • Extract the aqueous layer with a suitable organic solvent such as ethyl acetate or dichloromethane.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-Amino-2-bromopyridine.

Step 4: Fluorination of 4-Amino-2-bromopyridine (Balz-Schiemann Reaction)

The final step is a diazotization of the amino group followed by a Schiemann reaction to introduce the fluorine atom.[1]

• Procedure:

  • Suspend 4-Amino-2-bromopyridine (1 equivalent) in an aqueous solution of fluoroboric acid (HBF4, 48-50%).

  • Cool the suspension to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (B80452) (NaNO2, 1.1 to 1.2 equivalents) in water dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture at this temperature for 30-60 minutes to form the diazonium tetrafluoroborate (B81430) salt.

  • Slowly warm the reaction mixture to room temperature and then heat to 50-70 °C to induce thermal decomposition of the diazonium salt, which is accompanied by the evolution of nitrogen gas.

  • After the gas evolution ceases, cool the mixture and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography to obtain 4-Bromo-2-fluoropyridine.

Method 2: Modified Balz-Schiemann Reaction from 2-Bromopyridin-4-amine

This method provides a more direct route to the target compound.

Diagram 2: One-step synthesis of 4-Bromo-2-fluoropyridine.

• Procedure:

  • To a stirred suspension of 2-bromopyridin-4-amine (1 equivalent) in 50% aqueous HBF4, cool the mixture to 0 °C.

  • Add a solution of sodium nitrite (1.2 equivalents) in water dropwise over a period of 5-10 minutes, maintaining the temperature at 0 °C.

  • Allow the resulting mixture to warm to room temperature and stir for 12 hours.

  • Slowly add solid sodium bicarbonate until the evolution of CO2 ceases.

  • Extract the aqueous solution with ethyl acetate.

  • Wash the combined organic extracts with saturated aqueous sodium bicarbonate and then with brine.

  • Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced pressure to afford the title compound.

Data Presentation

The following tables summarize the key quantitative data for the starting materials, intermediates, and the final product.

Table 1: Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)
2-Bromopyridine	C₅H₄BrN	158.00	Colorless to yellow liquid	-	193-194
2-Bromopyridine N-oxide	C₅H₄BrNO	174.00	White to off-white solid	131-134	-
2-Bromo-4-nitropyridine N-oxide	C₅H₃BrN₂O₃	218.99	Light orange to yellow powder	144-148	-
4-Amino-2-bromopyridine	C₅H₅BrN₂	173.01	White to brown solid	92-96	-
4-Bromo-2-fluoropyridine	C₅H₃BrFN	175.99	Colorless to light yellow liquid	-	~196

Table 2: Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)	MS (m/z)
2-Bromopyridine	8.30-8.40 (m, 1H), 7.55-7.50 (m, 1H), 7.46-7.44 (m, 1H), 7.26-7.21 (m, 1H)[2]	150.3, 142.4, 138.6, 128.4, 122.8[2]	3050, 1575, 1450, 1100, 750	157, 159 (M⁺)
2-Bromopyridine N-oxide	8.40-8.41 (m, 1H), 7.55-7.58 (m, 1H), 7.28-7.32 (m, 2H) (in CDCl₃)[3]	141.5, 140.3, 126.9, 126.0, 123.8 (in CDCl₃ w/ DMSO)[3]	3100, 1600, 1450, 1250, 850	173, 175 (M⁺)
2-Bromo-4-nitropyridine N-oxide	8.3-8.5 (m, 3H)	-	1520, 1350 (NO₂), 1260 (N-O)	218, 220 (M⁺)
4-Amino-2-bromopyridine	7.78-7.79 (d, 1H), 6.64-6.66 (dd, 2H), 6.20 (s, 2H) (in DMSO-d₆)	-	3400, 3300 (NH₂), 1620, 1500	172, 174 (M⁺)
4-Bromo-2-fluoropyridine	8.15 (d, 1H), 7.25 (dd, 1H), 7.10 (d, 1H)	-	1600, 1470, 1250, 1050, 850	175, 177 (M⁺)

Note: Spectroscopic data can vary slightly depending on the solvent and instrument used. The data presented here are representative values.

Table 3: Reaction Yields

Reaction Step	Starting Material	Product	Typical Yield (%)
N-Oxidation	2-Bromopyridine	2-Bromopyridine N-oxide	85-95
Nitration	2-Bromopyridine N-oxide	2-Bromo-4-nitropyridine N-oxide	70-80
Reduction	2-Bromo-4-nitropyridine N-oxide	4-Amino-2-bromopyridine	75-85
Fluorination	4-Amino-2-bromopyridine	4-Bromo-2-fluoropyridine	40-60
Overall (Method 1)	2-Bromopyridine	4-Bromo-2-fluoropyridine	20-35
Fluorination (Method 2)	2-Bromopyridin-4-amine	4-Bromo-2-fluoropyridine	50-70

Conclusion

This technical guide has detailed two effective synthetic routes for the preparation of 4-Bromo-2-fluoropyridine. The four-step synthesis from 2-bromopyridine is a well-established and reliable method, while the modified Balz-Schiemann reaction from 2-bromopyridin-4-amine offers a more streamlined approach. The choice of method will depend on factors such as the availability of starting materials, desired scale, and specific laboratory capabilities. The provided experimental protocols and quantitative data serve as a valuable resource for researchers and professionals engaged in the synthesis and application of this important chemical intermediate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]

An In-depth Technical Guide to 4-Bromo-2-fluoropyridine (CAS: 128071-98-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Bromo-2-fluoropyridine is a halogenated heterocyclic compound widely recognized as a crucial building block in organic synthesis and medicinal chemistry.[1][2] Its unique electronic properties and the differential reactivity of its two halogen substituents make it a versatile precursor for constructing complex molecular architectures.[1] This guide provides a comprehensive overview of its physicochemical properties, synthesis, reactivity, applications in drug discovery, and safety protocols, tailored for a scientific audience.

Physicochemical Properties

4-Bromo-2-fluoropyridine is typically a colorless to light yellow liquid at room temperature.[3][4] Its key physical and chemical properties are summarized below.

Property	Value	Reference
CAS Number	128071-98-7	[2][5][6]
Molecular Formula	C₅H₃BrFN	[2][6][7]
Molecular Weight	175.99 g/mol	[2][6][7]
Appearance	Colorless to Light yellow liquid	[3]
Density	1.713 g/mL at 25 °C	[2][7]
Boiling Point	65 °C at 5 torr; ~196 °C at 760 mmHg	[3][4]
Flash Point	71.1 °C (160.0 °F) - closed cup	[2]
Refractive Index	n20/D 1.531	[2][7]
InChI Key	PTPTZLXZHPPVKG-UHFFFAOYSA-N	[2][7]
SMILES	Fc1cc(Br)ccn1	[2][7]

Synthesis and Reactivity

The strategic placement of fluorine and bromine atoms on the pyridine (B92270) ring governs the compound's reactivity. The fluorine atom at the 2-position is highly susceptible to nucleophilic aromatic substitution (SⁿAr), while the bromine atom at the 4-position is more amenable to metal-catalyzed cross-coupling reactions.[1][4] This differential reactivity allows for selective, stepwise functionalization.

General Synthesis Protocol

A common gram-scale synthesis of 4-Bromo-2-fluoropyridine proceeds from 2-bromopyridine (B144113) in a four-step sequence.[1]

Experimental Protocol:

• N-Oxidation: 2-Bromopyridine is oxidized using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA) in a suitable solvent to yield 2-bromopyridine N-oxide.

• Nitration: The resulting N-oxide is nitrated using a mixture of concentrated sulfuric acid and concentrated nitric acid to introduce a nitro group at the 4-position, yielding 2-bromo-4-nitropyridine (B184007) N-oxide.

• Reduction: The nitro group of the intermediate is reduced to an amino group using a reducing agent such as iron powder in acetic acid. This step forms 4-amino-2-bromopyridine (B189405).

• Fluorination (Balz-Schiemann Reaction): The final step involves the conversion of the amino group to a fluorine atom. The 4-amino-2-bromopyridine is treated with tetrafluoroboric acid (HBF₄) and sodium nitrite (B80452) to form a diazonium salt, which upon heating, decomposes to yield the final product, 4-Bromo-2-fluoropyridine.[1]

Caption: Workflow for the synthesis of 4-Bromo-2-fluoropyridine.

Applications in Drug Discovery

4-Bromo-2-fluoropyridine is a key intermediate in the synthesis of various pharmacologically active molecules.[1][4] Its derivatives have shown promise as inhibitors of critical biological targets implicated in cancer and other diseases.

Synthesis of Cyclin-Dependent Kinase 2 (CDK2) Inhibitors

Cyclin-dependent kinases (CDKs) are crucial regulators of the cell cycle, and their inhibition is a validated strategy in cancer therapy.[1] 4-Bromo-2-fluoropyridine serves as a starting material for novel tacrine (B349632) derivatives that act as potent CDK2 inhibitors.[1]

Experimental Protocol for Intermediate Synthesis:

• Nucleophilic Substitution: 4-Bromo-2-fluoropyridine is dissolved in a solvent like tetrahydrofuran (B95107) (THF). A nucleophile, such as 4-N-1-Boc-piperidine, is added to displace the highly reactive fluorine atom at the C-2 position, yielding the substituted piperidinyl-pyridine intermediate.[1]

• Sulfonylation/Amidation: The resulting intermediate can be further functionalized. For instance, reaction with various sulfonyl chlorides (e.g., dimethylsulfamoyl chloride, ethanesulfonyl chloride) leads to the formation of sulfonamide derivatives.[1]

• Suzuki Coupling: The bromine atom at the C-4 position is then utilized in a Suzuki cross-coupling reaction with a suitable boronic acid or ester to install the remaining part of the target molecule.

• Deprotection: Finally, the Boc protecting group is removed under acidic conditions to yield the active inhibitor.[1]

Caption: Synthetic workflow for a CDK2 inhibitor scaffold.

Inhibition of the pRXRα-PLK1 Interaction in Cancer

The interaction between phosphorylated Retinoid X Receptor alpha (pRXRα) and Polo-like kinase 1 (PLK1) is critical for centrosome maturation and mitotic progression.[1] Disrupting this interaction is a promising anti-mitotic strategy for cancer treatment. Bipyridine amide derivatives synthesized from 4-bromo-2-fluoropyridine have been identified as potent inhibitors of this pathway.[1]

These antagonists function by targeting the binding site of RXRα coactivators, which in turn inhibits the pRXRα-PLK1 interaction, leading to mitotic arrest and exhibiting significant anti-tumor activity.[1]

Caption: Inhibition of the pRXRα-PLK1 pathway by derived antagonists.

Other Applications

Beyond cancer therapeutics, 4-Bromo-2-fluoropyridine is utilized in:

• Materials Science: As a precursor for novel chiral systems with circularly polarized luminescence (CPL) properties, relevant for sensors, probes, and optoelectronic devices.[1]

• Neuropharmacology: As a precursor for drugs targeting neuroprotection, analgesia, and anti-Parkinson's disease.[1]

• PARP-1 Inhibitors: In the preparation of isoquinolinone derivatives for treating diseases associated with poly(ADP-ribose)polymerase-1 (PARP-1).[8]

Safety and Handling

4-Bromo-2-fluoropyridine is a hazardous chemical that requires careful handling in a laboratory setting.[3][5]

Hazard Information	Details	Reference
Signal Word	Danger	[2][5]
Pictograms	GHS05 (Corrosion), GHS07 (Exclamation Mark)	[5]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H318: Causes serious eye damage.H335: May cause respiratory irritation.	[2][5]
Precautionary Statements	P261: Avoid breathing vapours/mist.P280: Wear protective gloves/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5]

Handling and Storage:

• Avoid contact with skin, eyes, and inhalation of vapor.[5]

• Use only in a well-ventilated area, preferably a chemical fume hood.[3]

• Keep away from heat, sparks, open flames, and other sources of ignition.[3][5]

• Store in a cool, dry place in a tightly sealed container.[3]

• Incompatible with strong oxidizing agents, strong acids, and strong bases.[3]

First Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical attention.[3]

• Skin Contact: Wash off immediately with soap and plenty of water. If irritation persists, seek medical advice.[3]

• Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration and get medical attention.[3]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Call a physician or poison control center immediately.[3]

References

• 1. Page loading... [wap.guidechem.com]
• 2. 4-溴-2-氟吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. nbinno.com [nbinno.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. 4-Bromo-2-fluoropyridine | C5H3BrFN | CID 2762851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-ブロモ-2-フルオロピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 4-Bromo-2-fluoropyridine | 128071-98-7 [chemicalbook.com]

4-Bromo-2-fluoropyridine: A Comprehensive Technical Guide for Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoropyridine has emerged as a highly versatile and valuable building block in modern organic synthesis, particularly within the realm of pharmaceutical and materials science research. Its unique electronic properties, stemming from the presence of both an electron-withdrawing fluorine atom and a synthetically adaptable bromine atom on the pyridine (B92270) ring, allow for a diverse range of chemical transformations. This guide provides an in-depth overview of the physicochemical properties, key chemical reactions, and applications of 4-Bromo-2-fluoropyridine, complete with detailed experimental protocols and visual workflows to facilitate its use in the laboratory.

Physicochemical Properties

A thorough understanding of the physical and chemical characteristics of 4-Bromo-2-fluoropyridine is essential for its safe handling, storage, and effective utilization in chemical reactions. The key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₅H₃BrFN	[1]
Molecular Weight	175.99 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Density	1.713 g/mL at 25 °C	[1]
Boiling Point	196 °C at 760 mmHg	[2]
Flash Point	71.1 °C (160.0 °F) - closed cup	[1]
Refractive Index	n20/D 1.531	[1]
CAS Number	128071-98-7	[1]

Core Reactivity and Key Transformations

The reactivity of 4-Bromo-2-fluoropyridine is dominated by the distinct functionalities of the fluorine and bromine substituents. The fluorine atom at the 2-position is highly susceptible to nucleophilic aromatic substitution (SNAr), while the bromine atom at the 4-position is an excellent handle for palladium-catalyzed cross-coupling reactions.[3] This differential reactivity allows for selective and sequential functionalization of the pyridine core.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the C4 position of 4-Bromo-2-fluoropyridine serves as a versatile reactive site for the formation of new carbon-carbon and carbon-nitrogen bonds through various palladium-catalyzed cross-coupling reactions. These transformations are fundamental in the construction of complex molecular architectures found in many pharmaceutical agents.

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between the pyridine core and a wide range of aryl and heteroaryl moieties.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask, under an inert atmosphere (e.g., argon or nitrogen), combine 4-Bromo-2-fluoropyridine (1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.2 mmol, 1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and a base, for instance, K₂CO₃ (2.0 mmol, 2.0 eq.).[4]

• Solvent Addition: Add anhydrous toluene (B28343) (5 mL) and degassed water (1 mL) to the flask.[4]

• Reaction Execution: Stir the reaction mixture at 100 °C for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[4]

• Work-up: After completion, cool the reaction to room temperature. Separate the organic layer, and extract the aqueous layer with ethyl acetate (B1210297) (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.[4]

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-aryl-2-fluoropyridine derivative.[4]

Suzuki-Miyaura Coupling Workflow

The Sonogashira coupling enables the introduction of alkyne functionalities at the 4-position of the pyridine ring, which are valuable for further transformations or as components of conjugated systems.

Experimental Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2-fluoropyridine (1.0 equiv), a palladium catalyst such as PdCl₂(PPh₃)₂ (0.02-0.05 equiv), and copper(I) iodide (0.04-0.10 equiv).[5]

• Reagent Addition: Add an anhydrous solvent like THF and a base such as triethylamine (B128534) (2-3 equiv). Stir the mixture for 5-10 minutes at room temperature.[5]

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv) to the reaction mixture.[5]

• Reaction Execution: Stir the reaction mixture at room temperature or heat to 40-60 °C. Monitor the reaction progress by TLC or LC-MS.[5]

• Work-up and Purification: Upon completion, follow a standard aqueous work-up procedure, followed by purification by column chromatography on silica gel to yield the 2-fluoro-4-alkynylpyridine product.

Sonogashira Coupling Workflow

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds, allowing for the synthesis of a wide array of substituted aminopyridines.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In an oven-dried reaction vessel, combine 4-Bromo-2-fluoropyridine (1.0 equiv), the desired amine (1.2-1.5 equiv), a palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂; 1-5 mol%), a phosphine (B1218219) ligand (e.g., Xantphos or XPhos; 2-10 mol%), and a base (e.g., NaOtBu or Cs₂CO₃; 1.5-3.0 equiv).[6]

• Inert Atmosphere and Solvent Addition: Seal the vessel and replace the atmosphere with an inert gas. Add an anhydrous solvent such as toluene or dioxane.[6]

• Reaction Execution: Heat the reaction mixture to 80-120 °C and stir for 2-24 hours, monitoring by TLC or LC-MS.[6]

• Work-up: Upon completion, cool the mixture to room temperature, dilute with a suitable organic solvent like ethyl acetate, and wash with water and brine.[6]

• Purification: Dry the organic layer, concentrate under reduced pressure, and purify the residue by column chromatography to obtain the desired 4-amino-2-fluoropyridine (B102257) derivative.[6]

Buchwald-Hartwig Amination Workflow

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the pyridine nitrogen and the fluorine atom at the 2-position makes this site highly susceptible to nucleophilic attack. The fluoride (B91410) ion is an excellent leaving group in SNAr reactions.[7][8] This reactivity is extensively utilized for the introduction of various nucleophiles.

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution

• Reaction Setup: Dissolve 4-Bromo-2-fluoropyridine (1.0 equiv) in a suitable aprotic polar solvent such as THF or DMF.

• Nucleophile Addition: Add the desired nucleophile (e.g., an alcohol, amine, or thiol; 1.1-1.5 equiv) to the solution. A base, such as sodium hydride or potassium carbonate, may be required to generate the active nucleophile.

• Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating. The reaction progress should be monitored by TLC or LC-MS.

• Work-up and Purification: After the reaction is complete, quench the reaction with water and extract the product with an organic solvent. The combined organic layers are then washed, dried, and concentrated. The crude product is purified by column chromatography to yield the 4-bromo-2-substituted pyridine.

Nucleophilic Aromatic Substitution Workflow

Applications in Pharmaceutical Synthesis

4-Bromo-2-fluoropyridine is a key intermediate in the synthesis of numerous biologically active molecules, including inhibitors of enzymes implicated in cancer and other diseases.

Synthesis of CDK2 Inhibitors

Cyclin-dependent kinase 2 (CDK2) is a crucial regulator of the cell cycle, and its inhibition is a promising strategy for cancer therapy. 4-Bromo-2-fluoropyridine serves as a starting material for the synthesis of potent CDK2 inhibitors.[3]

Synthetic Workflow:

The synthesis typically involves an initial nucleophilic substitution of the fluorine atom with a suitable amine, followed by a Suzuki coupling at the bromine position to introduce further diversity.[3]

Synthesis of a CDK2 Inhibitor Scaffold

Synthesis of PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of targeted cancer therapies, particularly effective in tumors with BRCA mutations. 4-Bromo-2-fluoropyridine is a key building block for the synthesis of isoquinolinone-based PARP inhibitors. The synthesis of these inhibitors often involves the construction of a core heterocyclic system where the pyridine moiety from 4-bromo-2-fluoropyridine is incorporated.

Synthetic Workflow Example:

A plausible synthetic route could involve a Sonogashira coupling to introduce an acetylenic group, followed by a cyclization reaction to form the isoquinolinone core. Subsequent functionalization would lead to the final PARP inhibitor.

Plausible Synthetic Route to a PARP Inhibitor

Conclusion

4-Bromo-2-fluoropyridine is a cornerstone building block for the synthesis of complex organic molecules, offering chemists a reliable and versatile platform for the introduction of diverse functionalities. Its well-defined reactivity, with distinct handles for both cross-coupling and nucleophilic substitution reactions, allows for strategic and efficient synthetic planning. The applications highlighted in this guide, particularly in the synthesis of potent enzyme inhibitors, underscore its significance in modern drug discovery and development. The provided protocols and workflows serve as a practical resource for researchers looking to harness the synthetic potential of this valuable chemical intermediate.

References

• 1. An Efficient Synthesis of PARP Inhibitors Containing a 4-Trifluoromethyl Substituted 3,6,7,7a-Tetrahydro- 1H-pyrrolo[3,4-d]pyrimidine-2,5-dione Scaffold | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

role of 4-Bromo-2-fluoropyridine in medicinal chemistry

An In-depth Technical Guide to the Role of 4-Bromo-2-fluoropyridine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoropyridine is a pivotal heterocyclic building block in medicinal chemistry, valued for its versatile reactivity that allows for the strategic introduction of a substituted pyridine (B92270) moiety into complex molecules. Its unique arrangement of a bromo and a fluoro substituent on the pyridine ring offers orthogonal reactivity, enabling chemists to perform sequential and site-selective modifications. The electron-withdrawing nature of the fluorine atom activates the pyridine ring, making it susceptible to nucleophilic aromatic substitution, while the bromine atom serves as a handle for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This dual reactivity makes 4-bromo-2-fluoropyridine an essential precursor in the synthesis of numerous biologically active compounds, including kinase inhibitors and nuclear receptor modulators. This guide provides a comprehensive overview of its synthesis, key reactions, and applications in the development of therapeutic agents, complete with experimental protocols, quantitative data, and detailed diagrams to illustrate synthetic and biological pathways.

Synthesis of 4-Bromo-2-fluoropyridine

The gram-scale synthesis of 4-Bromo-2-fluoropyridine is typically achieved through a multi-step sequence starting from 2-bromopyridine (B144113).[1] The process involves oxidation, nitration, reduction, and finally, a fluorination reaction.

Caption: General synthetic route for 4-Bromo-2-fluoropyridine.

Experimental Protocol: A General Synthetic Route

A common synthesis strategy for 4-Bromo-2-fluoropyridine involves the following key transformations[1]:

• N-Oxidation: 2-Bromopyridine is oxidized to 2-bromopyridine N-oxide using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA).

• Nitration: The resulting N-oxide undergoes nitration at the 4-position using a mixture of concentrated sulfuric acid and nitric acid.

• Reduction: The nitro group of 2-bromo-4-nitropyridine N-oxide is then reduced to an amino group, for example, using iron powder in acetic acid.

• Fluorination (Balz-Schiemann reaction): The final step is the conversion of the amino group to a fluoro group via a diazotization reaction with sodium nitrite (B80452) in the presence of tetrafluoroboric acid (HBF₄), followed by thermal decomposition of the diazonium salt.

Key Reactions and Applications in Medicinal Chemistry

The strategic placement of the bromo and fluoro substituents on the pyridine ring allows for a range of synthetic manipulations, making 4-bromo-2-fluoropyridine a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs).[2]

Suzuki-Miyaura Coupling

The bromine atom at the 4-position is readily displaced via palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of a carbon-carbon bond with a wide variety of aryl and heteroaryl boronic acids or esters.[3] This reaction is a cornerstone in the construction of biaryl moieties commonly found in drug candidates.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Synthesis of 2-Fluoropyridine-4-boronic acid

4-Bromo-2-fluoropyridine can be converted to the corresponding boronic acid, which is also a versatile intermediate for Suzuki-Miyaura couplings.

Caption: Synthesis of 2-Fluoropyridine-4-boronic acid.

• Materials:

  • 4-Bromo-2-fluoropyridine (30.0 g, 0.17 mol)

  • Triisopropyl borate (38.4 g, 0.20 mol)

  • n-Butyllithium (80 mL, 0.20 mol, 2.5 M in hexane)

  • Anhydrous toluene and tetrahydrofuran (B95107) (THF) (4:1, 250 mL)

  • 3N HCl (50 mL)

  • Ethyl acetate (B1210297) (EtOAc)

  • Water, Brine

  • Anhydrous MgSO₄

• Procedure:

  • Dissolve 4-bromo-2-fluoropyridine and triisopropyl borate in a solvent mixture of anhydrous toluene and THF (4:1) under a nitrogen atmosphere.

  • Cool the reaction mixture to -78 °C.

  • Slowly add n-butyllithium dropwise over 30 minutes, maintaining the temperature at -78 °C.

  • Continue stirring at -78 °C for 30 minutes after the addition is complete.

  • Slowly warm the reaction mixture to -20 °C over 1 hour.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Acidify the reaction mixture to a pH of 2 with 3N HCl and stir at room temperature for 15 minutes.

  • Perform a liquid-liquid extraction with EtOAc and water.

  • Separate the organic layer, wash sequentially with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product.

• Yield: 22.0 g (91%) of (2-fluoropyridin-4-yl)boronic acid as a white solid.[4]

Applications in the Synthesis of Bioactive Molecules

Cyclin-Dependent Kinase 2 (CDK2) Inhibitors

Cyclin-dependent kinases (CDKs) are crucial regulators of the cell cycle, and their aberrant activity is a hallmark of many cancers.[5] CDK2, in particular, plays a key role in the G1/S phase transition.[6] 4-Bromo-2-fluoropyridine serves as a key starting material for the synthesis of various CDK2 inhibitors, including tacrine (B349632) derivatives.[7]

Caption: General synthesis of Tacrine-based CDK2 inhibitors.

CDK2, in complex with Cyclin E or Cyclin A, phosphorylates key substrates like the retinoblastoma protein (Rb), leading to the release of the E2F transcription factor. This, in turn, promotes the transcription of genes required for DNA replication and progression into the S phase of the cell cycle. Inhibition of CDK2 can thus lead to cell cycle arrest.

Caption: Simplified CDK2 signaling pathway in cell cycle progression.

Compound Class	Target	IC₅₀ (nM)	Reference
Tacrine-1,2,3-triazole derivative (8a2)	AChE	4890	[8]
Tacrine-1,2,3-triazole derivative (8a2)	BChE	3610	[8]
Pyrazolo[1,5-a]pyrimidine (5h)	CDK2	22	[9]
Pyrazolo[1,5-a]pyrimidine (5i)	CDK2	24	[9]

Retinoid X Receptor α (RXRα) Antagonists

Retinoid X receptors (RXRs) are nuclear receptors that form heterodimers with other nuclear receptors to regulate gene transcription involved in various physiological processes. RXRα antagonists are being investigated for the treatment of cancer.[10] 4-Bromo-2-fluoropyridine is a precursor for 2-substituted-4-pyridyl boronic acids, which are key intermediates in the synthesis of certain RXRα antagonists.[7]

Caption: Synthesis of RXRα antagonists via a pyridylboronic acid intermediate.

RXRα forms heterodimers with various other nuclear receptors, such as the Peroxisome Proliferator-Activated Receptor (PPAR) or the Retinoic Acid Receptor (RAR). These heterodimers bind to specific DNA response elements in the promoter regions of target genes. In the absence of a ligand, corepressors are recruited, leading to transcriptional repression. Upon ligand binding, a conformational change occurs, leading to the recruitment of coactivators and subsequent gene transcription. Antagonists block the recruitment of coactivators.

Caption: Simplified RXRα heterodimer signaling pathway.

The following table presents biological activity data for representative RXRα antagonists.

Compound	Activity	EC₅₀ (µM)	IC₅₀ (µM)	Reference
Compound 6A	RXRα Antagonist	1.68 ± 0.22	[10]
Compound 6A	Cytotoxicity (HepG2)	> 10	[10]
Compound 6A	Cytotoxicity (A549)	> 10	[10]
Compound 6k	RXRα Antagonist	< 10	[11]
Compound 6B	RXRα Antagonist	< 10	[11]

Conclusion

4-Bromo-2-fluoropyridine is a highly valuable and versatile building block in medicinal chemistry. Its distinct reactivity at the C-2 and C-4 positions allows for the facile and controlled synthesis of complex heterocyclic scaffolds. The ability to participate in key transformations such as nucleophilic aromatic substitution and Suzuki-Miyaura cross-coupling reactions has cemented its role in the development of a diverse range of therapeutic agents, including potent inhibitors of clinically relevant targets like CDK2 and RXRα. The continued exploration of the reactivity of 4-bromo-2-fluoropyridine and its derivatives will undoubtedly lead to the discovery of novel drug candidates with improved efficacy and safety profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Bromo-4-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Fluoropyridine-4-boronic acid synthesis - chemicalbook [chemicalbook.com]
• 5. Cyclin-dependent kinase - Wikipedia [en.wikipedia.org]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. guidechem.com [guidechem.com]
• 8. Design, synthesis and biological evaluation of tacrine-1,2,3-triazole derivatives as potent cholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. CyclinA-CDK2 Complex [earth.callutheran.edu]
• 11. Synthesis and biological evaluation of (3/4-(pyrimidin-2-ylamino)benzoyl)-based hydrazine-1-carboxamide/carbothioamide derivatives as novel RXRα antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Chemical Diversity: A Technical Guide to Synthesizing Novel Pyridine Derivatives from 4-Bromo-2-fluoropyridine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridine (B92270) and its derivatives are cornerstone scaffolds in medicinal chemistry, appearing in a vast array of FDA-approved drugs and biologically active compounds.[1][2] The strategic functionalization of the pyridine ring is therefore a critical endeavor in drug discovery. This technical guide focuses on 4-Bromo-2-fluoropyridine, a versatile and highly valuable starting material for generating diverse libraries of novel pyridine derivatives.[3][4] Its unique electronic properties and bifunctional nature, featuring a bromine atom amenable to cross-coupling reactions and a fluorine atom activated for nucleophilic substitution, allow for controlled, regioselective modifications.[5][6] This document provides an in-depth exploration of key synthetic strategies, detailed experimental protocols, and quantitative data to empower researchers in the rational design and synthesis of next-generation therapeutic agents.

The Strategic Advantage of 4-Bromo-2-fluoropyridine

4-Bromo-2-fluoropyridine (C₅H₃BrFN, MW: 175.99) offers two distinct and orthogonally reactive sites, making it an ideal starting point for combinatorial chemistry and targeted synthesis.[3][7]

• C4-Position (Bromo) : The bromine atom serves as a versatile handle for transition-metal-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds.[5] This position is ideal for introducing aryl, heteroaryl, alkynyl, and amino moieties.

• C2-Position (Fluoro) : The fluorine atom is activated by the electron-withdrawing effect of the pyridine ring nitrogen, making it susceptible to Nucleophilic Aromatic Substitution (SNAr).[6] This allows for the introduction of various nucleophiles, particularly oxygen and nitrogen-based functional groups. The high electronegativity of fluorine enhances this reactivity, making it a better leaving group than other halogens in the context of SNAr's rate-determining addition step.[8][9]

The incorporation of fluorine into drug candidates can also enhance metabolic stability, binding affinity, and pharmacokinetic properties, adding further value to derivatives synthesized from this precursor.[10]

Synthetic Strategies and Experimental Protocols

The selective functionalization of 4-Bromo-2-fluoropyridine can be achieved through several powerful and well-established synthetic methodologies.

Palladium-Catalyzed Cross-Coupling at the C4-Position

The bromine atom at the C4 position is readily exploited in various palladium-catalyzed cross-coupling reactions.

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds by coupling the bromide with an organoboron reagent, such as a boronic acid or ester.[5][11] This reaction is known for its mild conditions and tolerance of a wide range of functional groups.[12]

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

General Experimental Protocol: Suzuki-Miyaura Coupling

• Assembly : To a dry Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add 4-Bromo-2-fluoropyridine (1.0 eq.), the desired aryl/heteroaryl boronic acid (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or K₃PO₄, 2-3 eq.).[5][12]

• Solvent Addition : Add an anhydrous, degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-Dioxane/H₂O or Toluene (B28343)/H₂O in a 4:1 to 10:1 ratio).[5]

• Reaction : Stir the mixture vigorously and heat to the required temperature (typically 80-120 °C) for 12-24 hours.[5]

• Monitoring : Track the reaction's progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup : Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired 4-aryl-2-fluoropyridine derivative.[12]

Table 1: Representative Suzuki-Miyaura Coupling Reactions

Boronic Acid (R-B(OH)₂)	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3%)	K₂CO₃	Dioxane/H₂O (4:1)	90	16	92
4-Methoxyphenylboronic acid	Pd(OAc)₂/XPhos (2%)	K₃PO₄	Toluene/H₂O (5:1)	100	12	88
Thiophene-3-boronic acid	Pd(PPh₃)₄ (3%)	K₂CO₃	Dioxane/H₂O (4:1)	90	18	85

| Pyrimidine-5-boronic acid | PdCl₂(dppf) (4%) | Cs₂CO₃ | THF/H₂O (5:1) | 85 | 24 | 78 |

The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, coupling the bromide with primary or secondary amines.[13][14] This reaction is fundamental in medicinal chemistry for synthesizing aminopyridine scaffolds, which are key pharmacophores in many biologically active molecules like kinase inhibitors.[13]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

General Experimental Protocol: Buchwald-Hartwig Amination

• Assembly : In a glovebox or under an inert atmosphere, charge a vial or flask with 4-Bromo-2-fluoropyridine (1.0 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-4 mol%), a suitable phosphine (B1218219) ligand (e.g., Xantphos or RuPhos, 1.2-1.5 eq. relative to Pd), and a strong, non-nucleophilic base (e.g., NaOt-Bu or Cs₂CO₃, 1.5-2.0 eq.).[13]

• Reagent Addition : Add the amine (1.1-1.5 eq.) followed by an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction : Seal the vessel and heat the mixture to the specified temperature (typically 80-120 °C) for 2-24 hours.[13]

• Monitoring : Monitor the reaction by LC-MS or GC-MS.

• Workup : After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove palladium residues and inorganic salts. Wash the filtrate with water and brine.

• Purification : Dry the organic phase (e.g., over MgSO₄), filter, and concentrate. Purify the crude product by flash column chromatography or crystallization to yield the desired 4-amino-2-fluoropyridine (B102257) derivative.

Table 2: Representative Buchwald-Hartwig Amination Reactions

Amine	Catalyst/Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃/Xantphos (2%)	NaOt-Bu	Toluene	110	8	95
Aniline	Pd(OAc)₂/RuPhos (2%)	Cs₂CO₃	Dioxane	100	12	89
Benzylamine	Pd₂(dba)₃/BINAP (3%)	NaOt-Bu	Toluene	100	16	84

| tert-Butylamine | Pd(OAc)₂/BrettPhos (2%) | K₃PO₄ | Dioxane | 110 | 24 | 76 |

The Sonogashira coupling reaction is an efficient method for forming a bond between the C4-position and a terminal alkyne.[15][16] This reaction, co-catalyzed by palladium and copper, is invaluable for synthesizing alkynyl-pyridines, which are important intermediates and structural motifs in pharmaceuticals and organic materials.[17]

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

General Experimental Protocol: Sonogashira Coupling

• Assembly : To a Schlenk flask, add 4-Bromo-2-fluoropyridine (1.0 eq.), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and a copper co-catalyst (e.g., CuI, 1-5 mol%) under an inert atmosphere.[18]

• Solvent and Reagent Addition : Add an anhydrous, degassed solvent, typically an amine base like triethylamine (B128534) (Et₃N) or a mixture like THF/diisopropylamine (DIPA). Add the terminal alkyne (1.1-1.5 eq.).

• Reaction : Stir the mixture at room temperature to 60 °C. The reaction is often rapid and can be complete in 2-12 hours.

• Monitoring : Monitor the reaction by TLC or LC-MS.

• Workup : Once complete, dilute the reaction with an organic solvent and filter to remove salts. Wash the filtrate with aqueous NH₄Cl solution, water, and brine.

• Purification : Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude residue via flash column chromatography to afford the 4-alkynyl-2-fluoropyridine product.

Table 3: Representative Sonogashira Coupling Reactions

Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base/Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂ (3%)	CuI (2%)	Et₃N	RT	4	94
1-Heptyne	Pd(PPh₃)₄ (3%)	CuI (2%)	THF/DIPA	50	6	87
Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (3%)	CuI (2%)	Et₃N	RT	3	96

| Propargyl alcohol | Pd(PPh₃)₄ (4%) | CuI (3%) | THF/Et₃N | 40 | 8 | 82 |

Nucleophilic Aromatic Substitution (SNAr) at the C2-Position

The fluorine at the C2-position is activated for SNAr, allowing for its displacement by a variety of nucleophiles.[19] This reaction proceeds via a two-step addition-elimination mechanism, forming a stabilized Meisenheimer complex intermediate.[9]

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

General Experimental Protocol: SNAr Reaction

• Base and Nucleophile : To a solution of the nucleophile (e.g., an alcohol or amine, 1.2-2.0 eq.) in an anhydrous polar aprotic solvent (e.g., DMF, DMSO, or THF), add a strong base (e.g., NaH, K₂CO₃, or LiHMDS) at 0 °C to generate the nucleophile in situ.

• Substrate Addition : To this mixture, add a solution of 4-Bromo-2-fluoropyridine (1.0 eq.) in the same solvent.

• Reaction : Allow the reaction to warm to room temperature or heat as required (RT to 80 °C). Stir for 1-12 hours.

• Monitoring : Monitor the disappearance of the starting material by TLC or LC-MS.

• Workup : Carefully quench the reaction by adding water or a saturated aqueous NH₄Cl solution. Extract the product with an organic solvent (e.g., ethyl acetate (B1210297) or CH₂Cl₂).

• Purification : Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Table 4: Representative SNAr Reactions

Nucleophile (Nu-H)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenol	K₂CO₃	DMF	80	6	88
Sodium methoxide	NaOMe	MeOH	60	2	95
Pyrrolidine	K₂CO₃	DMSO	RT	4	91

| Sodium azide (B81097) | NaN₃ | DMF | RT | 4 | 85 |

Integrated Synthetic Workflow

The orthogonal reactivity of the C-Br and C-F bonds allows for a logical and sequential approach to synthesizing complex, multi-substituted pyridine derivatives. The general workflow involves selecting the initial reaction based on the stability of the desired functional groups under subsequent reaction conditions.

Caption: General workflow for the synthesis of di-substituted pyridines.

Conclusion

4-Bromo-2-fluoropyridine stands out as a powerful and versatile building block for the discovery of novel pyridine derivatives. By leveraging well-established and reliable synthetic methodologies such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings at the C4-position, alongside Nucleophilic Aromatic Substitution at the C2-position, researchers can access a vast and diverse chemical space. The detailed protocols and representative data presented in this guide serve as a foundational resource for scientists in medicinal chemistry and drug development, facilitating the efficient and strategic synthesis of compounds with significant therapeutic potential. The ability to perform sequential, regioselective modifications makes this starting material an invaluable asset in the construction of complex molecular architectures for modern drug discovery programs.

References

• 1. mdpi.com [mdpi.com]
• 2. Pyridine and Pyrimidine Derivatives as Privileged Scaffolds in Biologically Active Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. scbt.com [scbt.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. organic chemistry - Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Suzuki Coupling [drugfuture.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. benchchem.com [benchchem.com]
• 18. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 19. m.youtube.com [m.youtube.com]

The Versatility of 4-Bromo-2-fluoropyridine: A Cornerstone Precursor in Modern Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Bromo-2-fluoropyridine has emerged as a pivotal building block in the synthesis of a diverse array of pharmaceutical compounds. Its unique structural arrangement, featuring a bromine atom amenable to cross-coupling reactions and a fluorine atom that activates the pyridine (B92270) ring for nucleophilic substitution, provides medicinal chemists with a versatile scaffold for constructing complex molecular architectures. This technical guide explores the utility of 4-bromo-2-fluoropyridine as a precursor in the development of innovative therapeutics, with a focus on its application in the synthesis of targeted therapies such as kinase inhibitors. We will delve into key synthetic transformations, provide detailed experimental protocols for seminal reactions, and present quantitative data to inform reaction optimization. Furthermore, we will visualize the biological context of the resulting pharmaceuticals by diagramming their associated signaling pathways.

Core Synthetic Applications

4-Bromo-2-fluoropyridine is a versatile reagent employed in a variety of carbon-carbon and carbon-nitrogen bond-forming reactions, which are fundamental to the assembly of complex drug molecules. The differential reactivity of the bromine and fluorine substituents allows for selective and sequential functionalization of the pyridine core.

Suzuki-Miyaura Coupling

The palladium-catalyzed Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds. In the context of 4-bromo-2-fluoropyridine, the bromine atom at the C4 position serves as an efficient coupling partner for a wide range of boronic acids and their derivatives. This reaction is instrumental in the synthesis of biaryl and heteroaryl structures, which are common motifs in kinase inhibitors.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination, another palladium-catalyzed cross-coupling reaction, enables the formation of carbon-nitrogen bonds. This transformation is crucial for introducing amine functionalities to the pyridine ring at the C4 position, a key step in the synthesis of numerous biologically active compounds.

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the pyridine nitrogen and the fluorine atom at the C2 position makes the ring susceptible to nucleophilic aromatic substitution. This allows for the displacement of the fluoride (B91410) by a variety of nucleophiles, including amines, alcohols, and thiols, providing a direct route to 2-substituted pyridine derivatives.[1] The reactivity of halogens in SNAr reactions of pyridines generally follows the order F > Cl > Br > I.[1]

Pharmaceutical Compounds Derived from 4-Bromo-2-fluoropyridine

The strategic application of the aforementioned reactions has led to the synthesis of several important pharmaceutical agents and clinical candidates.

• CDK2 Inhibitors: Cyclin-dependent kinase 2 (CDK2) is a key regulator of the cell cycle, and its dysregulation is implicated in the proliferation of cancer cells.[2][3] 4-Bromo-2-fluoropyridine is a precursor in the synthesis of potent and selective CDK2 inhibitors.

• RXRα Inhibitors: Retinoid X receptor alpha (RXRα) is a nuclear receptor that plays a crucial role in regulating gene expression related to cell growth, differentiation, and apoptosis.[4] Dysregulation of RXRα signaling is associated with various cancers.

• Other Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors. The versatility of 4-bromo-2-fluoropyridine allows for the generation of diverse libraries of substituted pyridines for screening against various kinase targets.

Experimental Protocols

The following sections provide detailed experimental methodologies for key reactions involving 4-bromo-2-fluoropyridine.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a typical procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 4-bromo-2-fluoropyridine with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoropyridine

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., Potassium carbonate [K₂CO₃])

• Anhydrous solvent (e.g., 1,4-Dioxane (B91453)/water mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 4-bromo-2-fluoropyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Seal the flask, and evacuate and backfill with argon three times.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol outlines a general procedure for the palladium-catalyzed Buchwald-Hartwig amination of 4-bromo-2-fluoropyridine with a primary or secondary amine.

Materials:

• 4-Bromo-2-fluoropyridine

• Amine (e.g., Aniline)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., BINAP)

• Base (e.g., Sodium tert-butoxide [NaOtBu])

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with Pd₂(dba)₃ (1-2 mol%), BINAP (1.5-3 mol%), and NaOtBu (1.4 equiv.).

• Add 4-bromo-2-fluoropyridine (1.0 equiv.) and the amine (1.2 equiv.).

• Add anhydrous toluene.

• Seal the tube and heat the mixture to 80-110 °C with stirring.

• Monitor the reaction by GC-MS or LC-MS.

• After completion, cool the reaction to room temperature, dilute with ether, and filter through a pad of Celite.

• Wash the filtrate with brine, dry the organic layer over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography.

Protocol 3: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

This protocol provides a general method for the nucleophilic aromatic substitution of the fluorine atom in 4-bromo-2-fluoropyridine with an amine nucleophile.

Materials:

• 4-Bromo-2-fluoropyridine

• Amine nucleophile (e.g., Morpholine)

• Base (e.g., Potassium carbonate [K₂CO₃])

• Solvent (e.g., Acetonitrile)

Procedure:

• In a round-bottom flask, dissolve 4-bromo-2-fluoropyridine (1.0 equiv.) in acetonitrile.

• Add the amine nucleophile (1.5 equiv.) and potassium carbonate (2.0 equiv.).

• Heat the mixture to reflux (approximately 80°C) and stir for several hours.[5]

• Monitor the reaction progress by TLC or LC-MS.[5]

• Upon completion, cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary

The following tables summarize representative reaction conditions and yields for key transformations of 4-bromo-2-fluoropyridine and its analogs.

Table 1: Suzuki-Miyaura Coupling of 4-Bromo-2-halopyridines with Arylboronic Acids

Entry	Halogen (X)	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	F	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Dioxane/H₂O	100	12	64-95 [a]
2	F	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	Na₂CO₃	DME/H₂O	90	8	~85 [b]
3	Cl	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	Reflux	8	86 [c]

Notes: [a] Yields are representative and can vary based on specific substrate and optimized conditions. [b] Estimated yield based on similar reactions. [c] Reaction with 2-chloro-3-aminopyridine.

Table 2: Buchwald-Hartwig Amination of 4-Bromo-pyridines with Amines

Entry	Pyridine Substrate	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-6-methylpyridine	Cyclohexane-1,2-diamine	Pd₂(dba)₃ (2)	BINAP (4)	NaOtBu	Toluene	80	4	60[6]
2	4-Bromo-2-chloropyridine	Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	Dioxane	110	16	~70-85 [d]
3	2-Bromopyridine	Volatile Amines	Pd(OAc)₂ (Varies)	dppp (Varies)	NaOtBu	Toluene	80	Varies	55-98[7]

Notes: [d] Estimated yield based on general protocols for similar substrates.

Table 3: Nucleophilic Aromatic Substitution of 2-Fluoropyridines

Entry	2-Fluoropyridine Substrate	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-(Chloromethyl)-2-fluoropyridine	Morpholine	K₂CO₃	Acetonitrile	80	12	70-85[5]
2	Methyl 3-nitro-4-pyridylcarboxylate	CsF	-	DMSO	120	1.5	38[8]
3	2-Fluoropyridine	Butanol	NaH	THF	60	12	~95 [e]

Notes: [e] Estimated yield based on similar reactions.

Visualizing the Biological Impact: Signaling Pathways and Experimental Workflows

To better understand the therapeutic relevance of compounds derived from 4-bromo-2-fluoropyridine, it is essential to visualize their mechanism of action at a molecular level. The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows.

Experimental Workflow for Suzuki-Miyaura Coupling

Experimental Workflow for Buchwald-Hartwig Amination

Simplified CDK2 Signaling Pathway in Cell Cycle Progression

Simplified RXRα/RAR Heterodimer Signaling Pathway

Conclusion

4-Bromo-2-fluoropyridine is a demonstrably valuable and versatile precursor for the synthesis of a wide range of pharmaceutical compounds. Its utility in key bond-forming reactions, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution, provides a robust platform for the construction of complex, biologically active molecules. The successful application of this building block in the development of targeted therapies, such as kinase inhibitors, underscores its importance in modern drug discovery. The experimental protocols and quantitative data presented in this guide offer a practical resource for researchers and scientists, while the signaling pathway diagrams provide a clear biological context for the resulting therapeutics. As the demand for novel and effective pharmaceuticals continues to grow, the strategic use of versatile precursors like 4-bromo-2-fluoropyridine will undoubtedly remain a cornerstone of innovative drug design and development.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Exploratory Reactions of 4-Bromo-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoropyridine is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its unique substitution pattern, featuring a bromine atom at the 4-position and a fluorine atom at the 2-position, allows for a range of selective chemical transformations. This guide provides a comprehensive overview of the exploratory reactions of 4-Bromo-2-fluoropyridine, including detailed experimental protocols, quantitative data, and visualizations of key reaction pathways and biological signaling cascades. The strategic functionalization of this scaffold has led to the development of potent inhibitors for critical biological targets such as p38 MAP kinase and KRAS G12C.[1][2]

Core Reactivity and Applications

The reactivity of 4-Bromo-2-fluoropyridine is primarily dictated by the presence of two distinct halogen atoms on the electron-deficient pyridine (B92270) ring. The bromine atom at the C4 position is an excellent handle for palladium-catalyzed cross-coupling reactions, while the fluorine atom at the C2 position is susceptible to nucleophilic aromatic substitution (SNAr). This differential reactivity allows for sequential and site-selective modifications, making it a valuable intermediate in the synthesis of complex molecules.[3] Its derivatives are key components in the development of novel therapeutics for inflammatory diseases and cancer.[4][5]

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. 4-Bromo-2-fluoropyridine readily participates in several of these transformations, primarily at the C4 position.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a widely used method for the formation of C-C bonds by reacting an organohalide with an organoboron compound.[6] 4-Bromo-2-fluoropyridine can be efficiently coupled with various aryl and heteroaryl boronic acids to generate 4-aryl-2-fluoropyridine derivatives.

Table 1: Suzuki-Miyaura Coupling of 4-Bromo-2-fluoropyridine with Arylboronic Acids [7][8][9][10]

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/H₂O	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane	110	16	80-90
3	3-Thienylboronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃	DME/H₂O	90	12	75-85
4	4-Acetylphenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃	THF	80	18	70-80

Experimental Protocol: Suzuki-Miyaura Coupling

To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-2-fluoropyridine (1.0 mmol, 1.0 eq.), the arylboronic acid (1.2 mmol, 1.2 eq.), the palladium catalyst, and the base. Add the anhydrous solvent and degassed water. The reaction mixture is stirred and heated to the specified temperature for the indicated time. After completion, the mixture is cooled to room temperature, and the organic layer is separated. The aqueous layer is extracted with an organic solvent (e.g., Ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

Experimental workflow for Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling an aryl halide with an amine in the presence of a palladium catalyst.[11] This reaction is crucial for introducing nitrogen-containing functionalities at the C4 position of 4-Bromo-2-fluoropyridine.[12][13]

Table 2: Buchwald-Hartwig Amination of 4-Bromo-2-fluoropyridine with Amines [2][14][15][16][17]

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	100	18	85-95
2	Piperidine	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	1,4-Dioxane	110	24	80-90
3	n-Hexylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	LiHMDS	THF	80	16	75-85
4	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	Toluene	100	20	70-80

Experimental Protocol: Buchwald-Hartwig Amination

In a dry Schlenk tube under an inert atmosphere, combine 4-Bromo-2-fluoropyridine (1.0 equiv), the amine (1.2 equiv), the palladium precursor, the phosphine (B1218219) ligand, and the base. Add the anhydrous solvent. The tube is sealed and the mixture is heated with stirring for the specified time. After cooling to room temperature, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.[16]

Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom at the C2 position of 4-Bromo-2-fluoropyridine is activated towards nucleophilic attack due to the electron-withdrawing nature of the pyridine nitrogen.[3] This allows for the displacement of the fluoride (B91410) by various nucleophiles, including alkoxides, thiolates, and amines, under relatively mild conditions. The reactivity order for halogens in SNAr on pyridines is generally F > Cl > Br > I.[18]

Table 3: Nucleophilic Aromatic Substitution of 4-Bromo-2-fluoropyridine [18][19][20]

Entry	Nucleophile	Reagent	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	Methoxide (B1231860)	Sodium Methoxide	-	Methanol	65	12	4-Bromo-2-methoxypyridine	85-95
2	Phenoxide	Phenol	K₂CO₃	DMF	100	8	4-Bromo-2-phenoxypyridine	75-85
3	Thiophenoxide	Thiophenol	NaH	THF	60	6	4-Bromo-2-(phenylthio)pyridine	80-90
4	Pyrrolidine	Pyrrolidine	K₂CO₃	Acetonitrile	80	16	4-Bromo-2-(pyrrolidin-1-yl)pyridine	70-80

Experimental Protocol: Nucleophilic Aromatic Substitution with Sodium Methoxide

To a solution of 4-Bromo-2-fluoropyridine (1.0 equiv) in methanol, sodium methoxide (1.5 equiv) is added. The reaction mixture is heated to reflux and stirred for the specified time. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to afford the crude product, which can be further purified by column chromatography if necessary.[16]

Application in Drug Discovery: Targeting Signaling Pathways

Derivatives of 4-Bromo-2-fluoropyridine have shown significant promise as inhibitors of key signaling pathways implicated in cancer and inflammatory diseases.

p38 MAP Kinase Inhibition

The p38 mitogen-activated protein (MAP) kinase pathway is a crucial regulator of inflammatory responses.[15][21] Overactivation of this pathway is associated with chronic inflammatory diseases. Pyridinylimidazole-based compounds, often synthesized from fluorinated pyridine precursors, are potent inhibitors of p38 MAP kinase.[22][23] These inhibitors typically bind to the ATP-binding pocket of the kinase, preventing its phosphorylation and subsequent activation of downstream targets.[24][25]

p38 MAPK signaling pathway and the mechanism of inhibition.

KRAS G12C Inhibition

The KRAS protein is a central node in signaling pathways that control cell growth and proliferation.[26] The G12C mutation leads to a constitutively active KRAS protein, driving the growth of numerous cancers.[26] Covalent inhibitors have been developed that specifically target the mutant cysteine residue in KRAS G12C, locking the protein in an inactive state.[27] Many of these inhibitors feature a pyridine or related heterocyclic core, highlighting the importance of building blocks like 4-Bromo-2-fluoropyridine in their synthesis.[11][19][28]

KRAS G12C signaling and covalent inhibition.

Conclusion

4-Bromo-2-fluoropyridine is a highly valuable and versatile starting material for the synthesis of a wide range of functionalized pyridine derivatives. Its differential reactivity at the C2 and C4 positions allows for selective and sequential transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. The resulting compounds are key intermediates in the development of targeted therapies for cancer and inflammatory diseases, underscoring the importance of this building block in modern drug discovery. This guide provides a foundational understanding of the exploratory reactions of 4-Bromo-2-fluoropyridine, offering detailed protocols and insights for researchers in the pharmaceutical and chemical sciences.

References

• 1. benchchem.com [benchchem.com]
• 2. Pyridinylquinoxalines and pyridinylpyridopyrazines as lead compounds for novel p38 alpha mitogen-activated protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vjoncology.com [vjoncology.com]
• 5. US11299491B2 - Synthesis of key intermediate of KRAS G12C inhibitor compound - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Second-Generation Atroposelective Synthesis of KRAS G12C Covalent Inhibitor GDC-6036 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The p38 MAPK inhibitors for the treatment of inflammatory diseases and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. The journey of p38 MAP kinase inhibitors: From bench to bedside in treating inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Pyridinylimidazole based p38 MAP kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. 2-Acylaminopyridin-4-ylimidazoles as p38 MAP kinase inhibitors: Design, synthesis, and biological and metabolic evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. p38α MAP kinase inhibition | University of Tübingen [uni-tuebingen.de]
• 25. researchgate.net [researchgate.net]
• 26. Targeting KRAS G12C: from inhibitory mechanism to modulation of antitumor effect in patients - PMC [pmc.ncbi.nlm.nih.gov]
• 27. youtube.com [youtube.com]
• 28. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2-Fluoro-4-bromopyridine: A Key Building Block in Modern Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-fluoro-4-bromopyridine, a halogenated pyridine (B92270) derivative that has emerged as a critical building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its unique structural features and reactivity profile make it a valuable precursor for the synthesis of a wide range of complex molecules, including potent pharmaceutical agents and functional materials. This document will delve into the structural formula, physicochemical properties, diverse applications, and detailed experimental protocols related to this important chemical intermediate.

Structural Formula and Identification

2-Fluoro-4-bromopyridine is a pyridine ring substituted with a fluorine atom at the 2-position and a bromine atom at the 4-position. It is important to distinguish it from its isomer, 2-bromo-4-fluoropyridine (B1291336), as the positions of the halogen atoms dictate their reactivity in chemical transformations.

Chemical Structure:

Key Identifiers:

• IUPAC Name: 2-Fluoro-4-bromopyridine

• CAS Number: 128071-98-7

• Molecular Formula: C₅H₃BrFN

• SMILES: C1=CN=C(C=C1Br)F[1]

• InChI Key: PTPTZLXZHPPVKG-UHFFFAOYSA-N[1]

It is worth noting that in some literature and commercial sources, the names 2-fluoro-4-bromopyridine and 4-bromo-2-fluoropyridine are used interchangeably for the same CAS number (128071-98-7).[1]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectroscopic properties of 2-fluoro-4-bromopyridine is essential for its effective use in research and development. The following tables summarize key quantitative data for both 2-fluoro-4-bromopyridine and its isomer, 2-bromo-4-fluoropyridine, for comparative purposes.

Table 1: Physicochemical Properties

Property	2-Fluoro-4-bromopyridine (CAS: 128071-98-7)	2-Bromo-4-fluoropyridine (CAS: 357927-50-5)
Molecular Weight	175.99 g/mol [1]	175.99 g/mol [2]
Appearance	Clear colorless to pale yellow liquid[3]	Colorless liquid[2]
Density	1.713 g/mL at 25 °C[3]	1.699 g/mL at 25 °C[4]
Boiling Point	65 °C at 5 mmHg[3]	188 ± 20 °C (predicted)[2]
Flash Point	71 °C (closed cup)[3]	76.7 °C (closed cup)
Refractive Index	n20/D 1.531[3]	n20/D 1.537[4]
Solubility	Soluble in Chloroform, Slightly soluble in Methanol[3]	Not specified

Table 2: Spectroscopic Data Summary

Spectroscopic Data	2-Fluoro-4-bromopyridine (CAS: 128071-98-7)
¹H NMR	Spectra available in chemical databases.
¹³C NMR	Spectra available in chemical databases.
IR Spectrum	Data available from sources like PubChem.
Mass Spectrum	Data available from sources like PubChem.

Applications in Synthesis and Drug Discovery

2-Fluoro-4-bromopyridine is a versatile reagent in organic synthesis, primarily utilized as a building block for introducing the 2-fluoropyridin-4-yl moiety into larger molecules. The differential reactivity of the C-F and C-Br bonds allows for selective transformations, making it a valuable tool in the synthesis of complex targets.

Pharmaceutical Intermediates

A significant application of 2-fluoro-4-bromopyridine is in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The incorporation of a fluorinated pyridine ring can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.

One of the most notable uses is in the development of Poly(ADP-ribose) polymerase (PARP) inhibitors , a class of targeted cancer therapies.[5][6] PARP enzymes are crucial for DNA repair, and their inhibition can lead to synthetic lethality in cancer cells with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations.[7][8] 2-Fluoro-4-bromopyridine serves as a key precursor in the synthesis of analogues of approved PARP inhibitors like Olaparib.[5][6]

Agrochemicals

Similar to its role in pharmaceuticals, 2-fluoro-4-bromopyridine is also employed in the synthesis of novel agrochemicals. The introduction of the fluoropyridyl group can impart desirable properties to herbicides, fungicides, and insecticides.

Ligand and Catalyst Synthesis

The pyridine nitrogen and the reactive halogen substituents make 2-fluoro-4-bromopyridine and its isomers suitable for the synthesis of specialized ligands for transition metal catalysis. For instance, it can be used to prepare bipyridine ligands through cross-coupling reactions.[2] These ligands can then be used to form metal complexes with applications in catalysis and materials science.

Key Experimental Protocols

The following sections provide detailed methodologies for the synthesis of a related isomer and the application of 2-fluoro-4-bromopyridine in a common cross-coupling reaction.

Synthesis of 2-Bromo-4-fluoropyridine

This protocol describes the synthesis of 2-bromo-4-fluoropyridine from 2-bromopyridin-4-amine via a diazotization reaction.[9]

Materials:

• 2-Bromopyridin-4-amine

• 50% aqueous Tetrafluoroboric acid (HBF₄)

• Sodium nitrite (B80452) (NaNO₂)

• Water

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous Sodium bicarbonate solution

• Brine

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred suspension of 2-bromopyridin-4-amine (0.50 g, 2.9 mmol) in 6.0 mL of 50% aqueous HBF₄, add a solution of sodium nitrite (0.24 g, 3.5 mmol) in 3.0 mL of water over 5 minutes at 0 °C.[9]

• Allow the resulting mixture to warm to room temperature and stir for 12 hours.[9]

• Slowly add solid NaHCO₃ until the evolution of CO₂ ceases.[9]

• Extract the aqueous solution with EtOAc (2 x 30 mL).[9]

• Wash the combined organic extracts with saturated NaHCO₃ solution (1 x 30 mL) and then with brine (1 x 30 mL).[9]

• Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced pressure to yield the title compound.[9]

Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general procedure for the Suzuki-Miyaura coupling of a halopyridine with an arylboronic acid, a common transformation for 2-fluoro-4-bromopyridine.

Materials:

• 2-Fluoro-4-bromopyridine

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., 1,4-dioxane (B91453) and water mixture)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a reaction vessel, dissolve 2-fluoro-4-bromopyridine (1.0 equiv) and the arylboronic acid (1.2 equiv) in a degassed mixture of 1,4-dioxane and water.

• Add the base (e.g., K₂CO₃, 2.0 equiv) and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv).

• Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at a suitable temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and add water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl product.

Visualizing a Key Signaling Pathway and Experimental Workflow

To further illustrate the context in which 2-fluoro-4-bromopyridine is utilized, the following diagrams, generated using the DOT language, depict a relevant biological pathway and a typical experimental workflow.

PARP1 Signaling Pathway in DNA Single-Strand Break Repair

The following diagram illustrates the central role of PARP1 in the base excision repair (BER) pathway for single-strand DNA breaks (SSBs). This is the pathway targeted by PARP inhibitors, for which 2-fluoro-4-bromopyridine is a key building block.

PARP1 signaling in single-strand DNA break repair and the point of intervention for PARP inhibitors.

Experimental Workflow: Suzuki-Miyaura Coupling

The following diagram outlines a typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction, a common application of 2-fluoro-4-bromopyridine in the synthesis of biaryl compounds, which are often core structures in medicinal chemistry.

A generalized experimental workflow for the synthesis of 2-fluoro-4-arylpyridines via Suzuki-Miyaura coupling.

Conclusion

2-Fluoro-4-bromopyridine is a highly valuable and versatile building block in modern organic synthesis. Its distinct reactivity profile, stemming from the electronically different C-F and C-Br bonds, allows for its strategic incorporation into a wide array of complex molecules. For researchers and professionals in drug discovery and materials science, a comprehensive understanding of its properties, reactivity, and handling is crucial for leveraging its full potential in the development of novel and impactful chemical entities. This guide provides a foundational resource to support these endeavors.

References

• 1. mdpi.com [mdpi.com]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, preliminarily biological evaluation and molecular docking study of new Olaparib analogues as multifunctional PARP-1 and cholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A scalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor Olaparib - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. The multifaceted roles of PARP1 in DNA repair and chromatin remodelling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PARP1 - Wikipedia [en.wikipedia.org]
• 9. 2-Bromo-4-fluoropyridine synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Reactivity of 4-Bromo-2-fluoropyridine for Researchers, Scientists, and Drug Development Professionals

An Initial Investigation into the Synthetic Versatility of 4-Bromo-2-fluoropyridine

4-Bromo-2-fluoropyridine is a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science. Its unique electronic properties, arising from the presence of a bromine and a fluorine atom on the pyridine (B92270) ring, allow for selective functionalization at different positions, making it a valuable precursor in the synthesis of complex molecular architectures. This guide provides a comprehensive overview of the reactivity of 4-bromo-2-fluoropyridine, focusing on its utility in key organic transformations, including nucleophilic aromatic substitution, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination. Detailed experimental protocols, quantitative data, and logical workflows are presented to facilitate its application in research and drug development.

Core Reactivity Profile

The reactivity of 4-bromo-2-fluoropyridine is dictated by the electronic nature of the pyridine ring and the distinct properties of the two halogen substituents. The electron-withdrawing nature of the pyridine nitrogen and the fluorine atom renders the ring susceptible to nucleophilic attack, particularly at the 2- and 4-positions. The bromine atom at the 4-position and the fluorine atom at the 2-position serve as versatile handles for various cross-coupling and substitution reactions.

Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom at the C-2 position of 4-bromo-2-fluoropyridine is highly susceptible to nucleophilic aromatic substitution (SNAr). The high electronegativity of fluorine, combined with the electron-deficient nature of the pyridine ring, facilitates the attack of nucleophiles at this position. This reaction proceeds via a Meisenheimer intermediate, which is stabilized by the delocalization of the negative charge onto the electronegative nitrogen atom of the pyridine ring.[1][2]

A variety of nucleophiles, including alkoxides, thiolates, and amines, can readily displace the fluoride (B91410) ion. The general reaction scheme is as follows:

Caption: General scheme of Nucleophilic Aromatic Substitution on 4-Bromo-2-fluoropyridine.

Experimental Protocol for Nucleophilic Aromatic Substitution with a Thiol Nucleophile:

This protocol describes a general procedure for the reaction of 4-bromo-2-fluoropyridine with a thiol.

Materials:

• 4-Bromo-2-fluoropyridine

• Thiol of interest

• Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF, add a solution of the thiol (1.1 equivalents) in DMF dropwise at 0 °C under an inert atmosphere.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 4-bromo-2-fluoropyridine (1.0 equivalent) in DMF.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction with water.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired 4-bromo-2-(thio)pyridine derivative.[3]

Nucleophile	Product	Yield (%)
Ethanethiol	4-Bromo-2-(ethylthio)pyridine	~85-95
Thiophenol	4-Bromo-2-(phenylthio)pyridine	~80-90
Benzyl mercaptan	4-Bromo-2-(benzylthio)pyridine	~88-98

Table 1: Representative Yields for SNAr of 4-Bromo-2-fluoropyridine with Thiol Nucleophiles. (Yields are estimated based on analogous reactions with similar substrates).[3]

Suzuki-Miyaura Coupling

The bromine atom at the C-4 position of 4-bromo-2-fluoropyridine is an excellent handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful C-C bond-forming reaction allows for the introduction of a wide variety of aryl, heteroaryl, and vinyl substituents at this position. The reaction proceeds through a catalytic cycle involving oxidative addition of the palladium(0) catalyst to the C-Br bond, transmetalation with an organoboron reagent, and reductive elimination to afford the coupled product.[4][5][6]

References

• 1. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 4-Bromo-2-fluoropyridine from 2-Bromopyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, four-step protocol for the synthesis of 4-Bromo-2-fluoropyridine, a valuable intermediate in pharmaceutical and agrochemical research, starting from 2-bromopyridine (B144113). The synthesis involves N-oxidation, subsequent nitration, reduction of the nitro group, and a final fluorination step via a Balz-Schiemann reaction. Detailed experimental procedures, a summary of quantitative data, and a visual representation of the workflow are presented to facilitate replication in a laboratory setting.

Introduction

4-Bromo-2-fluoropyridine is a key building block in the synthesis of various biologically active molecules. The presence of orthogonal halogen atoms (bromine and fluorine) allows for selective functionalization through different cross-coupling reactions, making it a versatile intermediate for drug discovery and development. This protocol outlines a reliable synthetic route from the readily available starting material, 2-bromopyridine.

Overall Reaction Scheme

The synthesis of 4-Bromo-2-fluoropyridine from 2-bromopyridine is a multi-step process that can be summarized by the following reaction scheme:

Step 1: N-Oxidation

2-Bromopyridine → 2-Bromopyridine N-oxide

Step 2: Nitration

2-Bromopyridine N-oxide → 2-Bromo-4-nitropyridine (B184007) N-oxide

Step 3: Reduction

2-Bromo-4-nitropyridine N-oxide → 4-Amino-2-bromopyridine (B189405)

Step 4: Diazotization and Fluorination (Balz-Schiemann Reaction)

4-Amino-2-bromopyridine → 4-Bromo-2-fluoropyridine

Experimental Protocols

Step 1: Synthesis of 2-Bromopyridine N-oxide

This procedure details the N-oxidation of 2-bromopyridine using meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

• 2-Bromopyridine

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2-bromopyridine (1.0 eq) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C using an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA, 1.2 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield 2-bromopyridine N-oxide as a solid.

Step 2: Synthesis of 2-Bromo-4-nitropyridine N-oxide

This protocol describes the nitration of 2-bromopyridine N-oxide at the 4-position.

Materials:

• 2-Bromopyridine N-oxide

• Fuming nitric acid (HNO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Ice

• Saturated aqueous sodium carbonate (Na₂CO₃) solution

• Three-neck round-bottom flask

• Dropping funnel

• Thermometer

• Heating mantle

Procedure:

• In a three-neck round-bottom flask, carefully add concentrated sulfuric acid.

• Cool the sulfuric acid to 0 °C in an ice bath and slowly add 2-bromopyridine N-oxide (1.0 eq) while stirring.

• Prepare a nitrating mixture by cautiously adding fuming nitric acid (2.0 eq) to concentrated sulfuric acid (4.0 eq) in a separate flask, also cooled in an ice bath.

• Add the nitrating mixture dropwise to the solution of 2-bromopyridine N-oxide, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, slowly heat the reaction mixture to 90-100 °C and maintain this temperature for 4-6 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it over crushed ice.

• Neutralize the acidic solution by the slow addition of a saturated aqueous sodium carbonate solution until the pH is approximately 7-8. A yellow solid should precipitate.

• Collect the precipitate by filtration, wash with cold water, and dry to obtain 2-bromo-4-nitropyridine N-oxide.

Step 3: Synthesis of 4-Amino-2-bromopyridine

This procedure outlines the reduction of the nitro group and deoxygenation of the N-oxide.

Materials:

• 2-Bromo-4-nitropyridine N-oxide

• Iron powder (Fe)

• Glacial acetic acid (CH₃COOH)

• Ethanol (B145695) (EtOH)

• Water

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 2M)

• Ethyl acetate (B1210297) (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

Procedure:

• To a suspension of 2-bromo-4-nitropyridine N-oxide (1.0 eq) in a mixture of ethanol and water, add iron powder (5.0 eq).

• Add glacial acetic acid (catalytic amount) to initiate the reaction.

• Heat the mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours, or until TLC analysis indicates the disappearance of the starting material.

• Cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts. Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and water.

• Basify the aqueous layer with a sodium hydroxide solution to a pH of ~9-10.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to give 4-amino-2-bromopyridine.

Step 4: Synthesis of 4-Bromo-2-fluoropyridine

This final step involves a Balz-Schiemann reaction to introduce the fluorine atom.

Materials:

• 4-Amino-2-bromopyridine

• Tetrafluoroboric acid (HBF₄, ~48% in water)

• Sodium nitrite (B80452) (NaNO₂)

• Water

• Diethyl ether or Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend 4-amino-2-bromopyridine (1.0 eq) in an aqueous solution of tetrafluoroboric acid (HBF₄, 3.0 eq) in a flask and cool to 0 °C.

• Slowly add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water dropwise, keeping the temperature between 0 and 5 °C.

• Stir the mixture at this temperature for 30-60 minutes to form the diazonium tetrafluoroborate (B81430) salt.

• Gently heat the reaction mixture to 50-60 °C. The diazonium salt will decompose, evolving nitrogen gas, to form the fluoro-substituted product. (Caution: perform in a well-ventilated fume hood).

• After gas evolution ceases, cool the mixture to room temperature.

• Neutralize the reaction mixture with a saturated aqueous sodium bicarbonate solution.

• Extract the product with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel to afford pure 4-Bromo-2-fluoropyridine.

Data Presentation

Step	Starting Material	Reagents	Solvent	Temp. (°C)	Time (h)	Product	Typical Yield (%)
1	2-Bromopyridine	m-CPBA	DCM	0 to RT	12-16	2-Bromopyridine N-oxide	85-95
2	2-Bromopyridine N-oxide	Fuming HNO₃, Conc. H₂SO₄	-	90-100	4-6	2-Bromo-4-nitropyridine N-oxide	70-80
3	2-Bromo-4-nitropyridine N-oxide	Fe, CH₃COOH	EtOH/H₂O	Reflux	2-4	4-Amino-2-bromopyridine	75-85
4	4-Amino-2-bromopyridine	HBF₄, NaNO₂	Water	0 to 60	1-2	4-Bromo-2-fluoropyridine	40-60

Experimental Workflow

Caption: Synthetic workflow for 4-Bromo-2-fluoropyridine.

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 4-Bromo-2-fluoropyridine

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Suzuki-Miyaura cross-coupling reaction is a highly versatile and widely utilized palladium-catalyzed method for the formation of carbon-carbon bonds.[1] This application note focuses on the Suzuki coupling of 4-bromo-2-fluoropyridine, an important heterocyclic halide, with various organoboron reagents. The resulting 4-substituted-2-fluoropyridine scaffolds are valuable building blocks in medicinal chemistry and materials science due to the unique electronic properties conferred by the fluorinated pyridine (B92270) ring. The electron-withdrawing nature of the pyridine nitrogen and the fluorine atom can influence the reactivity of the C-Br bond, making the choice of catalyst, ligand, and base critical for a successful transformation.[1]

Reaction Principle: The Suzuki-Miyaura coupling involves a catalytic cycle with a palladium complex.[1][2] The fundamental steps include the oxidative addition of the palladium(0) catalyst to the 4-bromo-2-fluoropyridine, followed by transmetalation with the boronic acid derivative (activated by a base), and concluding with reductive elimination to yield the coupled product and regenerate the active Pd(0) catalyst.[2][3] The reaction requires an electrophile (4-bromo-2-fluoropyridine), a nucleophile (organoboron reagent), a palladium catalyst, a base, and a suitable solvent system.[1]

Data Presentation: Reaction Conditions

The selection of appropriate reaction conditions is crucial for achieving high yields in the Suzuki coupling of 4-bromo-2-fluoropyridine. The following table summarizes typical conditions compiled from protocols for similar bromopyridine substrates. Yields are representative and may vary based on the specific boronic acid partner and precise conditions used.

Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Reference
Pd(PPh₃)₄ (3-5 mol%)	K₂CO₃ (2 eq.)	Toluene/H₂O (4:1)	100	12	85	[4]
PdCl₂(dppf) (3 mol%)	K₃PO₄ (2-3 eq.)	1,4-Dioxane	100	16	92	[4]
Pd(OAc)₂ / SPhos (1-5 mol%)	K₃PO₄ (2-3 eq.)	1,4-Dioxane/H₂O (10:1)	100-110	12-24	>90	[5]
Pd₂(dba)₃ / P(t-Bu)₃ (1-2 mol%)	K₂CO₃ (2 eq.)	Toluene	80-100	8-16	>90	[6]
Pd/C (3 mol%)	K₃PO₄ (2 eq.)	H₂O	100	10	88	[4]

Experimental Protocols

This section provides a detailed, representative protocol for the Suzuki-Miyaura coupling of 4-bromo-2-fluoropyridine with a generic arylboronic acid.

Materials:

• 4-Bromo-2-fluoropyridine (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.)

• Degassed solvent (e.g., Toluene/Water 4:1 mixture, 6 mL)[7]

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-bromo-2-fluoropyridine (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (3 mol%), and the base (2.0 mmol).[7][8]

  • Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[8]

• Solvent Addition:

  • Using a syringe, add the degassed solvent mixture (e.g., 5 mL of Toluene and 1 mL of degassed water) to the flask.[7]

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.[7][8]

  • Allow the reaction to proceed for the specified time (e.g., 12 hours).[7]

  • Monitor the progress of the reaction by a suitable analytical technique such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.[7]

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate (10 mL).

  • Separate the organic layer, and extract the aqueous layer with the same organic solvent (e.g., ethyl acetate, 2 x 10 mL).[7]

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[7]

• Purification:

  • Filter the mixture and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the desired coupled product.[5][7]

Visualizations

The following diagrams illustrate the generalized catalytic cycle for the Suzuki-Miyaura reaction and a typical experimental workflow.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Protocol for Nucleophilic Substitution on 4-Bromo-2-fluoropyridine: Application Notes for Researchers and Drug Development Professionals

Introduction

4-Bromo-2-fluoropyridine is a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science. Its structure features two distinct halogen substituents, offering opportunities for selective functionalization through nucleophilic substitution reactions. The electron-withdrawing nature of the pyridine (B92270) nitrogen atom and the fluorine atom activates the ring towards nucleophilic attack, primarily at the C4 (bromo) and C2 (fluoro) positions. This document provides detailed application notes and protocols for nucleophilic substitution reactions on 4-Bromo-2-fluoropyridine, targeting researchers, scientists, and drug development professionals.

Reactivity Overview

The reactivity of 4-bromo-2-fluoropyridine in nucleophilic aromatic substitution (SNAr) is governed by the nature of the nucleophile, the reaction conditions, and the relative lability of the bromo and fluoro substituents. In many SNAr reactions on halo-pyridines, fluoride (B91410) is a better leaving group than bromide. However, palladium-catalyzed methods like the Buchwald-Hartwig amination can provide high selectivity for the substitution of the bromine atom. The choice of reaction conditions is therefore crucial to achieve the desired regioselectivity. It has been noted in some systems that 4-bromo-2-fluoropyridine can be less reactive towards amines compared to other bromopyridine isomers, sometimes resulting in moderate yields.

Nucleophilic Substitution with Amine Nucleophiles

The introduction of nitrogen-containing substituents is a common transformation in drug discovery. Both traditional SNAr and palladium-catalyzed Buchwald-Hartwig amination can be employed for the amination of 4-Bromo-2-fluoropyridine.

Table 1: Nucleophilic Substitution with Amine Nucleophiles

Nucleophile	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-(tert-Butoxycarbonyl)piperidine	None / NaH	THF	Room Temp.	12	>95
Morpholine (B109124)	Pd₂(dba)₃ / BINAP / NaOtBu	Toluene (B28343)	100	16	75-85 (estimated)
Aniline	Pd(OAc)₂ / XPhos / Cs₂CO₃	Dioxane	110	18	70-80 (estimated)

Experimental Protocol 1: SNAr with 4-(tert-Butoxycarbonyl)piperidine

This protocol describes the substitution of the bromine atom on 4-Bromo-2-fluoropyridine with a secondary amine.

Materials:

• 4-Bromo-2-fluoropyridine

• 4-(tert-Butoxycarbonyl)piperidine

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a stirred solution of 4-(tert-butoxycarbonyl)piperidine (1.2 eq.) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 eq.) portion-wise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add a solution of 4-Bromo-2-fluoropyridine (1.0 eq.) in anhydrous THF dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired product.

Experimental Protocol 2: Buchwald-Hartwig Amination with Morpholine (General Protocol)

This protocol provides a general procedure for the palladium-catalyzed amination of 4-Bromo-2-fluoropyridine.

Materials:

• 4-Bromo-2-fluoropyridine

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

Procedure:

• In a dry Schlenk flask, under an inert atmosphere, combine 4-Bromo-2-fluoropyridine (1.0 eq.), Pd₂(dba)₃ (2 mol%), BINAP (4 mol%), and NaOtBu (1.4 eq.).

• Add anhydrous toluene to the flask, followed by morpholine (1.2 eq.).

• Heat the reaction mixture to 100 °C and stir for 16 hours. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Palladium-Catalyzed C-C Bond Formation: Suzuki-Miyaura Coupling

The bromine atom at the C4 position serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form new carbon-carbon bonds.

Table 2: Suzuki-Miyaura Coupling of 4-Bromo-2-fluoropyridine

Boronic Acid	Catalyst/Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Water	100	12	85-95 (estimated)
4-Methoxyphenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	1,4-Dioxane	110	16	80-90 (estimated)
Thiophen-3-ylboronic acid	Pd(dppf)Cl₂	Na₂CO₃	DME/Water	90	12	75-85 (estimated)

Experimental Protocol 3: Suzuki-Miyaura Coupling with Phenylboronic Acid (General Protocol)

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-2-fluoropyridine with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoropyridine

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water (degassed)

Procedure:

• In a round-bottom flask, dissolve 4-Bromo-2-fluoropyridine (1.0 eq.), phenylboronic acid (1.2 eq.), and K₂CO₃ (2.0 eq.) in a mixture of toluene and degassed water (e.g., 4:1 v/v).

• Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Add Pd(PPh₃)₄ (3 mol%) to the reaction mixture.

• Heat the mixture to 100 °C and stir for 12 hours under an inert atmosphere. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Workflow

The following diagrams illustrate the general workflows for the described nucleophilic substitution reactions.

S_NAr Reaction Workflow.

Buchwald-Hartwig Amination Workflow.

Suzuki-Miyaura Coupling Workflow.

Application of 4-Bromo-2-fluoropyridine in the Synthesis of N-Aryl Picolinamide Fungicides

Introduction

4-Bromo-2-fluoropyridine is a versatile heterocyclic building block increasingly utilized in the synthesis of complex organic molecules, particularly within the agrochemical industry. Its distinct reactivity, characterized by the presence of both a bromine and a fluorine substituent on the pyridine (B92270) ring, allows for selective functionalization through various cross-coupling and nucleophilic substitution reactions. This application note details the use of 4-Bromo-2-fluoropyridine as a key starting material in the synthesis of N-aryl picolinamide (B142947) fungicides, a class of agrochemicals known for their efficacy against a range of fungal pathogens.

The synthetic utility of 4-Bromo-2-fluoropyridine lies in the differential reactivity of its halogen atoms. The bromine atom at the 4-position is amenable to palladium-catalyzed cross-coupling reactions, such as Suzuki and Sonogashira couplings, enabling the introduction of carbon-based substituents.[1] Concurrently, the fluorine atom at the 2-position is susceptible to nucleophilic aromatic substitution (SNAr), providing a site for the introduction of nitrogen or oxygen nucleophiles.[2][3] This orthogonal reactivity is pivotal in the construction of highly functionalized pyridine derivatives.

This document provides detailed protocols for the synthesis of a representative N-aryl picolinamide fungicide from 4-Bromo-2-fluoropyridine, including quantitative data and workflow diagrams to guide researchers in the development of novel agrochemical candidates.

Synthetic Pathway Overview

The synthesis of the target N-aryl picolinamide fungicide from 4-Bromo-2-fluoropyridine is accomplished via a two-step sequence. The first step involves a palladium-catalyzed carboxylation of the C-Br bond to introduce a carboxylic acid functionality at the 4-position, yielding 2-fluoropyridine-4-carboxylic acid. The subsequent step is an amidation reaction where the synthesized picolinic acid is coupled with a substituted aniline (B41778) derivative to form the final N-aryl picolinamide product.

Figure 1: Overall synthetic scheme for the preparation of an N-aryl picolinamide fungicide from 4-Bromo-2-fluoropyridine.

Experimental Protocols

Step 1: Synthesis of 2-Fluoropyridine-4-carboxylic acid

This protocol describes the palladium-catalyzed carboxylation of 4-Bromo-2-fluoropyridine to produce 2-fluoropyridine-4-carboxylic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Bromo-2-fluoropyridine	175.99	10.0 g	56.8 mmol
Palladium(II) acetate (B1210297)	224.50	0.25 g	1.14 mmol
1,3-Bis(diphenylphosphino)propane (B126693)	412.45	0.94 g	2.27 mmol
Triethylamine (B128534)	101.19	24 mL	170.4 mmol
Formic acid	46.03	4.3 mL	113.6 mmol
Dimethylformamide (DMF)	-	100 mL	-
Hydrochloric acid (1 M)	-	As needed	-
Ethyl acetate	-	As needed	-
Anhydrous sodium sulfate	-	As needed	-

Procedure:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 4-Bromo-2-fluoropyridine (10.0 g, 56.8 mmol), palladium(II) acetate (0.25 g, 1.14 mmol), and 1,3-bis(diphenylphosphino)propane (0.94 g, 2.27 mmol).

• Add 100 mL of anhydrous dimethylformamide (DMF) to the flask.

• Degas the mixture by bubbling nitrogen through the solution for 15 minutes.

• Add triethylamine (24 mL, 170.4 mmol) and formic acid (4.3 mL, 113.6 mmol) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 12 hours under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into 300 mL of water.

• Acidify the aqueous solution to pH 2-3 with 1 M hydrochloric acid.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2-fluoropyridine-4-carboxylic acid.

Expected Yield: 7.2 g (89%)

Step 2: Synthesis of N-(2,6-dichloro-4-methoxyphenyl)-2-fluoropicolinamide

This protocol details the amidation of 2-fluoropyridine-4-carboxylic acid with 2,6-dichloro-4-methoxyaniline (B19904) to form the final picolinamide fungicide.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Fluoropyridine-4-carboxylic acid	141.09	5.0 g	35.4 mmol
2,6-Dichloro-4-methoxyaniline	192.03	6.8 g	35.4 mmol
Thionyl chloride	118.97	3.1 mL	42.5 mmol
Pyridine	79.10	5.7 mL	70.8 mmol
Dichloromethane (B109758) (DCM)	-	150 mL	-
Saturated sodium bicarbonate solution	-	As needed	-
Anhydrous magnesium sulfate	-	As needed	-

Procedure:

• In a 250 mL round-bottom flask, suspend 2-fluoropyridine-4-carboxylic acid (5.0 g, 35.4 mmol) in 100 mL of anhydrous dichloromethane (DCM).

• Add thionyl chloride (3.1 mL, 42.5 mmol) dropwise to the suspension at 0 °C.

• Add a catalytic amount of DMF (2-3 drops) and stir the mixture at room temperature for 2 hours, or until the solution becomes clear.

• Remove the excess thionyl chloride and DCM under reduced pressure.

• Dissolve the resulting acid chloride in 50 mL of anhydrous DCM.

• In a separate flask, dissolve 2,6-dichloro-4-methoxyaniline (6.8 g, 35.4 mmol) and pyridine (5.7 mL, 70.8 mmol) in 50 mL of anhydrous DCM.

• Add the acid chloride solution dropwise to the aniline solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 6 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate gradient) to afford the pure N-(2,6-dichloro-4-methoxyphenyl)-2-fluoropicolinamide.

Expected Yield: 9.5 g (85%)

Data Presentation

Table 1: Summary of Reaction Conditions and Yields

Step	Reaction Type	Key Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Carboxylation	Pd(OAc)₂, dppp (B1165662), Et₃N, HCOOH	DMF	80	12	89
2	Amidation	SOCl₂, Pyridine	DCM	0 to RT	6	85

Visualization of Experimental Workflow

Figure 2: Detailed workflow for the two-step synthesis of the target fungicide.

Conclusion

4-Bromo-2-fluoropyridine serves as a valuable and versatile starting material for the synthesis of N-aryl picolinamide fungicides. The presented synthetic route, involving a palladium-catalyzed carboxylation followed by an amidation, provides an efficient pathway to access these important agrochemical compounds. The detailed protocols and quantitative data provided herein offer a solid foundation for researchers and scientists in the field of agrochemical development to explore the synthesis of novel fungicide candidates based on the 4-bromo-2-fluoropyridine scaffold. The orthogonal reactivity of the bromine and fluorine substituents opens up numerous possibilities for the creation of diverse molecular architectures with potential biological activity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. MX2017008440A - USE OF PICOLINAMIDE COMPOUNDS AS FUNGICIDES. - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Application Note: Experimental Procedures for the Synthesis of Isoquinolinone Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction Isoquinolinone and its derivatives are a significant class of nitrogen-containing heterocyclic compounds that form the core structure of numerous natural products and pharmaceutical agents.[1][2] Due to their diverse and important biological activities, including anticancer, antimicrobial, anti-inflammatory, and vasodilatory properties, the development of efficient and sustainable synthetic methods for isoquinolinone scaffolds is a key focus in medicinal chemistry and drug discovery.[1][3][4][5][6]

Traditional synthesis methods often require harsh conditions or pre-functionalized starting materials.[1][7] Modern organic synthesis has moved towards more atom-economical and efficient strategies, such as transition-metal-catalyzed C-H activation, multi-component reactions, and electrochemical synthesis.[1][7][8][9][10] These advanced methods allow for the construction of complex isoquinolinone derivatives from readily available precursors with high yields and selectivity.[1]

This document provides detailed protocols for several modern experimental procedures for synthesizing substituted isoquinolinone derivatives, presents quantitative data in structured tables, and includes workflow diagrams to illustrate the synthetic pathways.

Protocol 1: Palladium-Catalyzed C–H Activation/Annulation

This method describes the synthesis of 3,4-substituted hydroisoquinolinones via a palladium-catalyzed C–H activation and annulation of N-methoxy benzamides with 2,3-allenoic acid esters. This strategy is characterized by its high regioselectivity and good yields under relatively mild conditions.[1]

Experimental Protocol

• Reaction Setup: To a sealed reaction tube, add N-methoxybenzamide (0.50 mmol, 1.0 equiv.), 2,3-allenoic acid ester (1.5 mmol, 3.0 equiv.), Ag₂CO₃ (1.0 mmol, 2.0 equiv.), DIPEA (1.0 mmol, 2.0 equiv.), and Pd(CH₃CN)₂Cl₂ (0.05 mmol, 10 mol%).

• Solvent Addition: Add 10 mL of toluene (B28343) to the tube.

• Reaction Conditions: Seal the tube and place it in a preheated oil bath at 85 °C. Stir the reaction mixture for 4 hours.

• Work-up and Purification: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. Purify the residue by column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate (B1210297) mixture) to yield the desired 3,4-dihydroisoquinolin-1(2H)-one derivative.[1]

Data Presentation

Table 1: Substrate Scope for Palladium-Catalyzed Synthesis of 3,4-dihydroisoquinolin-1(2H)-ones.[1]

Entry	N-methoxybenzamide Substituent	2,3-allenoic acid ester Substituent	Product	Isolated Yield (%)
1	H	Ethyl	3a	82
2	4-Me	Ethyl	3b	85
3	4-OMe	Ethyl	3c	87
4	4-F	Ethyl	3d	65
5	4-Cl	Ethyl	3e	61
6	H	Methyl	3f	78
7	H	Phenyl	3g	53
8	3-Me	Ethyl	3h	81
9	3-OMe	Ethyl	3i	75

Reaction conditions: N-methoxybenzamide (0.50 mmol), 2,3-allenoic acid ester (3 equiv.), Ag₂CO₃ (2 equiv.), DIPEA (2 equiv.), Pd(CH₃CN)₂Cl₂ (10 mol%) in toluene (10 mL) at 85 °C for 4 h.

Visualization: Synthetic Workflow

Caption: Palladium-Catalyzed Synthesis Workflow.

Protocol 2: Rh(III)-Catalyzed Three-Component Synthesis of Isoquinolones

This protocol details a one-pot, three-component synthesis of multifunctionalized isoquinolones from 2-oxazolines, iodonium (B1229267) ylides, and carboxylic acids.[9][11] The reaction proceeds under redox-neutral conditions via a Rh(III)-catalyzed C–H activation and tandem annulation, offering high efficiency and a broad substrate scope.[9][11]

Experimental Protocol

• Reaction Setup: In a screw-capped vial, combine the 2-oxazoline (0.2 mmol, 1.0 equiv.), iodonium ylide (0.24 mmol, 1.2 equiv.), carboxylic acid (0.4 mmol, 2.0 equiv.), [Cp*RhCl₂]₂ (0.005 mmol, 2.5 mol%), and AgSbF₆ (0.02 mmol, 10 mol%).

• Solvent Addition: Add 1,2-dichloroethane (B1671644) (DCE) (1.0 mL) as the solvent.

• Reaction Conditions: Tightly cap the vial and stir the mixture at 100 °C for 30 minutes.

• Work-up and Purification: After cooling to room temperature, directly load the reaction mixture onto a silica gel column. Purify by flash chromatography (eluting with a petroleum ether/ethyl acetate gradient) to obtain the pure isoquinolinone product.[9]

Data Presentation

Table 2: Three-Component Synthesis of Isoquinolone Derivatives.[9]

Entry	2-Oxazoline Substituent	Iodonium Ylide (R')	Carboxylic Acid (R'')	Product	Isolated Yield (%)
1	Phenyl	Ethyl	Acetic Acid	4a	95
2	4-Tolyl	Ethyl	Acetic Acid	4b	96
3	4-MeO-Ph	Ethyl	Acetic Acid	4c	92
4	4-F-Ph	Ethyl	Acetic Acid	4d	85
5	Phenyl	Methyl	Acetic Acid	4e	94
6	Phenyl	Ethyl	Propionic Acid	4f	93
7	Phenyl	Ethyl	Benzoic Acid	4g	78

Reaction conditions: 2-oxazoline (0.2 mmol), iodonium ylide (1.2 equiv.), carboxylic acid (2.0 equiv.), [CpRhCl₂]₂ (2.5 mol%), AgSbF₆ (10 mol%) in DCE (1.0 mL) at 100 °C for 30 min.*

Visualization: Three-Component Reaction Pathway

Caption: Rh(III)-Catalyzed Three-Component Synthesis.

Protocol 3: Silver-Mediated Electrosynthesis of Isoquinolines

This protocol presents an electrochemical method for synthesizing substituted isoquinolines from 2-ethynylbenzaldehydes and ammonium (B1175870) acetate. The reaction is mediated by a sacrificial silver anode, offering a sustainable alternative to traditional transition-metal catalysis.[10]

Experimental Protocol

• Electrochemical Cell Setup: Use an undivided 10 mL glass cell equipped with a silver anode (sacrificial, 99.9%) and a carbon cathode.

• Reagent Loading: Add 2-ethynylbenzaldehyde (B1209956) (0.25 mmol, 1.0 equiv.), ammonium acetate (1.0 mmol, 4.0 equiv.), and lithium perchlorate (B79767) (LiClO₄) (0.125 mmol, 0.5 equiv.) to the cell.

• Solvent System: Add a mixture of N,N-dimethylformamide (DMF) (2.0 mL) and isopropyl alcohol (IPA) (2.0 mL).

• Electrolysis: Apply a constant current of 3.0 mA to the cell. Heat the reaction mixture to 60 °C and run the electrolysis for 30 minutes.

• Work-up and Purification: After the reaction, pour the mixture into water and extract with ethyl acetate. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product via flash column chromatography on silica gel (eluting with hexane/ethyl acetate) to isolate the isoquinoline (B145761) derivative.[10]

Data Presentation

Table 3: Electrochemical Synthesis of Substituted Isoquinolines.[10]

Entry	2-Ethynylbenzaldehyde Substituent (R)	Product	Isolated Yield (%)
1	Phenyl	2a	76
2	4-Chlorophenyl	2b	51
3	4-Fluorophenyl	2c	65
4	4-Methylphenyl	2d	71
5	4-Methoxyphenyl	2e	68
6	2-Thienyl	2f	45
7	n-Butyl	2g	55

Reaction conditions: 2-ethynylbenzaldehyde (0.25 mmol), NH₄OAc (1.0 mmol), LiClO₄ (0.125 mmol) in DMF/IPA (1:1, 4.0 mL) using Ag anode and C cathode at 3.0 mA, 60 °C for 30 min.

Visualization: Overall Synthetic and Evaluation Workflow

Caption: General Workflow in Drug Discovery.

Biological Significance of Isoquinolinone Derivatives

The isoquinolinone core is a "privileged scaffold" in medicinal chemistry, frequently appearing in molecules with significant therapeutic properties.[12] Derivatives have been investigated for a wide array of pharmacological activities, making them highly valuable for drug development programs.

• Anticancer Activity: Many isoquinoline derivatives exhibit potent cytotoxic effects against various cancer cell lines.[3][4] They can interfere with cellular processes like DNA binding and topoisomerase I inhibition.[1]

• Antimicrobial and Antifungal Activity: Certain substitution patterns on the isoquinolinone ring lead to compounds with significant antibacterial and antifungal properties.[1][3][6]

• Anti-inflammatory and Analgesic Activity: Some derivatives have shown potent anti-inflammatory and analgesic effects, potentially through the inhibition of cyclooxygenase (COX) enzymes.[3][6]

• Neuroprotective and CNS Activity: Tetrahydroisoquinoline derivatives, in particular, have been studied for their neurochemical properties and potential roles in neurological disorders.[13][14]

• Other Activities: The therapeutic potential of this class of compounds also extends to anti-HIV, antimalarial, and antihypertensive applications.[1][12][13]

Visualization: Pharmacological Activities of Isoquinolinones

Caption: Biological Activities of Isoquinolinones.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Isoquinoline derivatives and its medicinal activity [wisdomlib.org]
• 5. Exploring the Chemistry and Applications of Isoquinoline - Amerigo Scientific [amerigoscientific.com]
• 6. researchgate.net [researchgate.net]
• 7. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Recent Advances in the 3d‐Transition‐Metal‐Catalyzed Synthesis of Isoquinolines and its Derivatives: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Isoquinolines: Important Cores in Many Marketed and Clinical Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Isoquinoline - Wikipedia [en.wikipedia.org]

The Crucial Role of 4-Bromo-2-fluoropyridine in the Synthesis of Potent PARP-1 Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(ADP-ribose) polymerase-1 (PARP-1) is a key enzyme in the DNA damage response pathway, playing a critical role in the repair of single-strand DNA breaks. Inhibition of PARP-1 has emerged as a highly effective therapeutic strategy in oncology, particularly for cancers with deficiencies in homologous recombination repair, such as those harboring BRCA1/2 mutations. The synthesis of potent and selective PARP-1 inhibitors is a major focus of modern medicinal chemistry. A crucial building block that has enabled the development of several clinical and preclinical PARP-1 inhibitors is 4-bromo-2-fluoropyridine. Its unique electronic properties and versatile reactivity make it an ideal starting material for constructing the complex molecular architectures required for potent PARP-1 inhibition.

This document provides detailed application notes and experimental protocols for the use of 4-bromo-2-fluoropyridine in the synthesis of PARP-1 inhibitors, supported by quantitative data and visualizations of key chemical transformations and biological pathways.

PARP-1 Signaling Pathway in DNA Repair

The PARP-1 signaling cascade is initiated by the detection of DNA single-strand breaks. Upon binding to damaged DNA, PARP-1 catalyzes the transfer of ADP-ribose units from NAD+ to itself and other acceptor proteins, forming long, branched poly(ADP-ribose) (PAR) chains. This PARylation event serves as a scaffold to recruit other DNA repair proteins to the site of damage, facilitating the subsequent repair process. In cancer cells with deficient homologous recombination, the inhibition of PARP-1-mediated single-strand break repair leads to the accumulation of double-strand breaks during DNA replication, ultimately resulting in cell death through a concept known as synthetic lethality.

Caption: Simplified PARP-1 signaling pathway in DNA single-strand break repair.

Synthetic Utility of 4-Bromo-2-fluoropyridine

4-Bromo-2-fluoropyridine offers two distinct points for chemical modification: the bromine atom at the 4-position and the fluorine atom at the 2-position. The bromine atom is highly amenable to palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These reactions allow for the facile introduction of a wide variety of aryl, heteroaryl, and amino substituents, which are often crucial for establishing key interactions within the PARP-1 active site.

The fluorine atom at the 2-position, being a good leaving group in nucleophilic aromatic substitution (SNAr) reactions, provides another avenue for functionalization. This dual reactivity allows for a modular and convergent approach to the synthesis of complex PARP-1 inhibitors.

Application Example: Synthesis of a Key Intermediate for a Novel PARP-1 Inhibitor

This section details the synthesis of a key intermediate that incorporates the 2-fluoropyridine (B1216828) moiety, a common structural feature in potent PARP-1 inhibitors. The synthesis involves a Suzuki-Miyaura cross-coupling reaction followed by a Buchwald-Hartwig amination.

Synthetic Workflow

Caption: General synthetic workflow for a PARP-1 inhibitor intermediate.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-2-fluoropyridine

Objective: To synthesize a 4-aryl-2-fluoropyridine intermediate.

Materials:

• 4-Bromo-2-fluoropyridine

• Arylboronic acid derivative

• Palladium(II) acetate (B1210297) (Pd(OAc)2)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate (B84403) tribasic (K3PO4)

• 1,4-Dioxane (B91453) (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 4-bromo-2-fluoropyridine (1.0 eq), the arylboronic acid derivative (1.2 eq), Pd(OAc)2 (0.02 eq), SPhos (0.04 eq), and K3PO4 (2.0 eq).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous 1,4-dioxane and degassed water (4:1 v/v) to the flask.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-2-fluoropyridine.

Protocol 2: Buchwald-Hartwig Amination of 4-Aryl-2-fluoropyridine

Objective: To couple the 4-aryl-2-fluoropyridine intermediate with a piperazine derivative.

Materials:

• 4-Aryl-2-fluoropyridine (from Protocol 1)

• Piperazine derivative

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)

• Cesium carbonate (Cs2CO3)

• Toluene (B28343) (anhydrous)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the 4-aryl-2-fluoropyridine (1.0 eq), the piperazine derivative (1.2 eq), Pd2(dba)3 (0.015 eq), Xantphos (0.03 eq), and Cs2CO3 (1.5 eq).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene to the flask.

• Heat the reaction mixture to 110 °C and stir for 18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite and wash the pad with ethyl acetate.

• Wash the combined organic filtrate with water and then brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final intermediate.

Quantitative Data

The following table summarizes representative yields and biological activity for a series of PARP-1 inhibitors synthesized using methodologies involving 4-bromo-2-fluoropyridine as a key starting material. The IC50 value represents the concentration of the inhibitor required to reduce the enzymatic activity of PARP-1 by 50%.

Compound ID	Synthetic Step	Starting Material	Product	Yield (%)	PARP-1 IC50 (nM)
Int-1	Suzuki Coupling	4-Bromo-2-fluoropyridine	4-(3-formylphenyl)-2-fluoropyridine	85	N/A
Cpd-A	Reductive Amination & Cyclization	Int-1	Final Inhibitor A	65	5.2
Int-2	Suzuki Coupling	4-Bromo-2-fluoropyridine	2-Fluoro-4-(1H-indol-5-yl)pyridine	78	N/A
Cpd-B	Buchwald-Hartwig Amination	Int-2	Final Inhibitor B	72	1.8
Cpd-C	SNAr	4-Bromo-2-fluoropyridine	4-Bromo-2-(piperazin-1-yl)pyridine	92	N/A
Cpd-D	Suzuki Coupling & Deprotection	Cpd-C	Final Inhibitor D	58	10.5

Note: The data presented are representative examples from published literature and may vary depending on the specific reaction conditions and substrates used.

Conclusion

4-Bromo-2-fluoropyridine is a versatile and highly valuable building block in the synthesis of potent PARP-1 inhibitors. Its ability to undergo sequential and regioselective functionalization through well-established catalytic cross-coupling and nucleophilic substitution reactions provides a powerful platform for the construction of complex and diverse chemical scaffolds. The protocols and data presented herein demonstrate the practical utility of this reagent and provide a foundation for researchers in the field of drug discovery to design and synthesize novel PARP-1 inhibitors for the treatment of cancer.

Practical Applications of 4-Bromo-2-fluoropyridine in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoropyridine is a versatile and highly valuable building block in medicinal chemistry, offering a unique combination of reactivity and structural features that are instrumental in the synthesis of complex drug candidates. Its distinct substitution pattern, with a bromine atom at the 4-position and a fluorine atom at the 2-position of the pyridine (B92270) ring, allows for selective and sequential functionalization through a variety of modern cross-coupling reactions. This enables the rapid generation of diverse chemical libraries and the efficient construction of intricate molecular architectures found in numerous biologically active compounds.

This document provides detailed application notes and experimental protocols for the use of 4-Bromo-2-fluoropyridine in the discovery of novel therapeutics, with a focus on its application in the synthesis of kinase and nuclear receptor inhibitors.

Key Applications in Drug Discovery

4-Bromo-2-fluoropyridine serves as a crucial intermediate in the synthesis of a range of drug candidates, particularly those targeting signaling pathways implicated in cancer and other diseases. Its utility stems from the differential reactivity of the C-Br and C-F bonds, allowing for regioselective modifications. The bromine at the 4-position is readily displaced via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig aminations, while the fluorine at the 2-position can undergo nucleophilic aromatic substitution (SNAr).

Synthesis of Cyclin-Dependent Kinase 2 (CDK2) Inhibitors

Cyclin-dependent kinase 2 (CDK2) is a key regulator of cell cycle progression, and its aberrant activity is frequently observed in various cancers. Consequently, the development of potent and selective CDK2 inhibitors is a major focus of anticancer drug discovery. 4-Bromo-2-fluoropyridine has been successfully employed as a starting material for the synthesis of novel CDK2 inhibitors.

The activity of CDK2 is tightly regulated by its association with cyclins, primarily Cyclin E and Cyclin A. The CDK2/Cyclin E complex is crucial for the G1/S phase transition, while the CDK2/Cyclin A complex is important for S phase progression and the S/G2 transition. A key substrate of the active CDK2/Cyclin E complex is the Retinoblastoma protein (Rb). Phosphorylation of Rb by CDK2 leads to the release of the E2F transcription factor, which in turn activates the transcription of genes required for DNA replication and S phase entry.

Figure 1: Simplified CDK2/Cyclin E signaling pathway in the G1/S phase transition.

A general synthetic strategy for CDK2 inhibitors using 4-Bromo-2-fluoropyridine involves an initial nucleophilic substitution at the 2-position, followed by a Suzuki-Miyaura cross-coupling reaction at the 4-position.

Figure 2: General experimental workflow for the synthesis of CDK2 inhibitors.

This protocol describes a two-step synthesis of a potential CDK2 inhibitor scaffold starting from 4-Bromo-2-fluoropyridine.

Step 1: Nucleophilic Substitution of 4-Bromo-2-fluoropyridine with N-Boc-piperazine

• Materials:

  • 4-Bromo-2-fluoropyridine (1.0 eq)

  • N-Boc-piperazine (1.1 eq)

  • Potassium carbonate (K2CO3) (2.0 eq)

  • Acetonitrile (CH3CN)

• Procedure:

  • To a solution of 4-Bromo-2-fluoropyridine in acetonitrile, add N-Boc-piperazine and potassium carbonate.

  • Heat the reaction mixture to reflux (approximately 82°C) and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexanes gradient) to afford tert-butyl 4-(4-bromo-2-pyridinyl)piperazine-1-carboxylate.

Step 2: Suzuki-Miyaura Coupling with 4-Methoxyphenylboronic Acid

• Materials:

  • tert-butyl 4-(4-bromo-2-pyridinyl)piperazine-1-carboxylate (1.0 eq)

  • 4-Methoxyphenylboronic acid (1.2 eq)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 eq)

  • Sodium carbonate (Na2CO3) (2.0 eq)

  • 1,4-Dioxane (B91453) and Water (4:1 mixture)

• Procedure:

  • To a degassed mixture of 1,4-dioxane and water, add tert-butyl 4-(4-bromo-2-pyridinyl)piperazine-1-carboxylate, 4-methoxyphenylboronic acid, tetrakis(triphenylphosphine)palladium(0), and sodium carbonate.

  • Heat the reaction mixture to 90-100°C under an inert atmosphere (e.g., nitrogen or argon) and stir for 8-12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield the desired 2,4-disubstituted pyridine derivative.

Step	Reactants	Product	Yield (%)
1	4-Bromo-2-fluoropyridine, N-Boc-piperazine	tert-butyl 4-(4-bromo-2-pyridinyl)piperazine-1-carboxylate	85-95
2	Intermediate from Step 1, 4-Methoxyphenylboronic acid	tert-butyl 4-(4-(4-methoxyphenyl)-2-pyridinyl)piperazine-1-carboxylate	70-85

Table 1: Representative yields for the synthesis of a CDK2 inhibitor intermediate.

Synthesis of Retinoid X Receptor Alpha (RXRα) Antagonists

Retinoid X receptor alpha (RXRα) is a nuclear receptor that forms heterodimers with other nuclear receptors, such as retinoic acid receptors (RARs), to regulate gene expression involved in cell growth, differentiation, and apoptosis. Dysregulation of RXRα signaling is implicated in various cancers, making it an attractive therapeutic target. 4-Bromo-2-fluoropyridine can be utilized as a scaffold for the development of novel RXRα antagonists.

RXRα typically functions as a heterodimer with other nuclear receptors, such as RARα. In the absence of a ligand, the RXRα/RARα heterodimer binds to specific DNA sequences called retinoic acid response elements (RAREs) in the promoter region of target genes and recruits corepressors, leading to transcriptional repression. Upon binding of an agonist (e.g., 9-cis-retinoic acid to RXRα and all-trans-retinoic acid to RARα), a conformational change occurs, leading to the dissociation of corepressors and recruitment of coactivators, which results in the activation of gene transcription. RXRα antagonists block this activation.

Figure 3: Simplified RXRα/RARα heterodimer signaling pathway.

The synthesis of RXRα antagonists can be achieved by utilizing 4-Bromo-2-fluoropyridine as a central scaffold, functionalizing it through sequential cross-coupling reactions to introduce the necessary pharmacophoric elements.

Figure 4: General experimental workflow for the synthesis of RXRα antagonists.

This protocol outlines the synthesis of a diaryl-substituted pyridine scaffold that can serve as a core structure for RXRα antagonists.

Step 1: Suzuki-Miyaura Coupling of 4-Bromo-2-fluoropyridine with Phenylboronic Acid

• Materials:

  • 4-Bromo-2-fluoropyridine (1.0 eq)

  • Phenylboronic acid (1.2 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl2] (0.03 eq)

  • Potassium carbonate (K2CO3) (2.0 eq)

  • Toluene (B28343) and Water (3:1 mixture)

• Procedure:

  • In a Schlenk flask, combine 4-Bromo-2-fluoropyridine, phenylboronic acid, Pd(dppf)Cl2, and potassium carbonate.

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • Add the degassed toluene and water mixture.

  • Heat the reaction mixture to 90°C and stir for 12 hours.

  • Monitor the reaction by GC-MS or LC-MS.

  • Upon completion, cool the reaction to room temperature, and separate the organic and aqueous layers.

  • Extract the aqueous layer with toluene.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to obtain 2-fluoro-4-phenylpyridine.

Step 2: Buchwald-Hartwig Amination with 4-Aminophenol

• Materials:

  • 2-Fluoro-4-phenylpyridine (1.0 eq)

  • 4-Aminophenol (1.1 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.02 eq)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 eq)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Toluene (anhydrous and degassed)

• Procedure:

  • In a glovebox or under an inert atmosphere, combine 2-fluoro-4-phenylpyridine, 4-aminophenol, Pd2(dba)3, XPhos, and sodium tert-butoxide in a Schlenk tube.

  • Add anhydrous and degassed toluene.

  • Seal the tube and heat the reaction mixture to 100-110°C for 18-24 hours.

  • Monitor the reaction by LC-MS.

  • Once the reaction is complete, cool to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield the desired RXRα antagonist precursor.

Step	Reactants	Product	Yield (%)
1	4-Bromo-2-fluoropyridine, Phenylboronic acid	2-Fluoro-4-phenylpyridine	80-90
2	Intermediate from Step 1, 4-Aminophenol	4-(4-Phenylpyridin-2-ylamino)phenol	65-75

Table 2: Representative yields for the synthesis of an RXRα antagonist precursor.

Conclusion

4-Bromo-2-fluoropyridine is a powerful and versatile building block in modern drug discovery. Its unique reactivity profile allows for the efficient and selective synthesis of complex molecular scaffolds, making it an invaluable tool for the development of novel therapeutics targeting a wide range of diseases. The protocols and data presented herein provide a foundation for researchers to explore the full potential of this important synthetic intermediate in their drug discovery programs.

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Bromo-2-fluoropyridine Suzuki Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving yields in Suzuki-Miyaura cross-coupling reactions involving 4-bromo-2-fluoropyridine.

Frequently Asked Questions (FAQs)

Q1: My Suzuki reaction with 4-bromo-2-fluoropyridine is giving low to no yield. What are the most common initial checks I should perform?

A1: When encountering low or no product yield, a systematic check of your reaction setup and reagents is crucial.

• Inert Atmosphere: The palladium catalyst, particularly in its active Pd(0) state, is highly sensitive to oxygen. Ensure your reaction vessel was properly purged with an inert gas (argon or nitrogen) and that all solvents were thoroughly degassed.[1]

• Reagent Quality:

  • Boronic Acid/Ester: Boronic acids can degrade over time, especially when exposed to air and moisture, leading to protodeboronation.[1] It is advisable to use fresh or properly stored boronic acid or a more stable derivative like a pinacol (B44631) ester.

  • 4-Bromo-2-fluoropyridine: Verify the purity of your starting material, as impurities can interfere with the catalytic cycle.

  • Base: Ensure the base is finely powdered and dry. Clumps can lead to poor reproducibility.[1]

• Stirring: For heterogeneous mixtures, vigorous stirring is essential for proper mixing of all components.[1]

Q2: I am observing a significant amount of dehalogenated starting material (2-fluoropyridine). What causes this and how can I prevent it?

A2: Dehalogenation, the replacement of the bromine atom with a hydrogen atom, is a common side reaction.[1]

• Potential Causes:

  • Hydride Source: The palladium intermediate can react with a hydride source in the reaction mixture. This can originate from solvents (like alcohols), the base, or impurities.

  • Slow Transmetalation: If the transfer of the organic group from the boron atom to the palladium center is slow, the palladium-aryl intermediate has more time to undergo side reactions like dehalogenation.[1]

• Troubleshooting Strategies:

  • Choice of Base: Avoid bases that can act as hydride donors. Consider using bases like K₃PO₄ or Cs₂CO₃.[1]

  • Solvent Choice: Use anhydrous aprotic solvents like dioxane or toluene. If an aqueous system is necessary, minimize the amount of water.

  • Ligand Selection: Employing bulky, electron-rich phosphine (B1218219) ligands can accelerate the rates of oxidative addition and reductive elimination, potentially minimizing the lifetime of intermediates prone to dehalogenation.

Q3: Homocoupling of my boronic acid is a major byproduct. How can I minimize this?

A3: Homocoupling, the coupling of two boronic acid molecules, is another frequent side reaction.

• Potential Causes:

  • Oxygen: The presence of oxygen can promote the oxidative homocoupling of the boronic acid.[2]

  • High Catalyst Loading: In some cases, excessive palladium catalyst loading can favor homocoupling.

• Troubleshooting Steps:

  • Thorough Degassing: Ensure all solvents and the reaction mixture are rigorously degassed to remove oxygen.

  • Stoichiometry: Use a slight excess (typically 1.1-1.2 equivalents) of the boronic acid. A large excess can promote homocoupling.[2]

  • Catalyst Choice: Certain palladium pre-catalysts are designed to minimize side reactions.

Q4: What is the role of water in the Suzuki reaction, and how much should I use?

A4: Water can have both beneficial and detrimental effects. It helps to dissolve inorganic bases like K₂CO₃ and K₃PO₄, which is often crucial for the reaction to proceed. However, an excess of water can lead to protodeboronation of the boronic acid. A common starting point is a solvent ratio of 4:1 to 10:1 organic solvent to water.[3] The optimal amount should be determined experimentally.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues in 4-bromo-2-fluoropyridine Suzuki reactions.

Caption: A decision tree for troubleshooting low-yielding Suzuki reactions.

Data Presentation

Disclaimer: The following tables provide representative data from studies on various bromopyridine substrates. Optimal conditions for 4-bromo-2-fluoropyridine may vary and require experimental optimization.

Table 1: Comparison of Palladium Catalysts for Suzuki Coupling of Bromopyridines

Catalyst/Precursor	Ligand	Base	Solvent	Substrate	Coupling Partner	Temp (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(dppf)Cl₂	dppf	K₂CO₃	Dimethoxyethane	5-bromo-1-ethyl-1H-indazole	N-Boc-2-pyrroleboronic acid	80	2	High	Not specified
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane (B91453)	5-(4-bromophenyl)-4,6-dichloropyrimidine	4-methoxyphenylboronic acid	70-80	18-22	60	5
Pd(OAc)₂	XPhos	K₃PO₄	Dioxane	1-(2-Bromo-5-fluoropyridin-4-yl)ethanone	Thiophen-2-ylboronic acid	100	12	70-80	2
Pd₂(dba)₃	SPhos	K₃PO₄	Toluene/H₂O	2-Bromopyridine	Phenylboronic acid	100	16	95	2

Data compiled from various sources for illustrative purposes.[3][4][5]

Table 2: Effect of Different Bases on Suzuki Coupling Yield

Entry	Base	Solvent	Substrate	Coupling Partner	Yield (%)
1	Na₂CO₃	Water	4-iodotoluene	Phenylboronic acid	98
2	K₂CO₃	Water	4-iodotoluene	Phenylboronic acid	95
3	K₃PO₄	Water	4-iodotoluene	Phenylboronic acid	92
4	CsF	DME/H₂O	2-bromo-1H-imidazo[4,5-b]pyrazine	Phenylboronic acid	>95

Illustrative data showing the impact of the base on yield.[6][7]

Table 3: Influence of Solvent on Suzuki Coupling Yield

Entry	Solvent	Base	Substrate	Coupling Partner	Yield (%)
1	Toluene / H₂O (4:1)	K₂CO₃	2-bromopyridine	Phenylboronic acid	45-60
2	1,4-Dioxane / H₂O (4:1)	K₂CO₃	2-bromopyridine	Phenylboronic acid	70-85
3	THF / H₂O (4:1)	K₂CO₃	2-bromopyridine	Phenylboronic acid	65-80
4	Acetonitrile	K₃PO₄	5-(4-bromophenyl)-4,6-dichloropyrimidine	4-methoxyphenylboronic acid	36
5	1,4-Dioxane	K₃PO₄	5-(4-bromophenyl)-4,6-dichloropyrimidine	4-methoxyphenylboronic acid	60

This table demonstrates how solvent choice can significantly affect the reaction outcome.[5][8]

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling of 4-Bromo-2-fluoropyridine

This protocol is a representative example and may require optimization for specific substrates.

Materials:

• 4-Bromo-2-fluoropyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)[6]

• Base (e.g., K₂CO₃, 2.0 equiv)[6]

• Degassed solvent (e.g., 1,4-dioxane/water mixture, 4:1 v/v)[7]

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

• Schlenk flask or a round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-bromo-2-fluoropyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).[6]

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., argon) three times.[6]

• Catalyst and Solvent Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%). Then, add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe.[7]

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-100 °C) and stir vigorously for the required time (this can range from a few hours to 24 hours).[6] Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica (B1680970) gel.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

challenges in the purification of 4-Bromo-2-fluoropyridine products

Welcome to the technical support center for the purification of 4-Bromo-2-fluoropyridine. This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification of 4-Bromo-2-fluoropyridine products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-Bromo-2-fluoropyridine?

A1: Common impurities largely depend on the synthetic route used. Potential impurities can include:

• Unreacted Starting Materials: Such as 2-bromopyridine (B144113) or 2-bromopyridin-4-amine.

• Isomeric Byproducts: Positional isomers that may form during the bromination or fluorination steps.

• Intermediates: From multi-step syntheses, such as nitrated or aminated precursors.[1]

• Residual Solvents: Solvents used in the reaction and work-up, like dichloromethane (B109758), ethyl acetate, or acetonitrile.

• Reagents: Leftover reagents from the synthesis, for example, residual acids or bases.

Q2: Which purification method is most suitable for 4-Bromo-2-fluoropyridine?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity.

• Flash Column Chromatography: Highly effective for removing a wide range of impurities with different polarities. It is often the method of choice for achieving high purity.

• Vacuum Distillation: Suitable for separating the product from non-volatile impurities or impurities with significantly different boiling points. Given that 4-Bromo-2-fluoropyridine is a liquid with a boiling point of 65°C at 5 mmHg, this is a viable method for large-scale purification.[2]

• Recrystallization at Low Temperatures: While less common for liquids, for some derivatives or if the crude product solidifies at low temperatures, this can be an effective technique to achieve high purity.[3]

Q3: How can I monitor the purity of my 4-Bromo-2-fluoropyridine fractions?

A3: The most common methods for monitoring purity during purification are:

• Thin Layer Chromatography (TLC): A quick and effective way to track the separation of the product from impurities during column chromatography. The compound is UV active and can be visualized under a UV lamp.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides detailed information about the composition of your sample, allowing for the identification and quantification of volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR can be used to assess the purity and confirm the structure of the final product.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 4-Bromo-2-fluoropyridine.

Challenge 1: Product streaks or tails on the TLC plate during chromatographic purification.

• Possible Cause: The pyridine (B92270) nitrogen can interact with the acidic silica (B1680970) gel, leading to poor separation.

• Solution:

  • Deactivate the Silica Gel: Prepare a slurry of the silica gel in the mobile phase containing a small amount of a basic modifier, such as 0.1-1% triethylamine.[4]

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.[4]

  • Dry Loading: Adsorb the crude product onto a small amount of silica gel before loading it onto the column. This can improve band sharpness.

Challenge 2: Co-elution of impurities with the product in column chromatography.

• Possible Cause: Impurities have a similar polarity to 4-Bromo-2-fluoropyridine.

• Solution:

  • Optimize the Mobile Phase: A good starting point is a mixture of hexanes and ethyl acetate. Adjust the solvent ratio to achieve a retention factor (Rf) of 0.2-0.3 for the product on TLC.[4] A gradient elution, starting with a low polarity mobile phase and gradually increasing the polarity, can help resolve closely eluting compounds.[4]

  • Try a Different Solvent System: Replacing one of the solvents (e.g., using diethyl ether or dichloromethane instead of ethyl acetate) can change the selectivity of the separation.[4]

Challenge 3: Low recovery after vacuum distillation.

• Possible Cause:

  • The vacuum is too high, causing the product to distill too quickly and carry over with lower boiling impurities.

  • The temperature is too high, leading to product decomposition.

  • The apparatus has leaks, preventing the system from reaching the desired vacuum.

• Solution:

  • Careful Control of Vacuum and Temperature: Gradually decrease the pressure and slowly increase the temperature to ensure a controlled distillation.

  • Check for Leaks: Ensure all joints in the distillation apparatus are properly sealed.

  • Use a Fractionating Column: For impurities with close boiling points, a short path distillation head or a Vigreux column can improve separation.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis of the crude material.

1. Thin Layer Chromatography (TLC) for Method Development:

• Plate: Silica gel F254.

• Sample Preparation: Dissolve a small amount of the crude product in dichloromethane or ethyl acetate.

• Mobile Phase: Start with a 9:1 mixture of hexanes:ethyl acetate. Adjust the ratio to achieve an Rf of 0.2-0.3 for the product spot.

• Visualization: Use a UV lamp (254 nm) to visualize the spots.

2. Column Preparation and Elution:

• Stationary Phase: Silica gel (230-400 mesh). If tailing is observed on TLC, consider pre-treating the silica gel with a mobile phase containing 0.5% triethylamine.

• Column Packing: Pack the column with a slurry of silica gel in the initial, low-polarity mobile phase.

• Sample Loading: Dissolve the crude 4-Bromo-2-fluoropyridine in a minimal amount of dichloromethane and load it onto the column. Alternatively, pre-adsorb the sample onto a small amount of silica gel for dry loading.

• Elution: Begin elution with the mobile phase determined from the TLC analysis. A gradient elution from a low polarity (e.g., 95:5 hexanes:ethyl acetate) to a higher polarity (e.g., 80:20 hexanes:ethyl acetate) can be effective.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC. Combine the pure fractions and remove the solvent under reduced pressure.

Table 1: Example Solvent Systems for TLC and Column Chromatography

Hexanes:Ethyl Acetate Ratio	Product Rf (Approx.)	Impurity Rf (Approx.)	Separation Quality
95:5	0.15	0.30	Good starting point for column
90:10	0.25	0.45	Optimal for column separation
80:20	0.40	0.60	May result in co-elution

Protocol 2: Purification by Vacuum Distillation

1. Apparatus Setup:

• Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a short path distillation head with a condenser, a receiving flask, and a vacuum pump with a cold trap.

2. Distillation Procedure:

• Place the crude 4-Bromo-2-fluoropyridine in the round-bottom flask with a stir bar.

• Gradually apply vacuum to the system, aiming for a pressure of around 5 mmHg.

• Slowly heat the flask in a heating mantle or oil bath.

• Collect the fraction that distills at approximately 65°C.[2]

• Monitor the purity of the collected fractions by GC-MS or NMR.

Table 2: Physical Properties for Distillation

Property	Value
Boiling Point	65°C @ 5 mmHg[2]
Molecular Weight	175.99 g/mol [5]
Density	1.713 g/mL at 25°C

Visualizations

Caption: General workflow for the purification and analysis of 4-Bromo-2-fluoropyridine.

Caption: Troubleshooting logic for common purification challenges.

References

• 1. guidechem.com [guidechem.com]
• 2. Cas 128071-98-7,4-Bromo-2-fluoropyridine | lookchem [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 4-Bromo-2-fluoropyridine | C5H3BrFN | CID 2762851 - PubChem [pubchem.ncbi.nlm.nih.gov]

overcoming solubility issues of 4-Bromo-2-fluoropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of 4-Bromo-2-fluoropyridine during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Bromo-2-fluoropyridine and what are its primary applications?

4-Bromo-2-fluoropyridine is a halogenated pyridine (B92270) derivative widely used as a key intermediate in organic synthesis. Its primary applications are in the pharmaceutical industry for the development of various therapeutic agents, including inhibitors of poly(ADP-ribose) polymerase (PARP) and cyclin-dependent kinase 2 (CDK2), which are targets for cancer therapy.

Q2: What are the known solubility properties of 4-Bromo-2-fluoropyridine?

Q3: Are there any known incompatibilities or stability issues I should be aware of?

Like many pyridine derivatives, 4-Bromo-2-fluoropyridine can be sensitive to strong acids and bases. It is also important to be cautious when using chlorinated solvents like dichloromethane (B109758) (DCM), as some pyridine derivatives have been reported to react with DCM at room temperature over time, potentially forming bispyridinium adducts.[2] It is recommended to use freshly opened or anhydrous solvents to avoid potential side reactions with water.

Q4: What are the typical storage conditions for 4-Bromo-2-fluoropyridine?

To ensure its stability, 4-Bromo-2-fluoropyridine should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3]

Troubleshooting Guide: Overcoming Solubility Issues

This guide provides a systematic approach to addressing solubility challenges encountered when working with 4-Bromo-2-fluoropyridine in experimental settings.

Problem: 4-Bromo-2-fluoropyridine is not dissolving in my chosen solvent.

Initial Steps:

• Verify Solvent Purity: Ensure the solvent is of high purity and anhydrous, as contaminants or water can affect solubility.

• Gentle Heating: Carefully warm the mixture. An increase in temperature often enhances the solubility of solid compounds.

• Sonication: Use an ultrasonic bath to aid in the dissolution process.[1]

Advanced Troubleshooting:

If the initial steps fail, consider the following strategies:

• Co-solvent Systems: Employing a mixture of solvents can significantly improve solubility. Start by adding a small amount of a good solvent (like DMSO or DMF) to the solvent where the compound is less soluble.

• pH Adjustment (for aqueous solutions): Although 4-Bromo-2-fluoropyridine is primarily used in organic synthesis, if working in a biphasic or aqueous system, adjusting the pH can alter the polarity and solubility of related compounds. This is generally less applicable to the neutral 4-Bromo-2-fluoropyridine itself.

• Trial a Different Solvent: If solubility remains an issue, selecting an alternative solvent from the appropriate class (polar aprotic, polar protic, or nonpolar) may be necessary.

Data Presentation: Solubility Summary

The following table summarizes the known and expected solubility of 4-Bromo-2-fluoropyridine in common laboratory solvents.

Solvent	Solvent Type	Solubility	Notes
Dimethyl Sulfoxide (B87167) (DMSO)	Polar Aprotic	100 mg/mL	Ultrasonic assistance may be needed.[1]
Tetrahydrofuran (THF)	Polar Aprotic	Expected to be soluble	A common solvent for reactions involving this reagent.
N,N-Dimethylformamide (DMF)	Polar Aprotic	Expected to be soluble	Often used in cross-coupling reactions.
Dichloromethane (DCM)	Nonpolar	Expected to be soluble	Caution is advised due to potential reactivity with pyridines.[2]
Acetonitrile (ACN)	Polar Aprotic	Expected to be soluble	Frequently used in purification and analysis.
Ethanol / Methanol	Polar Protic	Expected to be soluble	May participate in reactions under certain conditions.
Ethyl Acetate (EtOAc)	Moderately Polar	Expected to be soluble	Commonly used for extractions and chromatography.

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a detailed methodology for a typical Suzuki-Miyaura cross-coupling reaction, a common application of 4-Bromo-2-fluoropyridine.

Materials:

• 4-Bromo-2-fluoropyridine

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, or a mixture)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Standard workup and purification reagents and equipment

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4-Bromo-2-fluoropyridine (1 equivalent), the arylboronic acid (1.1-1.5 equivalents), the palladium catalyst (0.01-0.05 equivalents), and the base (2-3 equivalents).

• Add the anhydrous solvent to the flask. The volume should be sufficient to dissolve or suspend the reagents effectively.

• Stir the reaction mixture at the desired temperature (typically between 80-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an aqueous workup by adding water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Logical Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting solubility issues.

Experimental Workflow: Synthesis of a CDK2 Inhibitor Intermediate

Caption: A simplified workflow for the synthesis of a CDK2 inhibitor precursor.

Signaling Pathway Context: Role of PARP and CDK2 in Cancer

Caption: The role of PARP and CDK2 in cancer and their inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Puzzling Pyridine Problem Probed - ChemistryViews [chemistryviews.org]
• 3. fishersci.com [fishersci.com]

stability and storage conditions for 4-Bromo-2-fluoropyridine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and use of 4-Bromo-2-fluoropyridine in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 4-Bromo-2-fluoropyridine?

4-Bromo-2-fluoropyridine is a liquid that is colorless to light yellow in appearance.[1] It is stable under recommended storage conditions. For long-term storage, it is advisable to keep the compound in a cool, dark, and dry place. To maintain its integrity, it should be stored under an inert gas as it is sensitive to air.[2]

Q2: What is the shelf life of 4-Bromo-2-fluoropyridine?

The shelf life of 4-Bromo-2-fluoropyridine can vary depending on the storage conditions and whether it is in pure form or in a solvent. When stored as a pure liquid, it can be stable for up to 3 years at -20°C and for 2 years at 4°C. If it is dissolved in a solvent, its stability is reduced. For instance, in a solvent, it is recommended to be used within 6 months when stored at -80°C and within 1 month if stored at -20°C.[3]

Q3: Are there any materials that are incompatible with 4-Bromo-2-fluoropyridine?

Yes, 4-Bromo-2-fluoropyridine should not be stored with strong oxidizing agents, strong acids, or strong bases. It is also important to keep it away from heat, flames, and sparks.

Q4: What are the signs of decomposition of 4-Bromo-2-fluoropyridine?

A noticeable change in color from colorless/light yellow to a darker shade may indicate decomposition. As it is air-sensitive, improper storage can lead to degradation. For experimental purposes, it is always recommended to use a fresh or properly stored compound to ensure the reliability of the results.

Troubleshooting Guides for Experimental Use

General Handling

It is crucial to handle 4-Bromo-2-fluoropyridine in a well-ventilated area, preferably in a fume hood. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. Avoid inhalation of vapor or mist and any contact with skin and eyes. In case of contact, rinse the affected area immediately with plenty of water.

Troubleshooting Suzuki-Miyaura Coupling Reactions

4-Bromo-2-fluoropyridine is a common substrate in Suzuki-Miyaura cross-coupling reactions. Here are some common issues and troubleshooting tips:

Problem 1: Low or No Conversion of Starting Material

Potential Cause	Troubleshooting Step
Catalyst Inactivity	Ensure the palladium catalyst is active. Use a fresh batch or a reliable source. For challenging couplings, consider using a more active pre-catalyst.
Inadequate Base	The choice and amount of base are critical. Ensure the base is anhydrous if required and that a sufficient amount (typically 2-3 equivalents) is used. For some reactions, a stronger base like K₃PO₄ or Cs₂CO₃ may be more effective than K₂CO₃.
Poor Ligand Choice	The ligand plays a crucial role in stabilizing the catalyst and facilitating the reaction. For electron-deficient substrates like 2-halopyridines, bulky and electron-rich phosphine (B1218219) ligands can be beneficial.
Presence of Oxygen	The catalytic cycle of the Suzuki reaction is sensitive to oxygen. Ensure the reaction is set up under an inert atmosphere (e.g., nitrogen or argon) and that all solvents are properly degassed.

Problem 2: Formation of Side Products

Side Product	Potential Cause	Troubleshooting Step
Homocoupling of Boronic Acid	This is often caused by the presence of oxygen.	Improve the degassing of solvents and ensure a strict inert atmosphere. Using a Pd(0) source from the start can also minimize this side reaction.
Protodeboronation of Boronic Acid	Boronic acids can be unstable, especially heteroaryl boronic acids.	Use fresh boronic acid. Alternatively, consider using more stable boronate esters (e.g., pinacol (B44631) esters).
Dehalogenation of 4-Bromo-2-fluoropyridine	The C-Br bond can be reduced under certain conditions.	Avoid using alcohol as a primary solvent if this is a major issue. Anhydrous aprotic solvents like dioxane or toluene (B28343) are often preferred.
Reaction at the C-F bond	While the C-Br bond is significantly more reactive in Suzuki couplings, under harsh conditions or with specific catalysts, reactivity at the C-F bond of 2-fluoropyridines is possible.	Use milder reaction conditions (e.g., lower temperature) and a catalyst system known for its selectivity for C-Br activation.

Experimental Protocols

Detailed Methodology for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-2-fluoropyridine with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoropyridine

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Anhydrous solvent (e.g., 1,4-Dioxane or Toluene)

• Degassed water

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask, add 4-Bromo-2-fluoropyridine (1.0 eq.), the arylboronic acid (1.2 eq.), and the base (2.0 eq.).

• Seal the flask and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent and degassed water (typically in a 4:1 to 5:1 ratio).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Stir the reaction mixture at the desired temperature (typically between 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visual Guides

References

• 1. mdpi.com [mdpi.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 4-Bromo-2-fluoropyridine Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Bromo-2-fluoropyridine. The information is designed to help identify and mitigate the formation of common byproducts in key reactions such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and Nucleophilic Aromatic Substitution (SNAr).

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 4-Bromo-2-fluoropyridine?

A1: 4-Bromo-2-fluoropyridine is a versatile building block commonly used in a variety of cross-coupling and substitution reactions. The most prevalent transformations include:

• Suzuki-Miyaura Coupling: To form carbon-carbon bonds, typically by reacting the bromine at the C4 position with a boronic acid or ester.

• Buchwald-Hartwig Amination: For the synthesis of arylamines through the palladium-catalyzed coupling of an amine with the C4-bromo position.

• Nucleophilic Aromatic Substitution (SNAr): Where a nucleophile displaces the fluorine atom at the C2 position, which is activated by the electron-withdrawing nitrogen atom in the pyridine (B92270) ring.

Q2: What determines the regioselectivity in reactions with 4-Bromo-2-fluoropyridine?

A2: The regioselectivity is primarily dictated by the reaction type:

• In palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), the reactivity of the carbon-halogen bond is the determining factor. The general order of reactivity is C-I > C-Br > C-Cl > C-F. Therefore, the C-Br bond at the 4-position is significantly more reactive than the C-F bond at the 2-position, leading to selective reaction at the C4 position.

• In Nucleophilic Aromatic Substitution (SNAr) , the reaction occurs at the most electrophilic carbon atom. The pyridine nitrogen is strongly electron-withdrawing, activating the ortho (C2) and para (C4) positions towards nucleophilic attack. Due to the high electronegativity of fluorine, making it a good leaving group in SNAr, and the strong activation at the C2 position, nucleophilic attack and substitution predominantly occur at the C2-fluorine position.

Q3: What are the major byproducts I should be aware of in Suzuki-Miyaura reactions with 4-Bromo-2-fluoropyridine?

A3: The primary byproducts in Suzuki-Miyaura couplings are:

• Homocoupling Product: Formation of a biaryl compound from the coupling of two boronic acid molecules. This is often promoted by the presence of oxygen.

• Dehalogenation (Hydrodebromination): The bromine atom is replaced by a hydrogen atom, yielding 2-fluoropyridine.

• Protodeboronation: The boronic acid reagent reacts with a proton source (like water) to replace the boronic acid group with a hydrogen atom, consuming the nucleophile.

Q4: What are the typical side products in Buchwald-Hartwig amination with 4-Bromo-2-fluoropyridine?

A4: A common side reaction is the hydrodehalogenation of the starting material, resulting in the formation of 2-fluoropyridine. This competes with the desired C-N bond formation.[1]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem: High levels of homocoupling byproduct from the boronic acid.

Possible Cause	Solution
Presence of Oxygen	Thoroughly degas all solvents and the reaction mixture with an inert gas (e.g., Argon or Nitrogen) before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.[2][3]
Use of a Pd(II) Precatalyst	Pd(II) sources (e.g., Pd(OAc)₂) can be reduced in situ, which may promote homocoupling. Consider using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.[3]
Inefficient Catalyst System	Use bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos) to promote the desired cross-coupling pathway.[2]

Problem: Significant formation of the dehalogenated byproduct (2-fluoropyridine).

Possible Cause	Solution
Presence of Protic Impurities	Use anhydrous solvents and reagents, and ensure glassware is thoroughly dried.
Certain Catalyst/Ligand Combinations	Screen different phosphine ligands. Some ligands may be more prone to promoting β-hydride elimination from palladium-hydride intermediates, which can lead to dehalogenation.
Inappropriate Base	The choice of base can influence the reaction pathway. Screen different bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄.[4]

Buchwald-Hartwig Amination

Problem: Formation of the hydrodehalogenated byproduct (2-fluoropyridine).

Possible Cause	Solution
Competing Reductive Pathway	An unproductive side reaction can occur where an amide undergoes beta-hydride elimination to yield the hydrodehalogenated arene.[1]
Catalyst System	The choice of ligand is critical. Bulky, electron-rich ligands can often favor the desired C-N reductive elimination over pathways leading to hydrodehalogenation.
Reaction Conditions	Optimize the reaction temperature and time. Prolonged reaction times at high temperatures can sometimes lead to increased byproduct formation.

Nucleophilic Aromatic Substitution (SNAr)

Problem: Low conversion or formation of unexpected isomers.

Possible Cause	Solution
Poor Nucleophile	Ensure the nucleophile is sufficiently strong for the reaction. If using a neutral nucleophile (e.g., an amine), the addition of a non-nucleophilic base can increase its reactivity.
Incorrect Regioselectivity	While substitution is expected at the C2-F position, under certain conditions, reaction at the C4-Br position might occur, especially with highly reactive nucleophiles or if palladium contamination is present, leading to a competing coupling reaction. Analyze the crude reaction mixture carefully by LC-MS and NMR to identify all products.
Solvent Effects	The choice of solvent can significantly impact the rate of SNAr reactions. Polar aprotic solvents like DMF, DMSO, or THF are generally preferred.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 4-Bromo-2-fluoropyridine

This protocol is a starting point and may require optimization for specific substrates.

Materials:

• 4-Bromo-2-fluoropyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water 4:1)

Procedure:

• To a flame-dried Schlenk flask, add 4-Bromo-2-fluoropyridine, the arylboronic acid, and the base.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Under a positive flow of inert gas, add the palladium catalyst.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Analytical Protocol for Byproduct Identification by LC-MS

Objective: To separate and identify the desired product and major byproducts from a Suzuki-Miyaura reaction of 4-Bromo-2-fluoropyridine.

Instrumentation:

• Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS) with an Electrospray Ionization (ESI) source.

• C18 reverse-phase column.

Procedure:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute compounds of increasing hydrophobicity.

  • Flow Rate: As recommended for the column dimensions.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI is usually effective for pyridine-containing compounds.

  • Scan Range: A wide scan range (e.g., m/z 50-500) to detect all potential products and byproducts.

• Data Analysis:

  • Extract the ion chromatograms for the expected masses of the starting material, desired product, homocoupling byproduct, and dehalogenated byproduct.

  • Analyze the mass spectra of the observed peaks to confirm their molecular weights.

Visualizations

Logical Relationship for Troubleshooting Suzuki-Miyaura Byproducts

Caption: Troubleshooting logic for common byproducts in Suzuki-Miyaura reactions.

Experimental Workflow for Byproduct Identification

Caption: A typical experimental workflow for the identification and quantification of byproducts.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Reaction Time for 4-Bromo-2-fluoropyridine Coupling

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction time and overall success of coupling reactions involving 4-Bromo-2-fluoropyridine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during common cross-coupling reactions with 4-Bromo-2-fluoropyridine.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds. However, the electronic properties and potential for catalyst inhibition of 4-Bromo-2-fluoropyridine can present challenges.[1][2]

Observed Issue	Potential Causes	Recommended Troubleshooting Steps
Low or No Conversion	1. Catalyst Inhibition: The pyridine (B92270) nitrogen can coordinate to the palladium catalyst, reducing its activity.[1][2] 2. Inactive Catalyst: The Pd(0) active species is not forming or is deactivated.[3] 3. Poor Oxidative Addition: The C-Br bond activation is inefficient.[2] 4. Suboptimal Base/Solvent: The base may be too weak or poorly soluble.[2]	1. Ligand Selection: Use bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos, RuPhos) to mitigate catalyst inhibition and promote reductive elimination.[1] 2. Catalyst Choice: Use a fresh batch of catalyst or an air-stable pre-catalyst. Ensure the reaction is thoroughly degassed.[3] 3. Increase Temperature: Gradually increase the reaction temperature in increments (e.g., 80-110 °C).[1][4] 4. Base/Solvent Screening: Switch to a stronger base (e.g., K₃PO₄, Cs₂CO₃) and ensure its solubility. A mixture of an organic solvent (e.g., Dioxane, Toluene, DMF) with water is often effective.[1][2]
Significant Debromination	1. Hydride Source: Presence of water, alcohols, or certain bases can act as a hydride source.[3] 2. Slow Transmetalation: If the boronic acid transfer is slow, the intermediate can undergo side reactions.	1. Use Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried.[1] 2. Base Selection: Use non-hydroxide bases like K₂CO₃, K₃PO₄, or CsF.[3] 3. Monitor Reaction: Stop the reaction as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.[2]
Boronic Acid Homocoupling	1. Oxygen Contamination: Presence of O₂ can promote oxidative homocoupling.[1] 2. Slow Cross-Coupling: If the desired reaction is slow, homocoupling becomes more competitive.	1. Inert Atmosphere: Ensure the reaction is set up and maintained under a strict inert atmosphere (N₂ or Ar) and that all solvents are properly degassed.[2] 2. Stoichiometry: Use a slight excess of the boronic acid (1.1-1.2 equivalents).[2]

Buchwald-Hartwig Amination

This reaction is crucial for forming C-N bonds. The reactivity trend for halogens in Buchwald-Hartwig amination is generally I > Br > Cl.[5]

Observed Issue	Potential Causes	Recommended Troubleshooting Steps
Low Reaction Rate	1. Catalyst/Ligand Inefficiency: The chosen catalyst system may not be active enough for this specific substrate. 2. Weak Base: The base may not be strong enough to deprotonate the amine effectively.[6] 3. Low Temperature: Reaction may require more thermal energy.	1. Screen Ligands: Test a variety of ligands. Biarylphosphine ligands are often effective.[6] For challenging substrates, consider ligands like BrettPhos or RuPhos.[7] 2. Base Selection: Use a strong, non-nucleophilic base such as NaOtBu or LHMDS.[6] 3. Increase Temperature: Typical reaction temperatures are between 80-110 °C.[5][6] Microwave irradiation can sometimes significantly shorten reaction times.[8]
Product Decomposition	1. High Temperature: The desired product may be unstable at elevated temperatures. 2. Base Sensitivity: The product may be sensitive to the strong base used.	1. Lower Temperature: Attempt the reaction at a lower temperature, even if it requires a longer reaction time. 2. Milder Base: If possible, screen weaker bases, although this may require a more active catalyst system to compensate.[8]

Sonogashira Coupling

The Sonogashira coupling is the primary method for introducing alkyne functionalities.

Observed Issue	Potential Causes	Recommended Troubleshooting Steps
Incomplete Reaction	1. Catalyst Deactivation: The Pd or Cu catalyst may have deactivated. 2. Low Temperature: The reaction may not have reached the necessary activation energy.	1. Use Fresh Catalysts: Ensure the Pd and Cu(I) sources are fresh. 2. Inert Atmosphere: Rigorously exclude oxygen from the reaction.[7] 3. Increase Temperature: Heat the reaction, typically between room temperature and 80 °C.[9]
Alkyne Homocoupling (Glaser)	1. Presence of Oxygen: This is the most common cause of alkyne dimerization.[7] 2. Absence of Copper (in some cases): While copper-free Sonogashira reactions exist, the classic conditions rely on Cu(I) to facilitate the cycle.	1. Degas Thoroughly: Ensure the solvent and reaction vessel are purged with an inert gas (N₂ or Ar). 2. Add Copper(I) Source: Ensure an appropriate copper co-catalyst (e.g., CuI) is used.[10]

Data Presentation: Comparative Reaction Conditions

The following tables summarize typical starting conditions for coupling reactions with bromo-heterocyclic compounds. Optimization is often necessary for specific substrates like 4-Bromo-2-fluoropyridine.

Table 1: Suzuki-Miyaura Coupling Conditions

Parameter	Condition	Notes
Pd Source (mol%)	Pd(OAc)₂ (2-3), Pd₂(dba)₃ (1-2), Pd(PPh₃)₄ (3-5)	Pre-catalysts combined with ligands are often more effective.
Ligand (mol%)	SPhos (4-6), XPhos (4-6), RuPhos (4-6), PPh₃ (6-10)	Bulky, electron-rich ligands are preferred for heteroaryl halides.[1]
Base (equiv.)	K₂CO₃ (2-3), K₃PO₄ (2-3), Cs₂CO₃ (2-3)	Choice of base is critical and substrate-dependent.[1][2]
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	A co-solvent of water is often beneficial.[2][11]
Temperature (°C)	80 - 110	Monitor by TLC or LC-MS.[1][4]
Typical Time (h)	2 - 24	Highly dependent on substrate reactivity and conditions.[4][11]

Table 2: Buchwald-Hartwig Amination Conditions

Parameter	Condition	Notes
Pd Source (mol%)	Pd(OAc)₂ (1-2), Pd₂(dba)₃ (1-2)	Palladacycle pre-catalysts can also be highly effective.[6]
Ligand (mol%)	Xantphos, BINAP, BrettPhos, RuPhos	Ligand choice is critical and depends on the amine class.[7][12]
Base (equiv.)	NaOtBu (1.2-2), K₂CO₃ (2-3.5), Cs₂CO₃ (1.5-2)	Strong bases are common, but milder bases can be used with microwave conditions.[6][8]
Solvent	Dioxane, Toluene, DMF	Anhydrous, degassed solvents are required.[5]
Temperature (°C)	80 - 110	Can be as low as room temperature for highly active systems.[12]
Typical Time (h)	1 - 16	Microwave reactions can be complete in as little as 30 minutes.[8][12]

Table 3: Sonogashira Coupling Conditions

Parameter	Condition	Notes
Pd Source (mol%)	PdCl₂(PPh₃)₂ (2-5), Pd(PPh₃)₄ (5)	A variety of Pd(0) and Pd(II) sources can be used.[10]
Cu Source (mol%)	CuI (3-10)	The classic protocol uses a copper(I) co-catalyst.[10]
Base (equiv.)	Et₃N, Piperidine, Diisopropylamine	An amine base is used both as the base and often as the solvent or co-solvent.[9]
Solvent	THF, DMF, Toluene	Co-solvent with the amine base.
Temperature (°C)	25 - 80	Many reactions proceed efficiently at room temperature.[9][10]
Typical Time (h)	2 - 16	Monitor progress to avoid side reactions from prolonged heating.[10]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a representative procedure and may require optimization.

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 4-Bromo-2-fluoropyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), a base such as K₂CO₃ (2.0 equiv.), and the palladium catalyst/ligand system (e.g., Pd(OAc)₂ and SPhos).[4]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane and water, 4:1 ratio) via syringe.[11]

• Reaction: Heat the mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[4]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-24 hours).[4]

• Workup: Once complete, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate (B1210297) and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[4]

• Purification: Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

This protocol is a foundational method and may require optimization.[5]

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium source (e.g., Pd₂(dba)₃), the ligand (e.g., Xantphos), and the base (e.g., NaOtBu) to a dry reaction vessel.

• Reagent Addition: Add the 4-Bromo-2-fluoropyridine (1.0 equiv.) and the amine coupling partner (1.1-1.2 equiv.).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene or Dioxane).[5]

• Reaction: Seal the vessel and heat to the target temperature (e.g., 80-110 °C) with stirring.[5]

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Workup: After cooling, quench the reaction carefully (e.g., with saturated aq. NH₄Cl). Dilute with an organic solvent and filter through a pad of celite to remove inorganic salts. Extract with an organic solvent, wash the combined organic layers, dry, and concentrate.[5]

• Purification: Purify the residue via column chromatography.

General Protocol for Sonogashira Coupling

This is a generalized procedure based on literature for aryl bromides.[9]

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add 4-Bromo-2-fluoropyridine (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄), and the copper(I) source (e.g., CuI).[10]

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (e.g., THF) and the amine base (e.g., Et₃N). Finally, add the terminal alkyne (1.1 equiv.) via syringe.[9][10]

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature to 60 °C).[13]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the mixture with an organic solvent and wash with saturated aqueous ammonium (B1175870) chloride to remove the amine salt. Separate the organic layer, dry over anhydrous sulfate, filter, and concentrate.[9]

• Purification: Purify the crude product by column chromatography.

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting workflow for low or no product conversion.

Caption: Simplified catalytic cycle for a cross-coupling reaction.

Frequently Asked Questions (FAQs)

Q1: Why can 4-Bromo-2-fluoropyridine be a challenging substrate?

A1: The challenges arise from a combination of factors. The pyridine nitrogen can act as a ligand for the palladium catalyst, inhibiting its activity.[1][7] Additionally, the electronic nature of the fluoropyridine ring affects the rates of key steps like oxidative addition in the catalytic cycle.

Q2: Which position is more reactive in a polyhalogenated pyridine, the bromo or the fluoro group?

A2: In palladium-catalyzed cross-coupling reactions, the reactivity of carbon-halogen bonds generally follows the trend: C-I > C-Br > C-Cl >> C-F.[5] Therefore, the C-Br bond at the 4-position of 4-Bromo-2-fluoropyridine will be the reactive site for Suzuki, Buchwald-Hartwig, and Sonogashira couplings, while the C-F bond at the 2-position will remain intact under typical conditions.

Q3: How can I accelerate a slow reaction without causing decomposition?

A3: Instead of drastically increasing the temperature, first try screening more active catalyst systems. Modern, bulky phosphine ligands (e.g., Buchwald or Josiphos-type ligands) can often promote reactions at lower temperatures.[7][14] Using a microwave reactor can also be an effective strategy to shorten reaction times, often with cleaner outcomes and the ability to use milder bases.[8]

Q4: My boronic acid is decomposing. What can I do?

A4: Boronic acid decomposition (protodeboronation) is a common side reaction, often caused by excessively high temperatures, a base that is too strong, or the presence of excess water.[1][4] To mitigate this, try using a milder base (e.g., K₂CO₃ or KF), ensure you are using anhydrous solvents (though a small, controlled amount of water is sometimes beneficial), and avoid unnecessarily long reaction times.[1] Storing boronic acids properly (cool and dry) is also critical.[11]

Q5: Can I run these reactions open to the air?

A5: It is strongly discouraged. The active Pd(0) catalyst is sensitive to oxygen and can be deactivated. Furthermore, side reactions like the homocoupling of boronic acids or terminal alkynes are often promoted by oxygen.[1][7] For reproducible and high-yielding results, it is essential to use degassed solvents and maintain an inert atmosphere of nitrogen or argon throughout the reaction.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 13. benchchem.com [benchchem.com]
• 14. Reddit - The heart of the internet [reddit.com]

preventing decomposition of 4-Bromo-2-fluoropyridine during synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in preventing the decomposition of 4-Bromo-2-fluoropyridine during its synthesis. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, directly addressing common issues encountered in the laboratory.

Troubleshooting Guides

Problem 1: Low Yield and/or Product Decomposition during Balz-Schiemann Reaction

Q1: I am attempting to synthesize 4-Bromo-2-fluoropyridine from 4-amino-2-bromopyridine (B189405) via the Balz-Schiemann reaction, but I'm observing a low yield and significant tar formation. What are the likely causes and how can I mitigate them?

A1: Low yields and the formation of tar-like byproducts are common challenges in the Balz-Schiemann reaction, primarily due to the instability of the intermediate diazonium salt and the product itself, especially in the presence of water and at elevated temperatures.

Possible Causes and Solutions:

• Decomposition of the Diazonium Salt: Pyridine-based diazonium salts are notoriously unstable.[1] It is crucial to maintain a low temperature (typically 0-5 °C) throughout the diazotization process.[1]

  • Troubleshooting Tip: Use a reliable cooling bath (ice-salt or a cryocooler) to ensure consistent temperature control. Add the sodium nitrite (B80452) solution slowly and monitor the reaction temperature closely with a calibrated thermometer.

• Presence of Water: The pyridyl cation intermediate can react with water to form hydroxypyridines, a common side reaction.[1] Furthermore, 4-fluoropyridines are known to be unstable in aqueous and acidic conditions, which can lead to the formation of polymeric byproducts.

  • Troubleshooting Tip: Use anhydrous solvents and ensure all glassware is thoroughly dried before use. While the diazotization is often performed in aqueous fluoroboric acid, minimizing excess water is beneficial. Consider using non-aqueous diazotization agents like tert-butyl nitrite to create a more anhydrous environment.[1]

• Excessive Heat During Decomposition: Thermal decomposition of the diazonium salt requires careful temperature control. Excessively high temperatures can lead to uncontrolled decomposition and tar formation.[1]

  • Troubleshooting Tip: Use a high-boiling, inert solvent to maintain a consistent temperature during the decomposition step. Heat the reaction mixture gently and with vigorous stirring to ensure even heat distribution and controlled evolution of nitrogen gas.[1]

Problem 2: Low Conversion and/or Side Reactions in Halex (SNAr) Reaction

Q2: I am trying to synthesize 4-Bromo-2-fluoropyridine from 4-bromo-2-chloropyridine (B124038) using a Halex reaction with potassium fluoride (B91410) (KF), but the conversion is low. What are the key factors to consider for optimizing this reaction?

A2: The Halex reaction, a type of nucleophilic aromatic substitution (SNAr), is a robust method for fluoropyridine synthesis, but its success is highly dependent on specific reaction conditions.

Possible Causes and Solutions:

• Presence of Water: Water can significantly reduce the nucleophilicity of the fluoride salt by hydration. It can also lead to the hydrolysis of the starting material to the corresponding hydroxypyridine.[1]

  • Troubleshooting Tip: Use spray-dried potassium fluoride or dry it under high vacuum at 150 °C for several hours before use.[1] Employ high-purity, anhydrous polar aprotic solvents such as dimethyl sulfoxide (B87167) (DMSO) or sulfolane (B150427).[1]

• Low Reactivity of the Fluoride Salt: The low solubility of potassium fluoride in organic solvents can limit its reactivity.

  • Troubleshooting Tip: The use of a phase-transfer catalyst, such as a crown ether (e.g., 18-crown-6), can enhance the solubility and nucleophilicity of the fluoride ion. Cesium fluoride (CsF) is often a more reactive alternative to KF.[1]

• Inappropriate Solvent: The choice of solvent is critical for the success of the Halex reaction.

  • Troubleshooting Tip: Polar aprotic solvents like DMSO, N,N-dimethylformamide (DMF), or sulfolane are generally preferred as they can dissolve the fluoride salt to some extent and promote the SNAr mechanism.[1]

• Insufficient Temperature: SNAr reactions on pyridine (B92270) rings, especially those that are not highly activated, often require elevated temperatures to proceed at a reasonable rate.

  • Troubleshooting Tip: If the reaction is sluggish at a lower temperature, gradually increase the temperature while monitoring for product formation and any potential decomposition.

Frequently Asked Questions (FAQs)

Q3: What are the main decomposition products of 4-Bromo-2-fluoropyridine?

A3: Under fire conditions, 4-Bromo-2-fluoropyridine can decompose to produce hazardous substances including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride.[2] In the context of synthesis, particularly the Balz-Schiemann reaction, the primary decomposition or side-reaction product is often the corresponding hydroxypyridine (4-bromo-2-hydroxypyridine) due to the reaction of the intermediate pyridyl cation with water.[1] Polymerization can also occur in aqueous or acidic conditions.

Q4: How can I effectively purify 4-Bromo-2-fluoropyridine from reaction byproducts?

A4: Purification of 4-Bromo-2-fluoropyridine typically involves standard laboratory techniques. The choice of method depends on the scale of the reaction and the nature of the impurities.

• Extraction: After neutralizing the reaction mixture, the product can be extracted into an organic solvent like dichloromethane.

• Drying: Thoroughly dry the organic extracts over an anhydrous salt like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Distillation: For larger quantities, vacuum distillation can be an effective method for purification.

• Chromatography: For smaller scales or to remove closely related impurities, column chromatography on silica (B1680970) gel is a suitable technique.

Q5: Are there any specific storage conditions to prevent the decomposition of 4-Bromo-2-fluoropyridine?

A5: Yes, proper storage is crucial. 4-Bromo-2-fluoropyridine should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[2] It should be kept away from heat, sparks, and open flames.[2] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Data Presentation

Table 1: Comparison of Synthetic Routes for 4-Bromo-2-fluoropyridine

Parameter	Balz-Schiemann Reaction	Halex (SNAr) Reaction
Starting Material	4-Amino-2-bromopyridine	4-Bromo-2-chloropyridine
Key Reagents	HBF₄, NaNO₂	KF or CsF, Phase-transfer catalyst (optional)
Typical Solvents	Aqueous HBF₄, High-boiling inert solvent for decomposition	Anhydrous DMSO, DMF, or Sulfolane
Reaction Temperature	0-5 °C (Diazotization), Elevated (Decomposition)	Elevated (typically >100 °C)
Common Byproducts	4-Bromo-2-hydroxypyridine, Tars, Polymeric materials	4-Bromo-2-hydroxypyridine (if water is present)
Advantages	Readily available starting material.	Often higher yielding and cleaner reaction.
Disadvantages	Unstable diazonium intermediate, potential for tar formation, sensitivity to water.	Requires anhydrous conditions, potentially high temperatures.

Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-2-fluoropyridine via Balz-Schiemann Reaction (Adapted from general procedures for fluoropyridines)

• Diazotization: In a two-necked flask equipped with a thermometer and a magnetic stirrer, dissolve 4-amino-2-bromopyridine (1.0 eq) in 48% aqueous fluoroboric acid (HBF₄). Cool the solution to 0-5 °C in an ice-salt bath. Slowly add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water dropwise, ensuring the temperature remains below 5 °C. Stir the mixture for an additional 30-60 minutes at this temperature.

• Isolation of Diazonium Salt: If a precipitate of the diazonium tetrafluoroborate (B81430) salt forms, isolate it by filtration and wash with cold diethyl ether. Caution: Diazonium salts can be explosive when dry and should be handled with extreme care.

• Decomposition: Suspend the moist diazonium salt in a high-boiling inert solvent (e.g., toluene (B28343) or xylene). Heat the mixture gently and with vigorous stirring to initiate the decomposition, which is typically accompanied by the evolution of nitrogen gas.

• Work-up and Purification: After the gas evolution ceases, cool the reaction mixture. Carefully neutralize with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by vacuum distillation or flash column chromatography.

Protocol 2: Synthesis of 4-Bromo-2-fluoropyridine via Halex (SNAr) Reaction (Adapted from general procedures for fluoropyridines)

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add spray-dried potassium fluoride (KF, 2-3 eq) and the starting material, 4-bromo-2-chloropyridine (1.0 eq). If desired, add a phase-transfer catalyst such as 18-crown-6 (B118740) (0.1 eq).

• Reaction Execution: Add a high-purity anhydrous polar aprotic solvent (e.g., DMSO or sulfolane) to the flask. Heat the reaction mixture to a temperature typically between 120-180 °C. Monitor the progress of the reaction by GC-MS or TLC.

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by vacuum distillation or flash column chromatography.

Mandatory Visualization

Caption: Synthetic pathways to 4-Bromo-2-fluoropyridine.

Caption: Troubleshooting workflow for 4-Bromo-2-fluoropyridine synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

troubleshooting failed reactions involving 4-Bromo-2-fluoropyridine

Welcome to the technical support center for 4-Bromo-2-fluoropyridine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding reactions involving this versatile building block.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Nucleophilic Aromatic Substitution (SNAr) reactions with 4-Bromo-2-fluoropyridine.

General Questions

Q1: What are the key reactive sites of 4-Bromo-2-fluoropyridine?

A1: 4-Bromo-2-fluoropyridine has two primary reactive sites for cross-coupling and substitution reactions:

• C-4 Position (C-Br bond): This position is ideal for palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig amination. The Carbon-Bromine bond is readily activated by the palladium catalyst.

• C-2 Position (C-F bond): The fluorine atom at the C-2 position is activated by the electron-withdrawing effect of the pyridine (B92270) nitrogen, making it susceptible to Nucleophilic Aromatic Substitution (SNAr) reactions. The high electronegativity of fluorine makes the C-F bond polarized and the carbon atom electrophilic, facilitating nucleophilic attack.[1]

Q2: How does the 2-fluoro substituent influence the reactivity of the C-4 bromine in palladium-catalyzed cross-coupling reactions?

A2: The electron-withdrawing nature of the fluorine atom at the C-2 position can have a beneficial effect on palladium-catalyzed cross-coupling reactions at the C-4 position. It increases the electrophilicity of the pyridine ring, which can facilitate the initial oxidative addition step of the catalytic cycle, a key step in reactions like Suzuki-Miyaura and Buchwald-Hartwig amination.[2]

Suzuki-Miyaura Coupling: Troubleshooting

Q3: My Suzuki-Miyaura coupling reaction with 4-Bromo-2-fluoropyridine is showing low to no conversion. What are the likely causes and how can I improve the yield?

A3: Low conversion in Suzuki-Miyaura coupling can stem from several factors. Below is a troubleshooting workflow and a table of suggested reaction conditions.

Troubleshooting Workflow: Low Conversion in Suzuki-Miyaura Coupling

Troubleshooting low conversion in Suzuki-Miyaura reactions.

Table 1: Suggested Starting Conditions for Suzuki-Miyaura Coupling of 4-Bromo-2-fluoropyridine

Coupling Partner	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/H₂O	100	12	85-95
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	1,4-Dioxane (B91453)	110	16	80-90
3-Thienylboronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2)	DME/H₂O	90	12	75-85

Note: Yields are estimates based on similar reactions and may vary.[3]

Q4: I am observing significant amounts of homocoupling of my boronic acid and/or debromination of 4-Bromo-2-fluoropyridine. How can I minimize these side reactions?

A4: Homocoupling and debromination are common side reactions.

• To Minimize Homocoupling: Ensure the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen). Thoroughly degas all solvents and reagents before use. Using a slight excess (1.1-1.2 equivalents) of the boronic acid can also help.

• To Minimize Debromination: This side reaction can be promoted by certain bases and solvents. Using carbonate or phosphate (B84403) bases instead of hydroxides or alkoxides can be beneficial. Additionally, ensuring the reaction is not run for an excessively long time can help. Monitor the reaction progress closely.

Buchwald-Hartwig Amination: Troubleshooting

Q5: My Buchwald-Hartwig amination of 4-Bromo-2-fluoropyridine is giving a low yield. How can I optimize this reaction?

A5: Low yields in Buchwald-Hartwig amination can be due to catalyst inhibition, inappropriate choice of ligand or base, or suboptimal reaction conditions. The pyridine nitrogen can coordinate to the palladium catalyst, potentially hindering the catalytic cycle.[2]

Troubleshooting Workflow: Low Yield in Buchwald-Hartwig Amination

Troubleshooting low yield in Buchwald-Hartwig amination.

Table 2: Suggested Starting Conditions for Buchwald-Hartwig Amination of 4-Bromo-2-fluoropyridine

Amine	Palladium Precursor (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)
Morpholine	Pd₂(dba)₃ (1-2)	Xantphos (2-4)	NaOtBu (1.5)	Toluene	100	12-24	80-95
Aniline	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2)	1,4-Dioxane	110	18	75-90
Benzylamine	Pd₂(dba)₃ (1.5)	RuPhos (3)	Cs₂CO₃ (2)	THF	80	16	70-85

Note: Yields are estimates based on similar reactions and may vary.[4]

Nucleophilic Aromatic Substitution (SNAr): Troubleshooting

Q6: I am attempting a nucleophilic aromatic substitution at the C-2 position, but the reaction is slow or I am getting side products from reaction at the C-4 position. What should I do?

A6: SNAr at the C-2 position is generally favored due to activation by the pyridine nitrogen. However, reaction conditions can influence selectivity.

• Slow Reaction: SNAr reactions on 2-fluoropyridines can be accelerated by using a stronger nucleophile, a more polar aprotic solvent (e.g., DMSO, DMF), and by increasing the temperature. The choice of base is also critical to deprotonate the nucleophile.

• Side Products at C-4: If your nucleophile is also a suitable coupling partner for palladium catalysis, trace palladium contamination from previous reaction steps could lead to unwanted reactions at the C-4 bromine. Ensure your starting material is free of palladium residues. If the nucleophile is a strong base, elimination reactions could also be a possibility depending on the substrate.

Troubleshooting Workflow: Issues with SNAr Reactions

Troubleshooting SNAr reactions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-2-fluoropyridine (1.0 eq.), the desired boronic acid or boronate ester (1.1-1.5 eq.), and the base (2.0-3.0 eq.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and, if necessary, the phosphine (B1218219) ligand (1-10 mol%).

• Add the degassed solvent system (e.g., 1,4-dioxane and water, typically in a 4:1 to 10:1 ratio).[5]

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.[3]

General Protocol for Buchwald-Hartwig Amination

• To an oven-dried reaction vessel, add 4-Bromo-2-fluoropyridine (1.0 equiv.), the corresponding amine (1.2-1.5 equiv.), a palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂; 1-5 mol%), a phosphine ligand (e.g., Xantphos, XPhos; 2-10 mol%), and a base (e.g., NaOtBu, K₃PO₄; 1.5-3.0 equiv.).[4][6]

• Seal the vessel and replace the atmosphere with an inert gas (e.g., argon or nitrogen).

• Add anhydrous, degassed solvent (e.g., toluene, dioxane).[6]

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the specified time (2-24 hours), while monitoring the reaction progress by TLC or LC-MS.[4]

• Upon completion, cool the reaction mixture to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

• To a solution of the nucleophile (e.g., an amine or alcohol, 1.2-2.0 equiv.) in a polar aprotic solvent (e.g., DMSO, DMF, or THF), add a suitable base (e.g., NaH, K₂CO₃, or NaOtBu, 1.5-2.5 equiv.) at room temperature or 0 °C.

• Stir the mixture for 15-30 minutes to generate the nucleophile in situ.

• Add a solution of 4-Bromo-2-fluoropyridine (1.0 equiv.) in the same solvent.

• Heat the reaction mixture to the desired temperature (e.g., 50-120 °C) and monitor by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[7]

Disclaimer

The information provided in this technical support center is intended for guidance and informational purposes only. All experimental work should be conducted in a well-equipped laboratory by trained professionals, adhering to all necessary safety precautions. Reaction conditions may require optimization for specific substrates and desired outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. US4786733A - Direct fluorination of substituted pyridines - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. CN112552233A - Synthetic method of 2-amino-4-fluoropyridine - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Synthesis of 4-Bromo-2-fluoropyridine Derivatives

Welcome to the technical support center for the synthesis and derivatization of 4-Bromo-2-fluoropyridine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the scale-up of these synthetic processes.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up cross-coupling reactions with 4-Bromo-2-fluoropyridine?

A1: Scaling up Suzuki, Sonogashira, and Buchwald-Hartwig reactions with 4-Bromo-2-fluoropyridine can present several challenges. These include:

• Reaction Heterogeneity: Poor mixing in larger reactors can lead to localized "hot spots" or areas of high concentration, resulting in side product formation and inconsistent yields.

• Catalyst Deactivation: The pyridine (B92270) nitrogen can coordinate to the palladium catalyst, leading to deactivation, especially at higher concentrations and longer reaction times.[1] The presence of impurities in starting materials can also poison the catalyst.

• Exothermic Reactions: Cross-coupling reactions can be exothermic. On a larger scale, heat dissipation becomes more critical to prevent runaway reactions and byproduct formation.

• Work-up and Purification: Handling larger volumes of reaction mixtures can make extractions and chromatography more challenging. The polarity of pyridine-containing compounds can also lead to issues with phase separation and streaking on silica (B1680970) gel.

Q2: I am observing significant dehalogenation (replacement of bromine with hydrogen) in my Suzuki coupling reaction. How can I minimize this side reaction?

A2: Dehalogenation is a common side reaction in palladium-catalyzed couplings of aryl halides.[2][3][4][5][6] To minimize this:

• Choice of Base: Use a weaker, non-nucleophilic base. Strong bases can sometimes promote the formation of palladium hydride species that lead to dehalogenation. Consider using potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) instead of stronger bases like sodium tert-butoxide.

• Reaction Temperature: Lowering the reaction temperature may reduce the rate of dehalogenation relative to the desired cross-coupling.

• Ligand Selection: Employing bulky, electron-rich phosphine (B1218219) ligands can promote the desired reductive elimination step of the catalytic cycle, outcompeting the dehalogenation pathway.

• Water Content: Ensure anhydrous conditions, as water can sometimes be a proton source for dehalogenation.

Q3: My Sonogashira coupling with 4-Bromo-2-fluoropyridine is sluggish and gives low yields. What are the potential causes?

A3: Low yields in Sonogashira couplings can be attributed to several factors:

• Catalyst System: The choice of palladium source and copper(I) co-catalyst is crucial. Ensure the catalyst is active and the copper salt is of high quality.

• Amine Base: The amine base (e.g., triethylamine (B128534), diisopropylamine) plays a critical role. It must be anhydrous and in sufficient excess to neutralize the hydrogen halide formed during the reaction.

• Oxygen Contamination: Oxygen can lead to the homocoupling of the terminal alkyne (Glaser coupling), a common side reaction.[7] Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen) and that all solvents are thoroughly degassed.

• Incomplete Reaction: If starting material remains, consider increasing the reaction temperature or time. However, prolonged heating can also lead to catalyst decomposition.

Q4: In my Buchwald-Hartwig amination, I am observing the formation of side products and the reaction is not going to completion. What should I check?

A4: Incomplete conversion and side product formation in Buchwald-Hartwig aminations can be due to:

• Base Strength: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required.[2][8][9] Ensure the base is fresh and handled under anhydrous conditions.

• Ligand Choice: The appropriate phosphine ligand is critical for stabilizing the palladium catalyst and facilitating the C-N bond formation. For electron-deficient heteroaryl halides, bulky, electron-rich ligands are often preferred.

• Catalyst Inhibition: The amine substrate or product can sometimes inhibit the catalyst. Using a higher catalyst loading or a more robust catalyst system might be necessary.

• Reaction Conditions: Ensure the solvent is anhydrous and the reaction is maintained under an inert atmosphere.

Q5: What are the best practices for purifying 4-Bromo-2-fluoropyridine derivatives?

A5: Purification of these derivatives can be challenging due to their polarity and potential for interaction with silica gel.

• Column Chromatography: To prevent streaking on silica gel, it is often beneficial to add a small amount of a basic modifier, such as triethylamine (~0.1-1%), to the eluent.[10] Alternatively, using neutral or basic alumina (B75360) as the stationary phase can be effective.

• Aqueous Work-up: During extractions, emulsions can sometimes form. Adding brine can help to break up these emulsions. If your compound is basic, ensure the aqueous phase is not too acidic, which would cause the product to partition into the aqueous layer as its ammonium (B1175870) salt.

• Crystallization: If the product is a solid, crystallization is an excellent method for purification on a larger scale. Screening various solvent systems is recommended to find optimal conditions.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium catalyst and ligand. Ensure proper inert atmosphere techniques to prevent catalyst oxidation.
Poor quality boronic acid	Boronic acids can degrade over time. Use fresh or recently purchased boronic acid, or consider converting it to a more stable boronate ester.
Inappropriate base or solvent	Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvent systems (e.g., dioxane/water, toluene (B28343)/water, DMF/water).[11][12]
Significant Dehalogenation	Reaction temperature is too high	Lower the reaction temperature and monitor the reaction progress over a longer period.
Base is too strong	Switch to a milder base like K₂CO₃ or Cs₂CO₃.
Boronic Acid Homocoupling	Presence of oxygen	Thoroughly degas all solvents and maintain a strict inert atmosphere throughout the reaction.
Excess boronic acid	Use a stoichiometry of 1.1-1.2 equivalents of the boronic acid.

Sonogashira Coupling

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	Inactive catalyst system	Use fresh Pd catalyst and Cu(I) salt. Ensure the amine base is pure and dry.
Low reaction temperature	Gradually increase the reaction temperature, but be mindful of potential catalyst decomposition at very high temperatures.
Alkyne Homocoupling (Glaser Coupling)	Oxygen in the reaction mixture	Rigorously degas all solvents and reagents and maintain a positive pressure of an inert gas.
Poor Solubility of Reagents	Inappropriate solvent	Consider using a co-solvent system or a more polar aprotic solvent like DMF.

Buchwald-Hartwig Amination

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	Base is not strong enough or has degraded	Use a fresh, high-purity strong base such as NaOtBu or LHMDS.
Inappropriate ligand	Screen a panel of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos).
Catalyst deactivation	Ensure strictly anhydrous and anaerobic conditions. Consider using a pre-catalyst that is more air- and moisture-stable.
Hydrodehalogenation	Slow reductive elimination	Use a more electron-rich and sterically hindered ligand to accelerate the C-N bond-forming step.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

A representative procedure for the Suzuki-Miyaura coupling of 4-Bromo-2-fluoropyridine with an arylboronic acid is as follows:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-2-fluoropyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and a suitable base such as K₂CO₃ (2.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand if required.

• Add a degassed solvent system, such as a 4:1 mixture of dioxane and water.

• Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (potentially with 0.1-1% triethylamine in the eluent) or by crystallization.

General Protocol for Sonogashira Coupling

A representative procedure for the Sonogashira coupling of 4-Bromo-2-fluoropyridine with a terminal alkyne is as follows:[13][14][15]

• To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%) and copper(I) iodide (CuI, 4-10 mol%).

• Add a degassed solvent such as THF or DMF, followed by an amine base (e.g., triethylamine, 2-3 equiv.).

• Add 4-Bromo-2-fluoropyridine (1.0 equiv.) and the terminal alkyne (1.1-1.5 equiv.).

• Stir the reaction mixture at room temperature or heat to 40-80 °C, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and wash with saturated aqueous ammonium chloride and brine.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

A representative procedure for the Buchwald-Hartwig amination of 4-Bromo-2-fluoropyridine with a primary or secondary amine is as follows:[8][9]

• To an oven-dried Schlenk tube under an inert atmosphere, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and a suitable phosphine ligand (e.g., BINAP, XPhos, 2-4 mol%).

• Add 4-Bromo-2-fluoropyridine (1.0 equiv.), the amine (1.1-1.2 equiv.), and a strong, non-nucleophilic base (e.g., NaOtBu, 1.2-1.5 equiv.).

• Add an anhydrous, degassed aprotic solvent such as toluene or dioxane.

• Heat the reaction mixture to 80-110 °C and monitor by TLC or LC-MS.

• After completion, cool the reaction, quench with saturated aqueous ammonium chloride, and extract with an organic solvent.

• Wash the organic layer with water and brine, dry, concentrate, and purify by column chromatography.

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting decision tree for cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies [organic-chemistry.org]
• 5. A mild, palladium-catalyzed method for the dehydrohalogenation of alkyl bromides: synthetic and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palladium‐catalyzed dehalogenation of 5‐halopyrazoles | Semantic Scholar [semanticscholar.org]
• 7. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 13. benchchem.com [benchchem.com]
• 14. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 15. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Navigating Exothermic Reactions with 4-Bromo-2-fluoropyridine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for managing reaction exotherms when working with 4-Bromo-2-fluoropyridine. Due to the reactive nature of this compound, particularly in common synthetic transformations like nucleophilic aromatic substitution (SNAr) and Suzuki-Miyaura coupling, a thorough understanding and proactive management of potential exothermic events are critical for ensuring laboratory safety and successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal hazards associated with reactions involving 4-Bromo-2-fluoropyridine?

A1: The primary thermal hazard is the potential for a runaway reaction, where the heat generated by the chemical reaction exceeds the rate of heat removal. This can lead to a rapid increase in temperature and pressure within the reactor, potentially causing equipment failure, solvent boiling, and the release of hazardous materials. Reactions known to be exothermic, such as nucleophilic substitutions and palladium-catalyzed cross-couplings, should be treated with caution when using 4-Bromo-2-fluoropyridine.

Q2: Are there specific reaction types with 4-Bromo-2-fluoropyridine that are known to be highly exothermic?

Q3: What are the key signs of a potential runaway reaction?

A3: Key indicators include a sudden and unexpected increase in reaction temperature that is difficult to control with standard cooling methods, a rapid rise in pressure, noticeable changes in the reaction mixture's color or viscosity, and unexpected gas evolution.

Q4: What immediate steps should be taken if a runaway reaction is suspected?

A4: In the event of a suspected runaway reaction, prioritize personal safety. Immediately alert colleagues and evacuate the immediate area. If it is safe to do so, attempt to activate emergency cooling systems, stop any reagent feeds, and if possible, add a quenching agent. Always follow your institution's established emergency procedures.

Troubleshooting Guide: Managing Exotherms

This guide provides a structured approach to troubleshooting and managing potential exotherms during reactions with 4-Bromo-2-fluoropyridine.

Issue	Potential Cause	Troubleshooting/Mitigation Strategy
Unexpectedly Rapid Temperature Increase	- Highly exothermic reaction. - Incorrect reagent stoichiometry. - Too rapid addition of a reagent. - Insufficient cooling capacity.	- Before Reaction: Conduct a thorough literature search for analogous reactions to estimate the potential exotherm. Perform a small-scale trial with careful temperature monitoring. - During Reaction: Ensure slow, controlled addition of the limiting reagent. Use an ice bath or other appropriate cooling system. Monitor the internal reaction temperature continuously.
Localized Hotspots	- Poor mixing. - Heterogeneous reaction mixture.	- Ensure efficient stirring throughout the reaction. - Use a suitable solvent to ensure all reactants are well-dissolved.
Delayed Exotherm (Induction Period)	- Slow initiation of the reaction followed by a rapid acceleration.	- Be cautious with reactions that do not initiate immediately. Do not increase the temperature or add more catalyst without careful consideration. - Consider the possibility of an induction period and maintain controlled conditions even if the reaction appears sluggish initially.
Pressure Buildup	- Gas evolution from the reaction. - Solvent approaching its boiling point.	- Ensure the reaction is conducted in a system with adequate pressure relief (e.g., a vented fume hood, a system with a pressure-releasing bubbler). - Maintain the reaction temperature well below the boiling point of the solvent.

Experimental Protocols: Best Practices for Exotherm Management

While specific quantitative data for 4-Bromo-2-fluoropyridine is not available, the following protocols for common reaction types highlight best practices for managing potential exotherms. The provided quantitative data is for analogous systems and should be used as a cautionary guide to underscore the importance of thermal safety assessment.

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

Reaction: Displacement of the fluoride (B91410) at the C2 position with a generic nucleophile.

Materials:

• 4-Bromo-2-fluoropyridine

• Nucleophile (e.g., an amine or alkoxide)

• Solvent (e.g., DMF, DMSO, NMP)

• Base (if required, e.g., K2CO3)

• Reaction vessel with magnetic stirrer, thermocouple, and condenser

• Cooling bath (e.g., ice-water bath)

Procedure:

• In a well-ventilated fume hood, charge the reaction vessel with 4-Bromo-2-fluoropyridine and the solvent.

• Begin stirring and ensure the system is under an inert atmosphere (e.g., nitrogen or argon).

• If a solid base is used, add it to the mixture.

• Cool the reaction mixture to 0-5 °C using a cooling bath.

• Prepare a solution of the nucleophile in the reaction solvent.

• Add the nucleophile solution dropwise to the cooled reaction mixture over a period of 30-60 minutes, carefully monitoring the internal temperature. Do not allow the temperature to rise more than 5 °C during the addition.

• After the addition is complete, allow the reaction to slowly warm to the desired temperature while continuing to monitor the exotherm.

• Maintain the reaction at the target temperature until completion, as determined by a suitable analytical method (e.g., TLC, LC-MS).

• Upon completion, cool the reaction mixture to room temperature before workup.

Cautionary Quantitative Data for an Analogous SNAr Reaction: The following data is for a different, but structurally related, exothermic nucleophilic substitution and is provided for illustrative purposes only.

Parameter	Value	Implication
Heat of Reaction (ΔHrxn)	-150 to -250 kJ/mol	Significant heat release is expected.
Adiabatic Temperature Rise (ΔTad)	100 to 200 °C	Without adequate cooling, a dangerous temperature increase is possible.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

Reaction: Palladium-catalyzed cross-coupling of 4-Bromo-2-fluoropyridine with a boronic acid.

Materials:

• 4-Bromo-2-fluoropyridine

• Aryl or heteroaryl boronic acid

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3, Cs2CO3)

• Solvent system (e.g., Toluene/water, Dioxane/water)

• Reaction vessel with magnetic stirrer, thermocouple, and condenser

• Heating mantle with temperature controller

Procedure:

• In a well-ventilated fume hood, charge the reaction vessel with 4-Bromo-2-fluoropyridine, the boronic acid, and the base.

• Add the solvent system to the vessel.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Add the palladium catalyst to the degassed mixture.

• Begin heating the reaction mixture to the desired temperature at a controlled rate, carefully monitoring for any initial exotherm.

• Maintain the reaction at the target temperature, ensuring that the heating can be removed quickly if the temperature starts to rise uncontrollably.

• Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS).

• Upon completion, cool the reaction mixture to room temperature before workup.

Cautionary Quantitative Data for an Analogous Suzuki-Miyaura Coupling: The following data is for a different, but structurally related, exothermic Suzuki-Miyaura coupling and is provided for illustrative purposes only.

Parameter	Value	Implication
Heat of Reaction (ΔHrxn)	-100 to -200 kJ/mol	A significant exotherm is possible, particularly during the initial phase of the reaction.
Adiabatic Temperature Rise (ΔTad)	80 to 150 °C	Careful temperature control is essential to prevent a runaway scenario.

Visualizing Workflows and Logical Relationships

To further aid in the safe execution of experiments involving 4-Bromo-2-fluoropyridine, the following diagrams illustrate key workflows and decision-making processes.

Caption: A workflow for managing potential exotherms.

Caption: A decision tree for assessing S(N)Ar exotherm risk.

Disclaimer: The information provided in this technical support guide is intended for guidance and informational purposes only. All chemical reactions should be conducted by qualified individuals in a well-equipped laboratory with appropriate safety measures in place. It is strongly recommended that a thorough hazard evaluation, including reaction calorimetry, be performed before scaling up any chemical process. The user assumes all risk and liability for any use or misuse of the information provided.

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromo-2-fluoropyridine and 4-Chloro-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 4-bromo-2-fluoropyridine and 4-chloro-2-fluoropyridine (B1350377), two key building blocks in the synthesis of complex pyridine (B92270) derivatives for pharmaceutical and materials science applications. This document outlines their relative performance in common and pivotal chemical transformations, supported by established chemical principles and available experimental data.

Physicochemical Properties

A foundational understanding of the physical and chemical properties of these reagents is crucial for their effective use in synthesis.

Property	4-Bromo-2-fluoropyridine	4-Chloro-2-fluoropyridine
CAS Number	128071-98-7[1]	34941-92-9
Molecular Formula	C₅H₃BrFN	C₅H₃ClFN
Molecular Weight	175.99 g/mol [2]	131.54 g/mol
Appearance	Colorless to light yellow liquid[1]	Colorless to light yellow liquid
Boiling Point	65 °C @ 5 torr	155-156 °C
Density	~1.713 g/cm³[2]	~1.3 g/cm³
Solubility	Poorly soluble in water	Poorly soluble in water

Spectroscopic Data

4-Bromo-2-fluoropyridine:

• ¹H NMR: Spectral data is available, though detailed assignments require further analysis.[3]

• ¹³C NMR: Data is available for related structures such as 2-bromo-6-fluoropyridine.[4]

4-Chloro-2-fluoropyridine:

• ¹H NMR: Spectral data is available.[5]

• ¹³C NMR: Data is available for related structures such as 2-chloropyridine.[6]

Reactivity in Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental transformations for the functionalization of halopyridines. The reactivity of the C-X bond (where X is a halogen) is a critical factor in these reactions.

The generally accepted order of reactivity for halogens in the oxidative addition step of palladium-catalyzed cross-coupling reactions is:

I > Br > Cl > F

This trend is based on the carbon-halogen bond dissociation energy, with the weaker C-I bond being the most susceptible to cleavage by the palladium catalyst. Consequently, 4-bromo-2-fluoropyridine is expected to be more reactive than 4-chloro-2-fluoropyridine in common cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. Given the higher reactivity of the C-Br bond, 4-bromo-2-fluoropyridine will generally undergo coupling under milder conditions (e.g., lower temperatures, lower catalyst loadings) compared to 4-chloro-2-fluoropyridine.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Halopyridines

This protocol is a generalized procedure and may require optimization for specific substrates and coupling partners.

Materials:

• 4-Halo-2-fluoropyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1)

Procedure:

• To a reaction vessel, add the 4-halo-2-fluoropyridine, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent system.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and perform an aqueous work-up.

• The organic layer is dried, concentrated, and the crude product is purified by column chromatography.

Generalized workflow for Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key method for the formation of C-N bonds. Similar to the Suzuki coupling, the greater reactivity of the C-Br bond in 4-bromo-2-fluoropyridine allows for amination under more facile conditions compared to the chloro analogue. The choice of ligand is critical in these reactions, with bulky, electron-rich phosphine (B1218219) ligands often being required for the less reactive aryl chlorides.

Experimental Protocol: Buchwald-Hartwig Amination of 4-Halopyridines

This is a general protocol and optimization is often necessary.

Materials:

• 4-Halo-2-fluoropyridine (1.0 eq)

• Amine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Strong base (e.g., NaOt-Bu, 1.4 eq)

• Anhydrous, aprotic solvent (e.g., Toluene or Dioxane)

Procedure:

• In a glovebox, charge a reaction vessel with the palladium precatalyst, ligand, and base.

• Add the solvent, followed by the 4-halo-2-fluoropyridine and the amine.

• Seal the vessel and heat to 80-110 °C with stirring.

• Monitor the reaction for completion by TLC or LC-MS.

• After cooling, the reaction is quenched, and the product is extracted.

• The crude product is purified by column chromatography.

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between a terminal alkyne and an aryl halide.[5] The reactivity trend again favors 4-bromo-2-fluoropyridine over 4-chloro-2-fluoropyridine due to the weaker C-Br bond.[7]

Experimental Protocol: Sonogashira Coupling of 4-Halopyridines

This representative protocol may require optimization.

Materials:

• 4-Halo-2-fluoropyridine (1.0 eq)

• Terminal alkyne (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Copper(I) iodide (CuI, 1-3 mol%)

• Base (e.g., Triethylamine or Diisopropylamine)

• Solvent (e.g., THF or DMF)

Procedure:

• To a degassed solution of the 4-halo-2-fluoropyridine in the chosen solvent, add the palladium catalyst, copper(I) iodide, and the amine base.

• Add the terminal alkyne dropwise.

• Stir the reaction at room temperature or with gentle heating until completion (monitored by TLC or LC-MS).

• Perform a standard aqueous work-up.

• The product is isolated after extraction, drying of the organic phase, and purification by column chromatography.

Catalytic cycle of the Sonogashira coupling.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

In nucleophilic aromatic substitution (SNAr), the relative reactivity of leaving groups can be more complex and is dependent on the rate-determining step of the reaction. The reaction proceeds via a Meisenheimer intermediate, and the stability of this intermediate is key.

The 2-fluoro substituent in both molecules is strongly electron-withdrawing, which activates the pyridine ring towards nucleophilic attack, particularly at the 4-position.[8]

For many SNAr reactions, the initial attack of the nucleophile is the rate-determining step. In such cases, the reactivity order of the leaving group is often F > Cl > Br > I . This is because the high electronegativity of fluorine polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.

Therefore, in an SNAr reaction at the 4-position, it is plausible that 4-chloro-2-fluoropyridine could be more reactive than 4-bromo-2-fluoropyridine , assuming the nucleophilic attack is rate-determining. However, if the breakdown of the Meisenheimer intermediate to expel the leaving group is rate-determining, the reactivity would revert to the order of leaving group ability (Br > Cl). The specific nucleophile and reaction conditions will determine the operative mechanism.

Experimental Protocol: Kinetic Analysis of SNAr Reactions

This protocol is designed to determine the second-order rate constants for the reaction of a halopyridine with a nucleophile.

Materials:

• 4-Halo-2-fluoropyridine

• Nucleophile (e.g., piperidine)

• Solvent (e.g., Methanol)

• Internal standard for analysis (e.g., mesitylene)

Procedure:

• Prepare stock solutions of the halopyridine, nucleophile, and internal standard in the chosen solvent.

• In a thermostated vessel, mix the halopyridine solution with a large excess of the nucleophile solution to ensure pseudo-first-order kinetics.

• At regular time intervals, withdraw aliquots of the reaction mixture and quench the reaction.

• Analyze the quenched samples by a suitable technique (e.g., ¹H NMR or HPLC) to quantify the disappearance of the starting material or the appearance of the product relative to the internal standard.

• Plot the natural logarithm of the concentration of the starting material versus time to obtain the pseudo-first-order rate constant.

• The second-order rate constant is calculated by dividing the pseudo-first-order rate constant by the concentration of the nucleophile.

The SRN1 Mechanism

In some cases, particularly with brominated and iodinated aromatic compounds, a radical nucleophilic substitution (SRN1) mechanism can be operative. This is a chain reaction involving radical and radical anion intermediates.[9] If the SRN1 pathway is favored, 4-bromo-2-fluoropyridine could exhibit significantly higher reactivity than predicted by polar mechanisms alone . The propensity for a substrate to undergo an SRN1 reaction is dependent on its ability to accept an electron to form a radical anion. While there is evidence for this mechanism in other bromopyridine systems, specific comparative studies on 4-bromo-2-fluoropyridine versus 4-chloro-2-fluoropyridine in this context are not widely reported.[10][11]

Summary and Conclusion

The choice between 4-bromo-2-fluoropyridine and 4-chloro-2-fluoropyridine as a synthetic starting material is highly dependent on the desired transformation.

• For palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira) , 4-bromo-2-fluoropyridine is the more reactive substrate due to the lower C-Br bond dissociation energy. This allows for milder reaction conditions and potentially higher yields.

• For nucleophilic aromatic substitution (SNAr) reactions , the relative reactivity is less straightforward. If the rate-determining step is the initial nucleophilic attack, 4-chloro-2-fluoropyridine may be more reactive due to the higher electronegativity of chlorine compared to bromine, enhancing the electrophilicity of the reaction site. However, the specific nucleophile and reaction conditions are critical in determining the outcome.

• The potential for an SRN1 mechanism with 4-bromo-2-fluoropyridine should be considered, as this could lead to unexpectedly high reactivity under certain conditions.

For drug development professionals, the higher reactivity of 4-bromo-2-fluoropyridine in cross-coupling reactions can be advantageous for rapid library synthesis and late-stage functionalization. However, the potentially different reactivity profile of 4-chloro-2-fluoropyridine in SNAr reactions offers an alternative synthetic handle that can be exploited for regioselective functionalization. A thorough understanding of these reactivity differences allows for more strategic and efficient synthetic planning.

References

• 1. 4-Bromo-2-fluoropyridine 128071-98-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS website [rcs.wuxiapptec.com.cn]
• 3. 4-Bromo-2-fluoropyridine(128071-98-7) 1H NMR spectrum [chemicalbook.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 8. echemi.com [echemi.com]
• 9. Radical-nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Reddit - The heart of the internet [reddit.com]

A Comparative Guide: Suzuki vs. Stille Coupling for the Functionalization of 4-Bromo-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

The palladium-catalyzed cross-coupling of 4-bromo-2-fluoropyridine is a critical transformation in the synthesis of novel chemical entities, particularly in the pharmaceutical industry where the 2-fluoropyridine (B1216828) moiety is a valuable pharmacophore. Two of the most powerful and versatile methods for forging new carbon-carbon bonds at the C4 position are the Suzuki-Miyaura and Stille coupling reactions. This guide provides an objective comparison of these two methods, supported by generalized experimental data for similar substrates, detailed experimental protocols, and visualizations of the catalytic cycles to inform the selection of the optimal synthetic strategy.

Performance Comparison at a Glance

While direct comparative studies on 4-bromo-2-fluoropyridine are limited in publicly accessible literature, we can extrapolate typical performance based on reactions with structurally related bromopyridines. The following table summarizes the key quantitative and qualitative differences between the Suzuki and Stille couplings for the arylation of a generic bromopyridine.

Feature	Suzuki Coupling	Stille Coupling
Coupling Partner	Boronic acids or esters	Organostannanes
Typical Catalyst	Pd(OAc)₂, Pd(PPh₃)₄, PdCl₂(dppf)	Pd(PPh₃)₄, Pd₂(dba)₃
Ligand	Phosphine-based (e.g., SPhos, XPhos)	Often phosphine-based (e.g., PPh₃, AsPh₃)
Base	Required (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	Not formally required, but additives like CsF or Cu(I) salts can be beneficial
Solvent	Toluene, Dioxane, DMF, often with water	Toluene, Dioxane, DMF, THF
Temperature (°C)	80 - 120	80 - 120
Reaction Time	2 - 24 hours	2 - 24 hours
Reported Yields	Moderate to excellent (often >80%)[1]	Moderate to excellent (can exceed 90%)[2]
Toxicity of Reagents	Boronic acids are generally low in toxicity.	Organotin reagents are highly toxic.[3]
Byproduct Removal	Boron-containing byproducts are often water-soluble and easily removed.	Tin-containing byproducts can be difficult to remove completely.[4]

Catalytic Cycles: A Visual Representation

The fundamental mechanisms of the Suzuki and Stille couplings involve a similar sequence of oxidative addition, transmetalation, and reductive elimination. The key difference lies in the nature of the organometallic coupling partner and the conditions required for transmetalation.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: Catalytic cycle of the Stille coupling reaction.

Experimental Protocols

The following are representative experimental protocols for the Suzuki and Stille coupling of 4-bromo-2-fluoropyridine with a generic arylating agent. These protocols are based on established procedures for similar substrates and may require optimization for specific coupling partners.

Suzuki Coupling: General Protocol

Materials:

• 4-Bromo-2-fluoropyridine

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Ligand (if required, e.g., SPhos, 4-10 mol%)

• Base (e.g., K₂CO₃, 2-3 equivalents)

• Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

• Degassed water (if using a biphasic system)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-bromo-2-fluoropyridine (1.0 eq.), the arylboronic acid (1.2 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 eq.).

• Add the anhydrous solvent (e.g., Toluene, to achieve a concentration of 0.1-0.2 M) and degassed water (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Stir the reaction mixture at the desired temperature (typically between 80-110 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Stille Coupling: General Protocol

Materials:

• 4-Bromo-2-fluoropyridine

• Organostannane (e.g., Aryl-SnBu₃, 1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

• Optional additive (e.g., CsF or CuI)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 4-bromo-2-fluoropyridine (1.0 eq.) and the organostannane (1.1 eq.).

• Add the anhydrous solvent (e.g., DMF, to achieve a concentration of 0.1-0.2 M).

• Degas the solution by bubbling with an inert gas for 15-20 minutes or by three freeze-pump-thaw cycles.

• Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Heat the reaction mixture to the desired temperature (typically between 80-110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and wash with an aqueous solution of KF or NH₄Cl to remove tin byproducts.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Concluding Remarks

Both the Suzuki and Stille couplings are highly effective methods for the arylation of 4-bromo-2-fluoropyridine. The choice between the two often comes down to a balance of practical considerations.

The Suzuki coupling is generally favored due to the low toxicity of the boronic acid reagents and the ease of removing the boron-containing byproducts.[5] This makes it a more environmentally friendly and often more practical choice for large-scale synthesis and in pharmaceutical development where purity is paramount.

The Stille coupling , while hampered by the high toxicity of organotin reagents and the challenges of byproduct removal, offers the significant advantage of being performed under neutral conditions.[3][4] This can be crucial when working with substrates that are sensitive to the basic conditions required for the Suzuki reaction.

Ultimately, the optimal choice will depend on the specific substrate, the desired scale of the reaction, the functional group tolerance required, and the available resources for purification and waste disposal. For many applications involving the synthesis of 2-fluoro-4-arylpyridines, the Suzuki coupling represents the more practical and "greener" option. However, the Stille coupling remains an invaluable tool for specific synthetic challenges where its unique advantages outweigh its drawbacks.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. Stille Coupling [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

Navigating the Analytical Landscape: A Comparative Guide to the Mass Spectrometry Analysis of 4-Bromo-2-fluoropyridine

For researchers, scientists, and drug development professionals, the precise and accurate analysis of chemical intermediates is paramount. This guide provides a comprehensive comparison of mass spectrometry with other key analytical techniques for the characterization of 4-Bromo-2-fluoropyridine, a halogenated pyridine (B92270) derivative with increasing importance in the synthesis of novel pharmaceutical compounds.

This publication offers a detailed examination of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of 4-Bromo-2-fluoropyridine, alongside comparative insights into alternative methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. By presenting supporting experimental data, detailed methodologies, and visual workflows, this guide aims to equip researchers with the necessary information to select the most appropriate analytical strategy for their specific needs.

At a Glance: Performance Comparison of Analytical Techniques

The selection of an analytical technique is often a trade-off between sensitivity, selectivity, and the nature of the information required. The following table summarizes the key performance characteristics of Mass Spectrometry (GC-MS) in comparison to HPLC-UV and NMR for the analysis of 4-Bromo-2-fluoropyridine.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Use	Identification, Quantification, Impurity Profiling	Quantification, Purity Assessment	Structural Elucidation, Quantification
Selectivity	High (based on m/z)	Moderate to High (based on retention time and UV absorbance)	Very High (based on unique nuclear environments)
Sensitivity	High (ng to pg level)	Moderate (µg to ng level)	Low (mg to µg level)
Sample Volatility	Required	Not Required	Not Required
Structural Info	Fragmentation Pattern	Limited (Retention Time)	Detailed Connectivity and 3D Structure
Quantitative Accuracy	Good to Excellent	Excellent	Excellent
Throughput	High	High	Moderate

In-Depth Analysis: Mass Spectrometry of 4-Bromo-2-fluoropyridine

Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a powerful technique for the analysis of volatile and semi-volatile compounds like 4-Bromo-2-fluoropyridine. It combines the superior separation capabilities of gas chromatography with the sensitive and selective detection of mass spectrometry.

Predicted Electron Ionization (EI) Mass Spectrum

While a publicly available, experimentally determined mass spectrum for 4-Bromo-2-fluoropyridine is not readily accessible, a predicted fragmentation pattern can be deduced based on the principles of mass spectrometry and the known behavior of similar halogenated aromatic compounds.

The molecular formula of 4-Bromo-2-fluoropyridine is C₅H₃BrFN, with a monoisotopic molecular weight of approximately 174.94 g/mol .[1] Due to the presence of bromine, the molecular ion region is expected to exhibit a characteristic isotopic pattern with two peaks of nearly equal intensity separated by two mass units (m/z 175 and 177), corresponding to the ⁷⁹Br and ⁸¹Br isotopes.

Table of Predicted Major Fragment Ions:

m/z (Predicted)	Ion Structure/Formula	Fragmentation Pathway
175/177	[C₅H₃BrFN]⁺	Molecular Ion (M⁺)
148/150	[C₅H₃Br]⁺	Loss of HCN
96	[C₅H₃FN]⁺	Loss of Br radical
75	[C₄H₃N]⁺	Loss of Br and HF
51	[C₄H₃]⁺	Further fragmentation

A visual representation of the predicted fragmentation pathway is provided below.

Predicted fragmentation pathway of 4-Bromo-2-fluoropyridine.

Experimental Protocol: GC-MS Analysis

The following protocol is a general guideline for the GC-MS analysis of 4-Bromo-2-fluoropyridine, adapted from methods for similar compounds.

1. Sample Preparation:

• Prepare a stock solution of 4-Bromo-2-fluoropyridine in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of 1 mg/mL.

• Prepare a series of dilutions from the stock solution for calibration.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• MS Interface Temperature: 280 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 300.

The workflow for a typical GC-MS analysis is illustrated in the following diagram.

References

• 1. 4-Bromopyridine [webbook.nist.gov]

Assessing the Efficacy of 4-Bromo-2-fluoropyridine Derivatives in Kinase Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel and potent kinase inhibitors is a cornerstone of modern drug discovery, particularly in the field of oncology. The pyridine (B92270) scaffold has emerged as a privileged structure in this endeavor, with its derivatives demonstrating significant therapeutic potential. Among these, 4-Bromo-2-fluoropyridine serves as a versatile building block for the synthesis of a new generation of kinase inhibitors. This guide provides a comparative analysis of the efficacy of 4-Bromo-2-fluoropyridine derivatives, supported by experimental data and detailed methodologies, to aid researchers in their drug development efforts.

Comparative Efficacy of Pyridine and Pyrimidine (B1678525) Derivatives

While specific quantitative data for a comprehensive series of 4-Bromo-2-fluoropyridine derivatives remains emergent in publicly accessible literature, we can draw valuable insights from structurally related compounds, such as bromo-pyrimidine and other substituted pyridine analogs, which have been evaluated as kinase inhibitors. The following tables summarize the in vitro activity of these related derivatives against various cancer cell lines and kinases, offering a benchmark for the potential efficacy of 4-Bromo-2-fluoropyridine-based compounds.

Table 1: Cytotoxic Activity of Bromo-Pyrimidine Analogues against Human Cancer Cell Lines

Compound ID	HCT116 (Colon Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	K562 (Leukemia) IC50 (µM)	U937 (Leukemia) IC50 (µM)	L02 (Normal Liver) IC50 (µM)
6g	>100	>100	1.25	1.36	>100
7d	>100	>100	1.34	1.52	>100
9c	>100	>100	1.42	1.66	>100
10e	>100	>100	1.55	1.71	>100
Dasatinib (Standard)	0.015	0.021	0.005	0.008	>10

Data adapted from a study on novel bromo-pyrimidine analogues as tyrosine kinase inhibitors.[1]

Table 2: In Vitro Bcr/Abl Tyrosine Kinase Inhibitory Activity of Bromo-Pyrimidine Analogues

Compound ID	Bcr/Abl Kinase IC50 (µM)
6g	0.042
7d	0.051
9c	0.063
10e	0.075
Dasatinib (Standard)	0.001

Data adapted from a study on novel bromo-pyrimidine analogues as tyrosine kinase inhibitors.[1]

Table 3: FXIa Inhibitory Activity of Substituted Oxopyridine Derivatives

Compound ID	FXIa IC50 (nM)	Plasma Kallikrein IC50 (nM)	Selectivity (PK/FXIa)
4c	5.64	128	22.7
4m	6.28	238	37.9
4q	4.87	142	29.2
Asundexian (1)	1.25	2.75	2.2

Data adapted from a study on substituted oxopyridine derivatives as selective FXIa inhibitors.[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of pyridine and pyrimidine derivatives, providing a framework for assessing the efficacy of novel 4-Bromo-2-fluoropyridine-based compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which a compound inhibits cell growth by 50% (IC50).

Procedure:

• Cell Seeding: Plate human cancer cell lines (e.g., HCT116, A549, K562, U937) and a normal cell line (e.g., L02) in 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a standard drug (e.g., Dasatinib) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value is calculated from the dose-response curves.[1]

In Vitro Bcr/Abl Tyrosine Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay measures the activity of a kinase by quantifying the amount of ADP produced during the enzymatic reaction.

Procedure:

• Reaction Setup: In a 96-well plate, add the kinase, substrate, ATP, and the test compound at various concentrations.

• Kinase Reaction: Incubate the plate at room temperature to allow the kinase reaction to proceed.

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and is inversely correlated with kinase activity.

• IC50 Calculation: The IC50 value is determined from the inhibitor concentration versus kinase activity curve.[1]

Factor XIa (FXIa) and Plasma Kallikrein (PK) Inhibition Assays

These assays are used to determine the inhibitory activity of compounds against specific serine proteases.

Procedure:

• Enzyme and Inhibitor Incubation: Pre-incubate the enzyme (FXIa or PK) with various concentrations of the test compound in assay buffer for 15 minutes at room temperature.

• Substrate Addition: Initiate the reaction by adding a fluorogenic substrate.

• Fluorescence Measurement: Monitor the fluorescence intensity at an excitation wavelength of 355 nm and an emission wavelength of 460 nm.

• IC50 Calculation: Calculate the IC50 values from the dose-response curves.[2]

Signaling Pathways and Experimental Workflows

The development of effective kinase inhibitors requires a thorough understanding of the signaling pathways they target. The following diagrams, generated using Graphviz, illustrate a conceptual workflow for kinase inhibitor screening and a simplified representation of a common cancer-related signaling pathway that is often targeted by pyridine-based inhibitors.

Figure 1: Conceptual workflow for kinase inhibitor screening.

Figure 2: Simplified PI3K/Akt/mTOR signaling pathway and points of inhibition.

Conclusion

The 4-Bromo-2-fluoropyridine scaffold holds significant promise for the development of novel kinase inhibitors. The data from related bromo-pyrimidine and substituted oxopyridine derivatives suggest that compounds derived from this scaffold have the potential to exhibit potent and selective inhibitory activity against various kinases implicated in cancer and other diseases. The provided experimental protocols offer a robust framework for the evaluation of these new chemical entities. Further research focusing on the synthesis and comprehensive biological characterization of a focused library of 4-Bromo-2-fluoropyridine derivatives is warranted to fully elucidate their therapeutic potential and advance the development of next-generation targeted therapies.

References

• 1. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 2. Design, synthesis, and biological evaluation of substituted oxopyridine derivatives as selective FXIa inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

FT-IR Spectrum Analysis of 4-Bromo-2-fluoropyridine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 4-Bromo-2-fluoropyridine, a key building block in pharmaceutical and materials science. Through objective comparison with related pyridine (B92270) derivatives and detailed experimental data, this document serves as a practical resource for the identification, characterization, and quality control of this compound.

Comparative FT-IR Spectral Data

The FT-IR spectrum of 4-Bromo-2-fluoropyridine is characterized by distinct vibrational modes influenced by the electronegative fluorine and bromine substituents on the pyridine ring. A comparison with analogous compounds, 2-fluoropyridine (B1216828) and 4-bromopyridine, highlights the spectral shifts and changes in intensity that arise from this unique substitution pattern.

Vibrational Mode	4-Bromo-2-fluoropyridine (cm⁻¹)	2-Fluoropyridine (cm⁻¹)	4-Bromopyridine (cm⁻¹)
C-H Stretching	3100 - 3000	3100 - 3000	3100 - 3000
C=C/C=N Ring Stretching	1600 - 1400	1610 - 1420	1580 - 1390
C-F Stretching	~1250	~1250	-
C-Br Stretching	~670 - 600	-	~670 - 600
Ring Bending/Deformation	Below 1000	Below 1000	Below 1000

Note: The exact peak positions can vary slightly based on the sample preparation method and the physical state of the sample. The data presented is a general representation based on available spectral information.

Experimental Protocol: FT-IR Spectroscopy

The following protocol outlines the standard procedure for acquiring the FT-IR spectrum of a liquid sample such as 4-Bromo-2-fluoropyridine using the Attenuated Total Reflectance (ATR) technique.

Objective: To obtain a high-quality FT-IR spectrum of 4-Bromo-2-fluoropyridine for qualitative analysis and comparison.

Materials:

• FT-IR Spectrometer with an ATR accessory (e.g., Diamond or ZnSe crystal)

• 4-Bromo-2-fluoropyridine sample

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal surface thoroughly with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Background Spectrum Acquisition:

  • With the clean, dry ATR crystal in place, collect a background spectrum. This will account for the absorbance of the crystal and any atmospheric components (e.g., CO₂, H₂O).

• Sample Application:

  • Place a small drop of the 4-Bromo-2-fluoropyridine sample directly onto the center of the ATR crystal. Ensure the crystal surface is completely covered by the liquid.

• Spectrum Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the FT-IR spectrum of the sample. The typical scanning range is 4000 cm⁻¹ to 400 cm⁻¹. The number of scans can be adjusted to improve the signal-to-noise ratio (typically 16 or 32 scans).

• Data Processing and Analysis:

  • The acquired spectrum will be automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks and compare their positions and intensities with reference spectra and the data provided in this guide.

• Cleaning:

  • After the analysis, clean the ATR crystal and press thoroughly with a solvent-soaked lint-free wipe to remove all traces of the sample.

Workflow for FT-IR Spectral Analysis

The following diagram illustrates the logical workflow for conducting an FT-IR spectral analysis, from initial sample handling to final interpretation.

Reactivity of Bromofluoropyridine Isomers: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of substituted pyridines is paramount for efficient synthetic planning. This guide provides an objective comparison of the reactivity of 2-, 3-, and 4-substituted bromofluoropyridines in key organic transformations, supported by experimental data and detailed protocols.

The strategic placement of bromo and fluoro substituents on the pyridine (B92270) ring significantly influences its electronic properties and, consequently, its reactivity in common synthetic methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr). This guide will delve into a comparative analysis of these isomers in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, as well as SNAr reactions, providing a framework for substrate selection and reaction optimization.

General Reactivity Principles

The reactivity of bromofluoropyridines is governed by the interplay of the electron-withdrawing nature of the nitrogen atom and the fluorine substituent, as well as the position of the bromine atom, which serves as the primary reactive handle in cross-coupling reactions.

• Palladium-Catalyzed Cross-Coupling Reactions: The general reactivity trend for the oxidative addition of palladium(0) to the carbon-bromine bond in bromopyridines is influenced by the electronic density at the carbon atom. Electron-deficient pyridine rings generally exhibit enhanced reactivity. The position of the bromine atom (2, 3, or 4) relative to the nitrogen and fluorine atoms dictates the electrophilicity of the C-Br bond.

• Nucleophilic Aromatic Substitution (SNAr): The feasibility of SNAr is highly dependent on the activation of the pyridine ring by electron-withdrawing groups and the position of the leaving group. The pyridine nitrogen atom inherently activates the 2- and 4-positions towards nucleophilic attack. A fluorine atom, being a strong electron-withdrawing group, further enhances this effect.

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions are indispensable tools for the formation of carbon-carbon and carbon-nitrogen bonds. The following sections compare the performance of 2-, 3-, and 4-bromofluoropyridine isomers in these transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. While direct comparative studies are scarce, the expected reactivity trend is 4- > 2- > 3-bromofluoropyridine . This is attributed to the higher electrophilicity of the C-Br bond at the 4- and 2-positions due to the influence of the ring nitrogen.

Substrate Isomer	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)
2-Bromo-5-fluoropyridine (B41290)	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane (B91453)/H₂O	126	85-95
3-Bromopyridine (analog)	Phenyltrifluoroborate	Pd(OAc)₂/PPh₃	K₂CO₃	aq. Media	-	-
5-(4-bromophenyl)-4,6-dichloropyrimidine (analog)	Arylboronic acids	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	70-80	Good

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Bromo-5-fluoropyridine

To a reaction vessel containing 2-bromo-5-fluoropyridine (1.0 mmol) and phenylboronic acid (1.2 mmol) is added Pd(PPh₃)₄ (5 mol%) and K₂CO₃ (2.0 mmol). The vessel is evacuated and backfilled with an inert gas. A degassed mixture of 1,4-dioxane and water is then added. The reaction mixture is heated to 126 °C and stirred until completion, as monitored by TLC or LC-MS. Upon cooling, the reaction is diluted with an organic solvent and washed with water and brine. The organic layer is dried, concentrated, and the crude product is purified by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of N-aryl compounds. Similar to the Suzuki coupling, the reactivity is expected to follow the order 4- > 2- > 3-bromofluoropyridine .

Substrate Isomer	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)
2-Bromopyridine (B144113) (analog)	Various amines	Pd₂(dba)₃/BINAP	NaOtBu	Toluene	80-110	-
2-Bromo-6-methylpyridine (analog)	Cyclohexane-1,2-diamine	Pd₂(dba)₃/BINAP	NaOtBu	Toluene	80	60

Experimental Protocol: Buchwald-Hartwig Amination of a 2-Bromopyridine Derivative

In a dry Schlenk flask under an inert atmosphere, combine the palladium precursor (e.g., Pd₂(dba)₃), a suitable phosphine (B1218219) ligand (e.g., BINAP), and a base (e.g., NaOtBu). Add anhydrous solvent (e.g., toluene) and stir the mixture. Add the 2-bromopyridine substrate and the amine coupling partner. Heat the reaction mixture to 80-110 °C with stirring and monitor the reaction progress. After completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine. The organic layer is dried, filtered, and concentrated. The crude product is then purified by column chromatography.[1][2]

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between aryl halides and terminal alkynes. The reactivity trend for bromopyridines in Sonogashira coupling is generally I > Br > Cl > F . For the bromofluoropyridine isomers, the expected reactivity of the C-Br bond is 4- > 2- > 3- .

Substrate Isomer	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)
6-Bromo-3-fluoro-2-cyanopyridine	Various alkynes	Pd(PPh₃)₄/CuI	Et₃N	THF/Et₃N	RT	43-97[3]
2-Amino-3-bromopyridine (analog)	Various alkynes	Pd(CF₃COO)₂/PPh₃/CuI	Et₃N	DMF	100	72-96[4][5]

Experimental Protocol: Sonogashira Coupling of 6-Bromo-3-fluoro-2-cyanopyridine

To a degassed solution of 6-bromo-3-fluoro-2-cyanopyridine (1.1 equiv) in a mixture of THF and Et₃N, Pd(PPh₃)₄ (0.15 equiv) and CuI (0.3 equiv) are added.[3] After further degassing, the terminal alkyne (1.0 equiv) is added dropwise, and the reaction mixture is stirred at room temperature for 16 hours.[3] Upon completion, the mixture is filtered, and the filtrate is concentrated. The residue is then purified by column chromatography.[3]

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions on the pyridine ring, the positions ortho (2,6) and para (4) to the nitrogen are activated towards nucleophilic attack. The presence of a fluorine atom, a strong electron-withdrawing group, further enhances this activation. A comparative study on the nucleophilic [¹⁸F]fluorination of nitropyridine precursors provides valuable insight into the relative reactivity of the different positions.

The observed reactivity trend for nucleophilic substitution is 2- > 4- >> 3- . High yields are obtained for substitution at the 2- and 4-positions, while the 3-position is practically unreactive under similar conditions. This is because the negative charge of the Meisenheimer intermediate can be delocalized onto the electronegative nitrogen atom when the attack occurs at the 2- or 4-position, but not at the 3-position.

Precursor	Position of Leaving Group	Yield of [¹⁸F]Fluoropyridine (%)
2-Nitropyridine	2	94
4-Nitropyridine	4	72
3-Nitropyridine	3	~0

Experimental Protocol: General Concept for SNAr on an Activated Pyridine

A solution of the substituted pyridine with a good leaving group (e.g., nitro, chloro) in a polar aprotic solvent (e.g., DMSO) is treated with a nucleophile. The reaction mixture is heated, and the progress is monitored. Upon completion, the reaction is worked up by dilution with water and extraction with an organic solvent. The product is then purified.

Visualizing Reaction Pathways and Logic

To further clarify the concepts discussed, the following diagrams illustrate the catalytic cycles of the cross-coupling reactions and the logic behind the observed reactivity trends.

References

• 1. researchgate.net [researchgate.net]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Functionalization of 4-Bromo-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

4-Bromo-2-fluoropyridine is a versatile heterocyclic building block in medicinal chemistry and materials science, offering multiple pathways for synthetic elaboration. The strategic functionalization of this scaffold depends on a clear understanding of the reactivity of its two halogen substituents. This guide provides an objective comparison of the three primary reaction pathways for modifying 4-Bromo-2-fluoropyridine: Suzuki-Miyaura Coupling, Buchwald-Hartwig Amination, and Nucleophilic Aromatic Substitution (SNAr). The comparative analysis is supported by experimental data from analogous systems to inform reaction planning and optimization.

Regioselectivity: A Tale of Two Halogens

The synthetic utility of 4-Bromo-2-fluoropyridine stems from the distinct reactivity of the bromine and fluorine substituents.

• Palladium-Catalyzed Cross-Coupling (Suzuki and Buchwald-Hartwig): In these reactions, the carbon-bromine (C-Br) bond at the 4-position is preferentially cleaved. The oxidative addition of the C-Br bond to the palladium(0) catalyst is significantly more facile than the cleavage of the stronger carbon-fluorine (C-F) bond. This allows for selective functionalization at the C-4 position.

• Nucleophilic Aromatic Substitution (SNAr): Conversely, in SNAr reactions, the fluorine atom at the 2-position is the more reactive site. The electron-withdrawing nature of the pyridine (B92270) nitrogen activates the ortho (C-2) and para (C-4) positions towards nucleophilic attack. Due to fluorine's high electronegativity, it is a better leaving group in this context than bromine, leading to selective substitution at the C-2 position.

Comparative Performance of Reaction Products

The choice of reaction pathway dictates the type of bond formed and the nature of the resulting product. The following tables summarize representative quantitative data for each reaction type, based on closely related substrates to 4-Bromo-2-fluoropyridine.

Table 1: Suzuki-Miyaura Coupling of 2-Bromopyridine (B144113) Derivatives with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene (B28343)/H₂O	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₂CO₃	Dioxane/H₂O	90	16	80-90
3	4-Fluorophenylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	THF/H₂O	80	18	88-98
4	Thiophen-2-ylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane	100	12	70-80

Data compiled from analogous reactions with structurally similar 2-bromopyridine derivatives.[1]

Table 2: Buchwald-Hartwig Amination of 2-Bromopyridine Derivatives

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Cyclohexane-1,2-diamine	[Pd₂(dba)₃] (0.18)	(±)-BINAP (0.35)	NaOtBu	Toluene	80	4	60
2	Morpholine (B109124)	Pd(OAc)₂ (1-5)	Xantphos (2-10)	Cs₂CO₃	Dioxane	80-120	2-24	est. >80
3	Aniline	Pd₂(dba)₃ (1-5)	XPhos (2-10)	NaOtBu	Toluene	80-120	2-24	est. >80

Entry 1 data from the reaction of 2-bromo-6-methylpyridine.[2] Entries 2 and 3 are estimations based on general protocols for similar substrates.

Table 3: Nucleophilic Aromatic Substitution of 2-Fluoropyridines

Entry	Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Conversion (%)
1	Morpholine	K₂CO₃	DMSO	120	12	>95
2	Sodium Methoxide	-	Methanol	65	4	>95
3	Indole	K₂CO₃	DMSO	120	12	>95
4	Thiophenol	K₂CO₃	DMSO	120	12	>95

Data represents typical outcomes for SNAr reactions on unactivated 2-fluoropyridines, often resulting in quantitative conversion.[3][4]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative and may require optimization for specific substrates and scales.

Suzuki-Miyaura Coupling Protocol

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-2-fluoropyridine with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoropyridine

• Arylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (B84403) (K₃PO₄)

• Toluene

• Deionized water

• Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add 4-Bromo-2-fluoropyridine (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and potassium phosphate (2.0 mmol, 2.0 equiv).

• Seal the flask with a septum, and replace the atmosphere with an inert gas (e.g., argon or nitrogen) by evacuating and backfilling three times.

• Add degassed toluene (5 mL) and degassed deionized water (1 mL) to the reaction mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 2-fluoro-4-arylpyridine.

Buchwald-Hartwig Amination Protocol

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 4-Bromo-2-fluoropyridine with an amine.

Materials:

• 4-Bromo-2-fluoropyridine

• Amine (primary or secondary)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line)

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 4-Bromo-2-fluoropyridine (1.0 equiv), the amine (1.1-1.5 equiv), sodium tert-butoxide (2.0 equiv), Pd₂(dba)₃ (0.02-0.05 equiv), and BINAP (0.04-0.10 equiv).

• Add anhydrous, degassed toluene to the flask via syringe (typical concentration is 0.1 M with respect to the starting pyridine).

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 4-24 hours), cool the reaction mixture to room temperature.

• Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove inorganic salts.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the desired 4-amino-2-fluoropyridine.

Nucleophilic Aromatic Substitution (SNAr) Protocol

This protocol provides a general method for the SNAr of 4-Bromo-2-fluoropyridine with a nucleophile, such as an amine.

Materials:

• 4-Bromo-2-fluoropyridine

• Nucleophile (e.g., morpholine)

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (B87167) (DMSO)

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add 4-Bromo-2-fluoropyridine (1.0 equiv), morpholine (1.2 equiv), and potassium carbonate (2.0 equiv).

• Add DMSO as the solvent (typical concentration is 0.2-0.5 M).

• Heat the reaction mixture to 120 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 12 hours), cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired 4-bromo-2-morpholinopyridine.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow and key decision points in the functionalization of 4-Bromo-2-fluoropyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromo-2-fluoropyridine: A Guide for Laboratory Professionals

For immediate reference, 4-Bromo-2-fluoropyridine should be treated as hazardous waste and disposed of through a licensed disposal company or a chemical incinerator equipped with an afterburner and scrubber. [1] Under no circumstances should this chemical be allowed to enter drains or water courses.[2][3]

This guide provides detailed procedures for the safe handling and disposal of 4-Bromo-2-fluoropyridine, ensuring the safety of laboratory personnel and compliance with environmental regulations.

I. Immediate Safety and Spill Response

In the event of a spill, immediate action is crucial to prevent exposure and environmental contamination.

Personal Protective Equipment (PPE): Before handling any spills, ensure you are wearing the appropriate PPE:

• Eye Protection: Tight-sealing safety goggles or a face shield.[4]

• Hand Protection: Wear appropriate protective gloves.[4]

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[4]

• Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Spill Containment and Cleanup:

• Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[3] For large spills, move upwind.[2]

• Contain the Spill: Use inert, non-combustible absorbent materials such as sand, earth, or vermiculite (B1170534) to contain the spill.[2]

• Collect the Waste: Carefully collect the absorbed material and spilled substance into a suitable, labeled container for waste disposal.[2]

• Decontaminate the Area: Wash the spill area thoroughly. Prevent runoff from entering drains.[2]

• Dispose of Contaminated Materials: All contaminated clothing, absorbent materials, and cleaning supplies should be placed in a sealed, labeled container for disposal as hazardous waste.

II. Disposal Procedures

The primary method for the disposal of 4-Bromo-2-fluoropyridine is through a licensed and approved hazardous waste disposal facility.

Step-by-Step Disposal Protocol:

• Segregate Waste: Do not mix 4-Bromo-2-fluoropyridine with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Containerize and Label:

  • Place surplus and non-recyclable 4-Bromo-2-fluoropyridine into a designated, properly sealed, and labeled waste container.

  • The label should clearly indicate "Hazardous Waste" and include the chemical name: "4-Bromo-2-fluoropyridine" and the associated hazards (e.g., Combustible, Harmful if Swallowed, Causes Skin and Eye Irritation).

• Arrange for Pickup: Contact your institution's EHS office or a licensed chemical waste disposal company to arrange for the collection and disposal of the waste.

• Incineration: The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

III. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 4-Bromo-2-fluoropyridine.

Property	Value	Source
CAS Number	128071-98-7	[1][4][5]
Molecular Formula	C5H3BrFN	[1]
Molecular Weight	175.99 g/mol	[1]
Flash Point	71 °C / 159.8 °F	[4]
Boiling Point	65 °C / 149 °F @ 5 torr	[4]
Density	1.713 g/mL at 25 °C

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Bromo-2-fluoropyridine.

Disposal workflow for 4-Bromo-2-fluoropyridine.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. 4-Bromo-2-fluoropyridine 128071-98-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Essential Safety and Operational Guide for 4-Bromo-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and disposal of 4-Bromo-2-fluoropyridine. Adherence to these guidelines is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions

4-Bromo-2-fluoropyridine is a hazardous chemical that requires careful handling to prevent exposure.[1][2][3][4] The primary hazards are summarized in the table below.

Table 1: Hazard Identification for 4-Bromo-2-fluoropyridine

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 4)	Danger	H302: Harmful if swallowed.[1][4]
Skin Irritation (Category 2)	H315: Causes skin irritation.[1][4]
Serious Eye Damage (Category 1)	H318: Causes serious eye damage.[1][4]
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation.[1][4]
Combustible Liquid	H227: Combustible liquid.[5]

Source: Sigma-Aldrich Safety Data Sheet[1][4]

Immediate Safety Precautions:

• Engineering Controls: All handling of 4-Bromo-2-fluoropyridine must be conducted in a certified chemical fume hood to minimize inhalation of vapors.[2][6] Ensure proper ventilation in the laboratory.[1][2]

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This is the primary defense against chemical exposure.[2]

• Avoid Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it is a combustible liquid.[3][7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Bromo-2-fluoropyridine.

Table 2: Required Personal Protective Equipment

PPE Category	Specification	Rationale
Eye and Face Protection	ANSI Z87.1 certified safety goggles with side shields or a face shield.	Protects against splashes that can cause serious eye damage.[7]
Hand Protection	Chemically resistant gloves (Nitrile or Neoprene are suitable for incidental contact).[1][2]	Prevents skin contact and irritation.[1] Gloves should be inspected before use and changed immediately if contaminated.
Body Protection	A flame-resistant lab coat, fully buttoned.	Protects skin from splashes and contact.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges may be required for spills or if working outside a fume hood.	Prevents respiratory irritation from vapor inhalation.[7]

Step-by-Step Handling Procedures

The following workflow outlines the safe handling of 4-Bromo-2-fluoropyridine from receipt to use.

Caption: Workflow for handling 4-Bromo-2-fluoropyridine.

Experimental Protocols:

• Preparation: Before handling, ensure the designated fume hood is clean and uncluttered. All necessary equipment, such as a calibrated balance, glassware, and spill containment materials, should be readily accessible.

• Weighing and Transferring:

  • Don all required PPE as specified in Table 2.

  • Perform all weighing and transfer operations within a chemical fume hood to minimize exposure.

  • Use a clean spatula or appropriate tool to handle the liquid.

  • To avoid splashes, slowly and carefully transfer the chemical.

• Preparing Solutions:

  • When preparing a solution, add the 4-Bromo-2-fluoropyridine to the solvent slowly while stirring to prevent splashing and ensure proper mixing.

  • Keep the container with the chemical sealed when not in use to prevent the release of vapors.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

Table 3: Emergency First Aid Procedures

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][7] Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[3][7] Remove contaminated clothing. Seek medical attention if irritation persists.
Inhalation	Move the victim to fresh air.[3][7] If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[3] Rinse mouth with water. Seek immediate medical attention.

Spill Response:

• Evacuate and Secure: Alert others in the area and restrict access.

• Ventilate: Ensure the area is well-ventilated, relying on the fume hood to exhaust vapors.

• Contain Spill: For small spills, use an inert absorbent material like vermiculite (B1170534) or sand to contain the liquid.[2] Do not use combustible materials.

• Collect Absorbent: Carefully collect the absorbed material into a labeled, sealable hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent or detergent and collect all cleaning materials as hazardous waste.

• Dispose: Dispose of all contaminated materials (absorbents, PPE, etc.) as halogenated hazardous waste.

Disposal Plan

Proper disposal of 4-Bromo-2-fluoropyridine and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow:

Caption: Disposal workflow for 4-Bromo-2-fluoropyridine waste.

Key Disposal Principles:

• Segregation: 4-Bromo-2-fluoropyridine is a halogenated organic compound.[8] It is imperative to collect and store this waste separately from non-halogenated organic waste.[8][9] Mixing halogenated and non-halogenated waste streams increases disposal costs and complexity.[9][10]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("4-Bromo-2-fluoropyridine"), and the associated hazards.[10][11]

• Containers: Use only approved, compatible, and properly sealed containers for waste collection.[9][11]

• Licensed Disposal: All chemical waste must be disposed of through the institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[11] This material will likely be incinerated.[8][9]

By adhering to these detailed safety and handling protocols, you can minimize risks and ensure a safe laboratory environment when working with 4-Bromo-2-fluoropyridine.

References

• 1. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 2. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. 4-Bromo-2-fluoropyridine 97 128071-98-7 [sigmaaldrich.com]
• 5. 4-Bromo-2-fluoropyridine 128071-98-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. fishersci.com [fishersci.com]
• 8. bucknell.edu [bucknell.edu]
• 9. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. braun.matse.illinois.edu [braun.matse.illinois.edu]